Sodium rhodizonate

• CAS: 523-21-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Sodium Rhodizonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium rhodizonate (Na₂C₆O₆), the disodium salt of rhodizonic acid, is a chemical compound of significant interest in analytical chemistry and forensic science.[1] Its utility stems from its ability to form intensely colored complexes with various metal ions, most notably lead (Pb²⁺), making it an invaluable reagent for the detection of this toxic heavy metal.[2][3] This technical guide provides a comprehensive overview of the chemical properties of sodium rhodizonate, detailed experimental protocols for its use, and visualizations of key chemical processes.

Core Chemical Properties

Sodium rhodizonate is a versatile organic salt with distinct physical and chemical characteristics. It typically appears as a green-gray to dark green or violet crystalline powder.[2][4] While stable when stored in a dry condition away from light, its aqueous solutions are unstable and should be freshly prepared for optimal performance.[2][5]

Physicochemical Data

A summary of the key quantitative data for sodium rhodizonate and its parent acid, rhodizonic acid, is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	C₆Na₂O₆	[2]
Molecular Weight	214.04 g/mol	[2]
Melting Point	>300 °C	[2][4]
Appearance	Green-gray to dark green or violet crystalline powder	[2][4]
Solubility	Soluble in water, slightly soluble in sodium bicarbonate solution, insoluble in alcohol.	[6]
pKa₁ (Rhodizonic Acid)	4.378 ± 0.009 at 25 °C	[5]
pKa₂ (Rhodizonic Acid)	4.652 ± 0.014 at 25 °C	[5]

Reactivity and Detection Mechanisms

The primary application of sodium rhodizonate is in the colorimetric detection of heavy metals.[1] The underlying principle is the formation of colored precipitate complexes between the rhodizonate dianion and metal cations.

Reaction with Lead Ions

The reaction with lead ions is particularly noteworthy and is exploited in forensic science for the detection of gunshot residue.[7] The color of the resulting lead-rhodizonate complex is pH-dependent.[7] In a neutral to slightly acidic medium, a blue-violet complex is formed.[7] Under more acidic conditions (pH ≈ 2.8), a scarlet-red complex is observed.[7] This pH-dependent color change provides a high degree of specificity for lead detection.

The general reaction can be represented as:

Pb²⁺(aq) + C₆O₆²⁻(aq) → PbC₆O₆(s)

The structure of the rhodizonate dianion is characterized by a delocalized electron system, which contributes to the intense color of its metal complexes.[5]

Experimental Protocols

Qualitative Detection of Lead (Sodium Rhodizonate Test)

This protocol outlines the widely used method for the qualitative detection of lead on a surface, such as in gunshot residue analysis.

Reagents:

• Sodium Rhodizonate Solution (Saturated): Dissolve a small amount of sodium rhodizonate in distilled water until a saturated solution the color of strong tea is formed. This solution is unstable and should be prepared fresh.[8]

• Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[8]

• Hydrochloric Acid (5% v/v): Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled water.[8]

Procedure:

• The surface to be tested is sprayed with the freshly prepared saturated sodium rhodizonate solution.

• The same area is then sprayed with the pH 2.8 buffer solution. The appearance of a pink to red color indicates the possible presence of lead or other heavy metals.[7]

• To confirm the presence of lead, the area is then sprayed with 5% hydrochloric acid. If the pink/red color transitions to a blue-violet color, the presence of lead is confirmed.[7] This final color may fade, so observation should be prompt.

Visualizations

Logical Workflow for Lead Detection

The following diagram illustrates the decision-making process in the sodium rhodizonate test for lead.

Caption: Workflow for the qualitative detection of lead using sodium rhodizonate.

Reaction Pathway at Different pH

The diagram below illustrates the color changes of the lead-rhodizonate complex as a function of pH.

Caption: pH-dependent colorimetric reactions of lead with sodium rhodizonate.

Stability and Storage

Sodium rhodizonate is stable as a solid when kept in a cool, dry, and dark place.[2] However, its aqueous solutions are known to be unstable, with a half-life that can be on the order of hours, and should therefore be prepared fresh before use.[5] The stability of the aqueous solution can be somewhat improved by preparing it in a tartrate buffer at a pH below 3.[7]

Conclusion

Sodium rhodizonate is a powerful analytical reagent with well-defined chemical properties that make it highly effective for the detection of heavy metals, particularly lead. Its pH-dependent colorimetric reactions provide a basis for sensitive and specific qualitative tests. For researchers and professionals in fields requiring the detection of lead, a thorough understanding of the chemistry and handling of sodium rhodizonate is essential for obtaining accurate and reliable results. Further research into the quantitative aspects of its solubility and the stability constants of its metal complexes would be beneficial to the scientific community.

References

• 1. CAS 523-21-7: Sodium rhodizonate | CymitQuimica [cymitquimica.com]
• 2. Sodium rhodizonate | 523-21-7 [chemicalbook.com]
• 3. Sodium rhodizonate, GR 99%+ 523-21-7 India [ottokemi.com]
• 4. Rhodizonic acid - Wikipedia [en.wikipedia.org]
• 5. China Sodium rhodizonate with CAS 523-21-7 factory and manufacturers | Unilong [unilongmaterial.com]
• 6. researchgate.net [researchgate.net]
• 7. Module 12 :: Reagents and Test Media [archive.gfjc.fiu.edu]
• 8. dl.astm.org [dl.astm.org]

An In-depth Technical Guide to the Synthesis and Characterization of Sodium Rhodizonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of sodium rhodizonate (Na₂C₆O₆), a versatile organic salt with significant applications in analytical chemistry, forensic science, and materials science. This document details established synthetic routes from myo-inositol and glyoxal, outlines rigorous characterization methodologies, and presents key quantitative data in a clear, accessible format.

Synthesis of Sodium Rhodizonate

Sodium rhodizonate can be synthesized through two primary pathways: the oxidation of myo-inositol and the reaction of glyoxal with sodium sulfite and sodium bicarbonate.

Synthesis from myo-Inositol

This method involves the nitric acid oxidation of myo-inositol to produce rhodizonic acid, which is subsequently neutralized with a sodium base to yield sodium rhodizonate.

Reaction Scheme:

Caption: Synthesis of Sodium Rhodizonate from myo-Inositol.

Experimental Protocol:

• Step 1: Oxidation of myo-Inositol. In a fume hood, 10 g of myo-inositol is added to 25 mL of concentrated nitric acid in a round-bottom flask equipped with a reflux condenser. The mixture is heated to a gentle boil and refluxed for 3 hours. During this time, toxic nitrogen dioxide gas is evolved. The reaction is complete when gas evolution ceases.

• Step 2: Workup. The reaction mixture is allowed to cool to room temperature. Deionized water is carefully added to bring the total volume to 100 mL, followed by the addition of 50 mL of glacial acetic acid. The solution is then cooled in an ice bath.

• Step 3: Precipitation of Rhodizonate Salt. While stirring vigorously, a concentrated solution of sodium hydroxide or solid sodium acetate is added portion-wise to the cooled solution. The addition is continued until the rhodizonate salt precipitates. The acetic acid helps to maintain an acidic environment, as the rhodizonate ion is unstable in alkaline conditions.

• Step 4: Isolation and Purification. The precipitate is collected by filtration, washed with isopropanol, and dried overnight to yield the sodium rhodizonate product.

Synthesis from Glyoxal

This synthetic route involves the reaction of glyoxal with sodium sulfite and sodium bicarbonate to form an intermediate, which is then oxidized to rhodizonic acid and converted to its sodium salt.[1]

Reaction Scheme:

Caption: Synthesis of Sodium Rhodizonate from Glyoxal.

Experimental Protocol:

• Step 1: Preparation of the Reaction Mixture. Dissolve 55-62 g of anhydrous sodium sulfite in water with stirring until fully dissolved. In a separate container, dissolve 30-40 g of sodium bicarbonate in water. Combine the two solutions.

• Step 2: Reaction with Glyoxal. Control the temperature of the mixed solution to 40-46°C. While stirring, add 100 mL of a 30% glyoxal solution.

• Step 3: Oxidation. Adjust the temperature to 48-52°C and bubble air through the solution for 0.5-1.5 hours.

• Step 4: Formation of Sodium Rhodizonate. Heat the reaction mixture to 100°C to yield a brown-black mixture containing sodium rhodizonate.

• Step 5: Isolation. Cool the mixture and collect the solid product by filtration. The reported yield for this method is over 10%.[1]

Characterization of Sodium Rhodizonate

A comprehensive characterization of sodium rhodizonate is crucial to confirm its identity, purity, and structural properties. The following sections detail the key analytical techniques employed.

Characterization Workflow:

Caption: Workflow for the Characterization of Sodium Rhodizonate.

Spectroscopic Characterization

Aqueous solutions of sodium rhodizonate are colored, and their UV-Vis spectrum is characteristic.

Experimental Protocol:

• A dilute solution of sodium rhodizonate in deionized water is prepared.

• The UV-Vis spectrum is recorded, typically from 200 to 800 nm, using a quartz cuvette.

• The wavelength of maximum absorbance (λmax) is determined.

Quantitative Data:

Parameter	Value	Reference
λmax (aqueous solution)	482 nm	[2]

Vibrational spectroscopy provides detailed information about the functional groups and molecular structure of sodium rhodizonate.

Experimental Protocol:

• FTIR Spectroscopy: The solid sample is typically prepared as a KBr pellet or analyzed using an Attenuated Total Reflectance (ATR) accessory. The spectrum is recorded in the mid-IR range (e.g., 4000-400 cm⁻¹).

• Raman Spectroscopy: The solid sample is irradiated with a monochromatic laser source, and the scattered light is analyzed.

Quantitative Data:

Technique	Wavenumber (cm⁻¹)	Assignment	Reference
FTIR (KBr)	~3450	O-H stretching (of any residual water)	[2]
~1670	C=O stretching	[2]
~1597	C=C stretching	[2]
~1444	C-O stretching	[2]
Raman	-	-	[2]

Solid-state ¹³C NMR spectroscopy is a powerful tool for probing the carbon framework of sodium rhodizonate.

Experimental Protocol:

• The solid sodium rhodizonate sample is packed into a solid-state NMR rotor.

• The ¹³C NMR spectrum is acquired using a solid-state NMR spectrometer, often employing techniques like cross-polarization and magic-angle spinning.

Quantitative Data:

Nucleus	Chemical Shift (δ) in ppm	Reference
¹³C (solid-state)	190.5 (w), 179.2 (s)	[2]

Note: The reported chemical shifts are from a study of a lead-rhodizonate complex, but they provide an indication of the chemical environment of the carbon atoms in the rhodizonate anion. A separate study on aqueous solutions of rhodizonic acid and sodium rhodizonate also presents their ¹³C NMR spectra.[3]

Crystallographic Characterization

X-ray diffraction (XRD) is used to determine the crystal structure of sodium rhodizonate.

Experimental Protocol:

• Powder X-ray Diffraction (PXRD): A finely ground powder of sodium rhodizonate is placed on a sample holder. The sample is irradiated with X-rays, and the diffraction pattern is recorded as a function of the scattering angle (2θ).

• Single-Crystal X-ray Diffraction: If suitable single crystals can be grown, this technique provides a more detailed and precise determination of the crystal structure.

Quantitative Data:

Parameter	Value	Reference
Crystal System	Orthorhombic	[4]
Space Group	Fddd	[4]

Note: Specific unit cell parameters (a, b, c) were not found in the searched literature.

Physical and Chemical Properties

A summary of the key physical and chemical properties of sodium rhodizonate is provided below.

Property	Value	Reference
Molecular Formula	C₆Na₂O₆	[5]
Molecular Weight	214.04 g/mol	[5]
Appearance	Violet to dark brown solid	[5][6]
Solubility	Soluble in water, slightly soluble in sodium carbonate solution, insoluble in alcohol	[6]
Stability	Aqueous solutions are unstable and decompose over a few days, even when refrigerated.	[5]

Applications

Sodium rhodizonate is a well-established reagent in analytical chemistry, primarily for the colorimetric detection of heavy metals, most notably lead.[7] This property has led to its widespread use in forensic science for the detection of gunshot residue.[7] Its ability to form colored complexes also makes it useful in various spectrophotometric analyses.[8]

Safety Information

Sodium rhodizonate should be handled with appropriate personal protective equipment, including gloves and safety glasses. It is important to consult the Safety Data Sheet (SDS) for detailed safety and handling information. Aqueous solutions should be freshly prepared due to their limited stability.[5]

This technical guide provides a foundational understanding of the synthesis and characterization of sodium rhodizonate. For further in-depth studies, consulting the primary literature cited is recommended.

References

• 1. CN102531867A - Rhodizonic acid raffinate reusing synthesis process - Google Patents [patents.google.com]
• 2. Sodium rhodizonate | C6Na2O6 | CID 68225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sodium rhodizonate(523-21-7) IR Spectrum [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Rhodizonic acid - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. portal.ct.gov [portal.ct.gov]
• 8. Sodium rhodizonate | 523-21-7 | Benchchem [benchchem.com]

Technical Guide: Sodium Rhodizonate (CAS 523-21-7)

An In-depth Technical Guide for Researchers and Scientists

Abstract

Sodium Rhodizonate (CAS 523-21-7) is an organic salt primarily utilized as a sensitive chromogenic reagent in analytical chemistry. This guide provides a comprehensive overview of its chemical properties, synthesis, and established applications. Detailed experimental protocols for its use in the detection of heavy metals, particularly lead, barium, and strontium, are presented. Special emphasis is placed on its significant role in forensic science for the analysis of gunshot residue. While a powerful analytical tool, it is important to note that Sodium Rhodizonate is not intended for diagnostic or therapeutic use and has limited data regarding its biological activity and toxicological profile from a drug development perspective.

Chemical Information

Sodium Rhodizonate is the disodium salt of rhodizonic acid. It is a versatile chemical compound known for its ability to form intensely colored complexes with various metal ions.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sodium Rhodizonate is presented in Table 1.

Property	Value	Reference
CAS Number	523-21-7	[1][3]
Molecular Formula	C₆Na₂O₆	[1][3]
Molecular Weight	214.04 g/mol	[1][3]
Appearance	Dark grey to dark green to dark violet/black crystalline powder	[4]
Melting Point	>300 °C	[4]
Solubility	Soluble in water	[4]
Purity	≥98%	[3]
Storage	Store in a cool, dry place, away from strong oxidizing agents. The aqueous solution is unstable and should be prepared fresh before use.	[4]

Applications in Analytical Chemistry

The primary application of Sodium Rhodizonate is as a colorimetric reagent for the detection and quantification of divalent cations.[5] Its high sensitivity and specificity for certain metals make it an invaluable tool in various scientific fields.

Detection of Heavy Metals

Sodium Rhodizonate is widely used for the qualitative and quantitative analysis of lead, barium, and strontium.[5] The reaction with these metal ions produces distinctively colored precipitates, allowing for their visual identification.[5]

• Lead (Pb²⁺): Forms a scarlet red to blue-violet complex depending on the pH.[6] This reaction is highly sensitive and is used in environmental monitoring to test for lead contamination in water, soil, and dust.[7]

• Barium (Ba²⁺) and Strontium (Sr²⁺): Produces a red-brown precipitate.[5][6] This is utilized in various analytical procedures, including as a titration indicator for sulfate determination.[3][5]

Forensic Science: Gunshot Residue (GSR) Analysis

A significant application of Sodium Rhodizonate is in forensic science for the detection of lead and barium in gunshot residue.[7][8] The Sodium Rhodizonate test is a standard procedure used to determine muzzle-to-target distance and to identify bullet holes.[9][10] The test is highly specific for lead and can detect vaporous and particulate lead from the primer and bullet.[10][11]

Experimental Protocols

Detailed methodologies for key experiments involving Sodium Rhodizonate are provided below.

Protocol for Lead Detection (Spot Test)

This protocol describes a general procedure for the qualitative detection of lead.

Materials:

• Saturated aqueous solution of Sodium Rhodizonate (freshly prepared)

• Buffer solution (pH 2.8), prepared by dissolving 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[12]

• 5% Hydrochloric acid (HCl) solution[12]

• Filter paper

• Sample to be tested

Procedure:

• Apply the sample to a piece of filter paper.

• Spray the area with the saturated Sodium Rhodizonate solution.

• Spray the same area with the pH 2.8 buffer solution. The appearance of a pink color indicates the possible presence of lead or other heavy metals.[11]

• Spray the area with the 5% HCl solution. The pink color will fade, and the development of a blue-violet color confirms the presence of lead.[11][12]

Lead Spot Test Workflow

Protocol for Gunshot Residue (GSR) Analysis

This protocol outlines the Sodium Rhodizonate test for detecting lead residues on a surface, such as clothing.

Materials:

• Saturated aqueous solution of Sodium Rhodizonate (freshly prepared)

• Buffer solution (pH 2.8)[12]

• 5% Hydrochloric acid (HCl) solution[12]

• Spray bottles for reagents

• Item to be examined

Procedure:

• The questioned area is sprayed directly with the saturated Sodium Rhodizonate solution in a fume hood.[11]

• The same area is then sprayed with the pH 2.8 buffer solution. A pink reaction may indicate the presence of lead or other heavy metals.[11]

• The area is then sprayed with the 5% HCl solution. The fading of the pink color and the appearance of a blue-violet color is a positive result for lead.[11] Photographic documentation should be performed promptly as the color may fade.[13]

Gunshot Residue Analysis Workflow

Biological Activity and Toxicology

Relevance to Drug Development

Currently, there is no significant body of research suggesting a role for Sodium Rhodizonate in drug development. Its primary function is as an analytical reagent for in vitro detection of metals. It is not intended for therapeutic or diagnostic use in humans or animals.[3]

Signaling Pathways

There is no information available in the scientific literature to suggest that Sodium Rhodizonate is involved in any biological signaling pathways. Its mechanism of action is a chemical reaction based on the formation of colored complexes with metal ions.

References

• 1. CAS 523-21-7: Sodium rhodizonate | CymitQuimica [cymitquimica.com]
• 2. WO2020037252A1 - Methods, apparatuses, and kits for detection of lead and other materials in water - Google Patents [patents.google.com]
• 3. scbt.com [scbt.com]
• 4. Sodium Rhodizonate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]
• 7. CAS Wholesale & Bulk Supplier Manufacturer, For Sale | Fortuna [fortunachem.com]
• 8. enfsi.eu [enfsi.eu]
• 9. isp.idaho.gov [isp.idaho.gov]
• 10. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]
• 11. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 12. portal.ct.gov [portal.ct.gov]
• 13. google.com [google.com]

An In-depth Technical Guide to the Mechanism of Action of Sodium Rhodizonate with Lead

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical mechanism, experimental protocols, and quantitative data associated with the reaction of sodium rhodizonate with lead. This information is critical for researchers in analytical chemistry, forensic science, and environmental monitoring who utilize this well-established colorimetric test for the detection of lead.

Core Mechanism of Action

The reaction between sodium rhodizonate and lead(II) ions is a classic example of complexometric chemistry, forming the basis of a highly sensitive and specific qualitative test for lead. The mechanism involves a multi-step process characterized by distinct color changes that are dependent on the pH of the medium.

Initially, in a neutral or slightly acidic solution, the rhodizonate dianion (C₆O₆²⁻), the active component of sodium rhodizonate, reacts with lead(II) ions (Pb²⁺) to form a blue-violet precipitate. However, for enhanced specificity, the test is typically carried out in a controlled acidic environment.

At a pH of approximately 2.8, achieved through the use of a tartrate buffer, sodium rhodizonate reacts with lead(II) ions to form a scarlet or pink-red colored complex.[1][2] This initial reaction is not entirely specific to lead, as other metal ions can form colored complexes with rhodizonate.[2]

The key to the specificity of this test lies in the subsequent step. Upon the addition of a dilute strong acid, such as hydrochloric acid (HCl), the scarlet lead-rhodizonate complex is converted to a stable blue-violet complex.[1] Most other metal rhodizonate complexes are unstable in strongly acidic conditions and will decolorize, making the appearance of the blue-violet color a confirmatory test for the presence of lead.[2]

Recent studies have elucidated the coordination chemistry of this reaction, revealing that the lead(II) ion and the rhodizonate dianion form a 1:1 complex. Spectroscopic data suggests that in the final blue-violet complex, the chloride ion from the added HCl also participates in the coordination sphere of the lead ion, displacing the tartrate from the buffer.

Signaling Pathway and Logical Relationships

The following diagram illustrates the sequential steps and chemical transformations in the sodium rhodizonate test for lead.

Reaction pathway of the sodium rhodizonate test for lead.

Quantitative Data Summary

While the sodium rhodizonate test is primarily qualitative, various studies have quantified aspects of the reaction, which are summarized in the table below.

Parameter	Value	Conditions	Source
Optimal pH for Scarlet Complex	2.8	Tartrate Buffer	[1][2]
Stoichiometry of Pb:Rhodizonate	1:1	-
UV-Vis λmax (Scarlet Complex)	~550 nm	pH 2.40	[3]
Confirmatory Acid	5% Hydrochloric Acid	-	[4]
Detection Limit (Qualitative)	Capable of detecting nanogram quantities	Field tests for gunshot residue	[5]
Sensitivity (Paint Samples)	91.7%	Lead Check™ home test kit	[6]
Specificity (Soil Samples)	100%	Lead Check™ home test kit	[6]

Experimental Protocols

The following are detailed methodologies for the sodium rhodizonate test, primarily adapted from forensic science applications for the detection of gunshot residue.

Reagent Preparation

• Saturated Sodium Rhodizonate Solution: Dissolve a small amount of sodium rhodizonate powder in distilled or deionized water in a beaker. Continue to add powder and stir until a small amount of sediment remains at the bottom, indicating saturation. The solution should have the color of strong tea. This solution is unstable and should be prepared fresh, as it is typically ineffective after one hour.[1]

• Tartrate Buffer (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water. This solution is stable and can be stored in a sealed bottle.

• 5% Hydrochloric Acid Solution: Carefully add 5 mL of concentrated hydrochloric acid to 95 mL of distilled water.

Direct Testing Procedure

This procedure is suitable for testing surfaces for the presence of lead residues.

• Control Test: On a piece of filter paper known to be free of lead, place a small mark with a known lead source (e.g., a lead wire). This will serve as a positive control. An unmarked area of the filter paper will be the negative control.

• Application of Reagents to Control: In a fume hood, spray the control filter paper sequentially with: a. Saturated sodium rhodizonate solution. b. Tartrate buffer solution. A pink or scarlet color should appear on the lead mark. c. 5% hydrochloric acid solution. The pink color should transition to a distinct blue-violet, confirming the reagents are working correctly. The negative control area should show no color change.

• Testing of the Sample: a. Place the item to be tested on a clean, uncontaminated surface.[1] b. Spray the area of interest with the saturated sodium rhodizonate solution.[1] c. Spray the same area with the tartrate buffer solution. This will remove the yellow background color of the rhodizonate solution and a pink/scarlet color will appear if lead or certain other heavy metals are present.[1] d. Spray the same area with the 5% hydrochloric acid solution. The appearance of a blue-violet color is a positive and specific indication of the presence of lead.[1]

• Documentation: The blue-violet color may fade quickly. It is crucial to photograph and document the results promptly.

Bashinski Transfer Method (for dark or colored surfaces)

This method is employed when the color change may be obscured by the color of the surface being tested.

• Place a piece of filter paper over the area of interest on the evidence.

• Index the filter paper to the item using a pencil to mark reference points.

• Uniformly dampen the filter paper with 15% glacial acetic acid while it is on the surface.

• Cover the damp filter paper with several layers of dry filter paper.

• Apply a hot iron and press until all layers are dry. This transfers the lead residues to the top piece of filter paper.

• Separate the filter paper that was in direct contact with the evidence and process it according to the direct testing procedure described in section 3.2.

Visualizations

Proposed Structure of the Lead-Rhodizonate Complex

The following diagram illustrates a proposed structure for the 1:1 lead(II)-rhodizonate complex, taking into account the coordination of the rhodizonate ligand to the lead ion.

Proposed coordination of lead(II) with the rhodizonate dianion.

Experimental Workflow

The logical flow of the sodium rhodizonate test for lead is depicted in the following workflow diagram.

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. dfs.dc.gov [dfs.dc.gov]
• 5. osti.gov [osti.gov]
• 6. A sodium rodizonate lead testing kit for home use--valid for paint and soil samples? - PubMed [pubmed.ncbi.nlm.nih.gov]

The Crimson Anion: A Technical Guide to the Discovery and History of Rhodizonic Acid Salts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the discovery, history, and chemical properties of rhodizonic acid and its salts. Since its initial isolation in 1837, rhodizonic acid has intrigued chemists with its vibrant coloration and unique chemical structure. This document details the original discovery and early synthesis, the evolution of its structural understanding, and key experimental protocols for its synthesis and analytical applications. Quantitative data are summarized for easy reference, and logical relationships in its historical and chemical context are visualized through diagrams.

Discovery and Early History

Rhodizonic acid was first identified in 1837 by the Austrian chemist Johann Heller.[1] He discovered this novel substance as a byproduct in the production of potassium metal, a process that involved heating potassium carbonate with charcoal at high temperatures. The name "rhodizonic acid" is derived from the Greek word "rhodon," meaning rose, a reference to the characteristic red color of its salts.[1]

Initial studies focused on the isolation and characterization of the potassium salt, which precipitated from the reaction mixture. Early chemists noted the distinct color changes associated with the formation of different metal salts of rhodizonic acid, hinting at its potential for analytical applications.

Physicochemical Properties of Rhodizonic Acid and its Salts

Rhodizonic acid is an organic compound with the molecular formula C₆H₂O₆. It is a dibasic acid, meaning it can donate two protons. The acid and its salts exhibit distinct colors and properties, which are summarized in the tables below.

Table 1: General Properties of Rhodizonic Acid and its Salts

Property	Rhodizonic Acid	Sodium Rhodizonate	Potassium Rhodizonate
Appearance	Orange to deep-red hygroscopic crystals	Dark brown to black or gray-green powder	Black-reddish solid
Molecular Formula	C₆H₂O₆	C₆Na₂O₆	C₆K₂O₆
Molar Mass	170.08 g/mol	214.04 g/mol	246.26 g/mol
Melting Point	130-132 °C (dihydrate)	>300 °C	>300 °C
Acidity (pKa₁)	4.378 ± 0.009 (at 25 °C)	-	-
Acidity (pKa₂)	4.652 ± 0.014 (at 25 °C)	-	-

Table 2: Solubility of Rhodizonate Salts

Salt	Solvent	Solubility	Temperature
Sodium Rhodizonate	Water	Soluble	20 °C
Potassium Rhodizonate	Water	Poorly soluble	20 °C

Note: Quantitative solubility data for rhodizonate salts in g/100mL is not consistently reported in the literature. The terms "soluble" and "poorly soluble" are based on qualitative descriptions.

Evolution of Structural Understanding

The determination of the precise chemical structure of rhodizonic acid and its salts was a gradual process that evolved with the advancement of analytical techniques.

Historical progression of the structural understanding of rhodizonic acid.

Early investigations in the 19th century established the empirical formula and its nature as a dibasic acid. However, the exact arrangement of the atoms remained elusive. With the advent of spectroscopic techniques in the mid-20th century, such as UV-Vis and infrared spectroscopy, a cyclic structure containing carbonyl and enolic hydroxyl groups was proposed.[2] The definitive confirmation of the six-membered ring structure and the nature of the hydrated form of the acid came from X-ray crystallography studies.[3] These studies revealed that in the solid state, rhodizonic acid dihydrate exists as 2,3,5,5,6,6-hexahydroxycyclohex-2-ene-1,4-dione. The modern understanding of the rhodizonate dianion (C₆O₆²⁻) is that of a highly symmetrical, planar, and aromatic species with the negative charges and double bonds delocalized across the ring, a fact supported by vibrational spectra.[2]

Experimental Protocols

Synthesis of Potassium Rhodizonate from Inositol

A common and reliable method for the laboratory synthesis of potassium rhodizonate involves the oxidation of inositol (hexahydroxycyclohexane) with nitric acid.[4]

Materials:

• myo-Inositol (10 g)

• Concentrated Nitric Acid (68%, 25 mL)

• Glacial Acetic Acid (50 mL)

• Potassium Hydroxide (40 g)

• Distilled Water

• Isopropanol

Procedure:

• In a fume hood, combine 10 g of myo-inositol and 25 mL of concentrated nitric acid in a round-bottom flask equipped with a reflux condenser.

• Gently heat the mixture to initiate the reaction, which is accompanied by the evolution of brown nitrogen dioxide gas. Continue to reflux the mixture for approximately 3 hours.

• After cooling, cautiously add distilled water to bring the total volume to 100 mL.

• Add 50 mL of glacial acetic acid to the solution.

• Place the flask in an ice bath and slowly add 40 g of potassium hydroxide in small portions while stirring. This will cause the solution to heat up and the potassium rhodizonate to precipitate as a dark solid.

• Allow the mixture to stir overnight to maximize the yield.

• Collect the precipitate by filtration and wash it with 100 mL of isopropanol.

• Dry the product in air to obtain potassium rhodizonate.

Workflow for the synthesis of potassium rhodizonate from inositol.

Sodium Rhodizonate Test for Lead

Sodium rhodizonate is a sensitive reagent for the detection of lead and other heavy metals. The test is widely used in forensic science for the detection of gunshot residue.

Materials:

• Saturated solution of sodium rhodizonate in distilled water (prepare fresh)

• Buffer solution (pH 2.8): 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water

• 5% Hydrochloric acid solution

Procedure:

• The surface to be tested is sprayed with the freshly prepared saturated sodium rhodizonate solution.

• The same area is then sprayed with the pH 2.8 buffer solution. The appearance of a pink or red color indicates the possible presence of lead or other metals.

• To confirm the presence of lead, the area is then sprayed with the 5% hydrochloric acid solution. If lead is present, the pink/red color will turn to a blue-violet color.

Logical flow of the sodium rhodizonate test for lead.

Conclusion

From its serendipitous discovery in the 19th century to its modern applications in analytical chemistry, rhodizonic acid and its salts have a rich history. The elucidation of their unique cyclic and aromatic structure has been a testament to the advancements in chemical analysis. The vibrant color of rhodizonate salts continues to be a valuable tool for the detection of heavy metals, underscoring the enduring legacy of this fascinating class of compounds. This guide provides a foundational understanding for researchers and professionals working with or interested in the chemistry and applications of rhodizonic acid and its derivatives.

References

• 1. Rhodizonic acid - Wikipedia [en.wikipedia.org]
• 2. Vibrational spectra and structure of the rhodizonate dianion - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. Silicon - Wikipedia [en.wikipedia.org]
• 4. Potassium rhodizonate - Sciencemadness Wiki [sciencemadness.org]

The Theoretical Basis of the Sodium Rhodizonate Test: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The sodium rhodizonate test is a highly sensitive and specific chemical method for the detection of lead and other heavy metals. This technical guide provides a comprehensive overview of the theoretical principles underlying this colorimetric test, its reaction mechanisms, and practical applications. It is designed to serve as a valuable resource for researchers, scientists, and drug development professionals who require a thorough understanding of this analytical technique for various applications, including impurity testing and environmental monitoring. This guide details experimental protocols, presents quantitative data for performance evaluation, and illustrates key pathways and workflows through diagrammatic representations.

Introduction

The detection of heavy metal impurities is a critical aspect of quality control in the pharmaceutical industry and environmental analysis. Among the various methods available, the sodium rhodizonate test offers a rapid, cost-effective, and visually interpretable means of identifying the presence of lead and, to a lesser extent, other divalent metal ions.[1][2] Historically, colorimetric tests like the sodium rhodizonate test were staples in pharmacopeial heavy metals testing.[3][4][5] While modern instrumental techniques such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption Spectroscopy (AAS) have largely replaced these wet chemistry methods in regulated pharmaceutical environments due to their superior sensitivity and specificity, the sodium rhodizonate test remains a valuable tool for rapid screening, preliminary analysis, and in settings where access to advanced instrumentation is limited.[5][6]

This guide delves into the core chemical principles of the sodium rhodizonate test, providing a detailed examination of the reaction between sodium rhodizonate and lead ions. It further presents a compilation of quantitative performance data, detailed experimental procedures for various matrices, and a discussion of the test's specificity and potential interferences.

Chemical Principle and Reaction Mechanism

The sodium rhodizonate test is a chromophoric (color-producing) test that is chemically specific for lead in certain conditions.[7][8] The underlying principle is the formation of a colored complex between the rhodizonate dianion and divalent lead ions (Pb²⁺).

The reagent, sodium rhodizonate (Na₂C₆O₆), is the disodium salt of rhodizonic acid (H₂C₆O₆). In an aqueous solution, sodium rhodizonate dissociates to yield the rhodizonate dianion (C₆O₆²⁻). This dianion acts as a ligand, coordinating with lead ions to form a stable, colored precipitate.

The reaction proceeds in a stepwise manner, influenced by the pH of the medium. In a weakly acidic to neutral environment, the initial reaction between the rhodizonate dianion and lead ions typically forms a scarlet-red to pink complex.[8][9] Subsequent treatment with a dilute strong acid, such as hydrochloric acid (HCl), is a crucial confirmatory step. In the presence of lead, the initial colored complex transforms into a stable blue-violet precipitate.[8][9] This color change in acidic conditions is highly specific to lead.[1]

Quantitative Data and Performance Characteristics

The performance of the sodium rhodizonate test is characterized by its sensitivity, specificity, and susceptibility to interferences. This section summarizes key quantitative data to aid in the evaluation of the test for specific applications.

Sensitivity and Limit of Detection

The limit of detection (LoD) of the sodium rhodizonate test for lead can vary depending on the sample matrix and the specific protocol employed. The following table provides a summary of reported LoD values.

Sample Matrix	Limit of Detection (LoD)	Method	Reference(s)
General	0.1 µg	Spot Test	[1][10]
Water	0.6 µg/L	Adsorptive Preconcentration & Colorimetry	[1]
Paint	~600 ppm (0.06%)	Swab Test	[11]
Soil	~1000 ppm	Swab Test	[12]
General	0.016% (w/w)	Strong Acid Method	[13]

Table 1: Reported Limits of Detection for Lead using the Sodium Rhodizonate Test.

Specificity and Interferences

While the confirmatory step in strong acid enhances the specificity for lead, other metal ions can react with sodium rhodizonate in neutral or weakly acidic conditions, potentially leading to false-positive results. It is crucial to be aware of these potential interferences.

Interfering Ion	Observed Color	Conditions	Reference(s)
Barium (Ba²⁺)	Red-brown	Neutral/Weakly Acidic	[1]
Strontium (Sr²⁺)	Red-brown	Neutral/Weakly Acidic	[1]
Cadmium (Cd²⁺)	Brown-red	Neutral/Weakly Acidic	[1]
Zinc (Zn²⁺)	Brown-violet	Neutral/Weakly Acidic	[1]
Copper (Cu²⁺)	Red-brown	Neutral	[1]
Tin (Sn²⁺)	Violet	pH ~2.8	[10]
Thallium (Tl⁺)	Reacts	pH ~2.8	[10]
Silver (Ag⁺)	Reacts	pH ~2.8	[10]

Table 2: Common Interfering Ions and their Reactions with Sodium Rhodizonate.

It is important to note that at a pH below 2.8, most of these metal-rhodizonate complexes become colorless, making the test more specific for lead.[1]

Experimental Protocols

Detailed and standardized experimental protocols are essential for obtaining reliable and reproducible results. The following sections provide methodologies for the preparation of reagents and the execution of the sodium rhodizonate test for different sample types.

Reagent Preparation

• Sodium Rhodizonate Solution (Saturated): Add a small amount of sodium rhodizonate powder to distilled or deionized water in a beaker and stir until the solution is the color of strong tea. A small amount of undissolved powder at the bottom indicates saturation. This solution is unstable and should be prepared fresh daily.[14]

• Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water. This solution helps to maintain the optimal pH for the initial complexation reaction.[9]

• Hydrochloric Acid (5% v/v): Carefully add 5 mL of concentrated hydrochloric acid to 95 mL of distilled or deionized water. This solution is used for the confirmatory step.

General Experimental Workflow

The following diagram illustrates a generalized workflow for performing the sodium rhodizonate test. This workflow can be adapted for various sample matrices.

Protocol for Surface Testing (e.g., Gunshot Residue)

This protocol is adapted from forensic science applications for detecting lead residues on surfaces.[7]

• Preliminary Examination: Visually inspect the surface for any particulate matter.

• Control Test: On a separate, clean area of the same material, place a known source of lead (e.g., a small mark from a lead wire) to serve as a positive control.

• Application of Reagents: a. Lightly spray the area of interest and the positive control with the pH 2.8 buffer solution. b. Subsequently, spray the same areas with the saturated sodium rhodizonate solution. c. Observe for the immediate appearance of a pink to scarlet color, which is a presumptive positive result. d. For confirmation, lightly spray the areas with 5% hydrochloric acid.

• Observation and Documentation: A change in color from pink/scarlet to a blue-violet color confirms the presence of lead. Document the results with high-resolution photography immediately, as the color may fade over time.

Protocol for Soil Samples

This protocol is a field-screening method for detecting lead in soil.[12]

• Sample Collection: Collect a representative soil sample.

• Extraction: a. Prepare an extraction solution (e.g., a solution of an appropriate complexing agent). b. Mix a known quantity of the soil sample with the extraction solution and agitate for a specified period. c. Allow the solid particles to settle and collect the supernatant.

• Colorimetric Test: a. Transfer a portion of the supernatant to a clean test tube or spot plate. b. Add the pH 2.8 buffer solution. c. Add the saturated sodium rhodizonate solution. d. Observe for a color change. A pink to red color indicates the possible presence of lead. e. Add 5% hydrochloric acid for confirmation. A blue-violet color is a positive result for lead.

Applications in Research and Drug Development

While modern analytical instrumentation is prevalent in the pharmaceutical industry, the sodium rhodizonate test can still find utility in several areas:

• Raw Material Screening: As a rapid and inexpensive preliminary test for lead contamination in raw materials, especially those from mineral or botanical origins.

• In-Process Control: For quick checks of potential lead contamination during manufacturing processes, particularly where lead-containing equipment might be a concern.

• Cleaning Validation: To verify the removal of lead-containing substances from manufacturing equipment.

• Research and Development: In early-stage research, where a simple qualitative test for the presence of lead may be sufficient before proceeding to more complex quantitative analyses.

It is important to note that for regulatory submissions and final product release testing, compendial methods using validated instrumental techniques are required.

Conclusion

The sodium rhodizonate test is a robust and reliable colorimetric method for the detection of lead. Its high sensitivity, coupled with a highly specific confirmatory step, makes it a valuable analytical tool. While it has been largely superseded by modern instrumental methods in regulated environments, its simplicity, speed, and low cost ensure its continued relevance for screening purposes, field testing, and in resource-limited laboratory settings. A thorough understanding of its theoretical basis, performance characteristics, and potential interferences, as outlined in this guide, is essential for its effective and accurate application by researchers, scientists, and drug development professionals.

References

• 1. researchgate.net [researchgate.net]
• 2. Rhodizonic acid - Wikipedia [en.wikipedia.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Heavy Metals Testing | Pharmaguideline [pharmaguideline.com]
• 5. Heavy metals testing in active pharmaceutical ingredients: an alternate approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]
• 8. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 9. Module 12 :: Chemistry [archive.gfjc.fiu.edu]
• 10. datapdf.com [datapdf.com]
• 11. kta.com [kta.com]
• 12. A sodium rodizonate lead testing kit for home use--valid for paint and soil samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. US6800485B2 - Chemical spot test for lead in paint and other media - Google Patents [patents.google.com]
• 14. portal.ct.gov [portal.ct.gov]

An In-depth Technical Guide to the Spectral Properties of Sodium Rhodizonate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of sodium rhodizonate solutions, a crucial reagent in various analytical applications, including forensic science and heavy metal detection. This document details the influence of environmental factors such as pH and solvent composition on the compound's absorption and complexation behavior, offering valuable data for researchers and professionals in drug development and related scientific fields.

Introduction

Sodium rhodizonate, the disodium salt of rhodizonic acid, is a chemical indicator known for its ability to form intensely colored complexes with various metal ions, most notably lead (Pb²⁺).[1][2] Its utility in analytical chemistry stems from the significant and specific color changes it undergoes upon chelation, which can be quantified using spectrophotometric methods.[3] Understanding the spectral properties of sodium rhodizonate and its metal complexes is paramount for the development of sensitive and selective analytical assays. This guide summarizes key quantitative data, outlines detailed experimental protocols, and provides visual representations of the underlying chemical processes.

Physicochemical Properties and Stability

Sodium rhodizonate is a violet or grey solid that is soluble in water.[4][5] Aqueous solutions of sodium rhodizonate are known to be unstable, with a half-life of approximately one hour under ambient conditions.[6][7] This instability is a critical consideration for its practical use.

The stability of the solution is significantly influenced by pH. In solutions with a pH below 3, the rhodizonate dianion is diprotonated, forming rhodizonic acid. This acidic form is considerably more stable, with the half-life of the solution increasing to about ten hours.[6][7] For this reason, freshly prepared solutions are recommended for analytical work, and acidification is a common practice to extend the usability of the reagent.[8]

Furthermore, the stability of the rhodizonate anion is enhanced in mixed-solvent systems. For instance, a 50/50 mixture of water and ethanol can extend the stability for several hours, while a 10⁻⁵ M solution in a 75/25 acetone:water mixture is reported to be stable for over two days.

Spectral Properties of Sodium Rhodizonate

The spectral characteristics of sodium rhodizonate are highly dependent on the chemical environment, including pH and the presence of metal ions.

UV-Vis Absorption Spectra

In aqueous solutions at a pH of approximately 8.3, the rhodizonate dianion exhibits an absorption maximum around 482-483 nm.[6] When acidified to a pH below 3 to form rhodizonic acid, the absorption maximum shifts. For instance, the decomposition of rhodizonic acid has been monitored at 320 nm.[9]

The pKa values for the two acidic protons of rhodizonic acid are 4.378 and 4.652, respectively.[10] This indicates that the transition between the dianion and the fully protonated acid occurs over a relatively narrow pH range, leading to significant changes in the UV-Vis absorption spectrum.

Influence of pH on UV-Vis Spectra

The pH of the solution is a critical parameter that dictates the protonation state of rhodizonic acid and, consequently, its absorption spectrum. As the pH decreases from neutral to acidic, a hypsochromic (blue) shift is observed as the rhodizonate dianion is converted to rhodizonic acid.

Diagram: Acid-Base Equilibria of Rhodizonic Acid

Caption: Acid-base equilibria of rhodizonic acid, showing the transition between the dianion, the monoprotonated, and the fully protonated species with corresponding approximate pKa values.[10]

Spectral Properties of Sodium Rhodizonate-Metal Complexes

Sodium rhodizonate forms characteristic colored complexes with a variety of metal ions. The spectral properties of these complexes are summarized below.

Metal Ion	pH	Solvent	λmax (nm)	Color of Complex	Reference(s)
Lead (Pb²⁺)	2.8	Aqueous	~550	Scarlet	[11]
Lead (Pb²⁺)	Neutral	Aqueous	-	Blue-violet	[12]
Lead (Pb²⁺)	0.5% HCl	Aqueous	204, 308, 380 (sh), 590	-	[9]
Barium (Ba²⁺)	pH independent	Aqueous	-	Red-brown	[12]
Strontium (Sr²⁺)	Neutral	Aqueous	-	Colored	[12]
Copper (Cu²⁺)	Neutral	Aqueous	-	Colored	[12]
Mercury (Hg²⁺)	-	-	-	Brown-red	[13]
Cadmium (Cd²⁺)	-	Mixed Solvents	-	Brown-red	[13]

Note: '-' indicates that a specific numerical value was not available in the cited literature.

Experimental Protocols

Preparation of a Saturated Sodium Rhodizonate Solution

This protocol is standard for the qualitative detection of lead.

• Add a small amount of solid sodium rhodizonate to a beaker.

• Add distilled or deionized water incrementally while stirring until the solution is the color of dark tea.

• Ensure a small amount of undissolved solid remains at the bottom of the beaker to confirm saturation.

• This solution is unstable and should be used within one hour of preparation.[8][9][14]

Preparation of a pH 2.8 Buffer Solution

This buffer is used to control the pH for the specific detection of lead.

• Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water.

• Gentle heating and stirring can be used to aid dissolution.

• Store the solution in a sealed container. The shelf life is limited.[8][9][14]

General Protocol for UV-Vis Spectrophotometric Analysis

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.

• Blank Preparation: Fill a cuvette with the same solvent used to prepare the sodium rhodizonate solution. This will serve as the blank.

• Instrument Blanking: Place the blank cuvette in the spectrophotometer and perform a baseline correction or "zero" the instrument across the desired wavelength range.

• Sample Preparation: Prepare a dilute solution of sodium rhodizonate or its metal complex in the chosen solvent. The concentration should be adjusted to ensure the absorbance falls within the linear range of the instrument (typically below 1.5 AU).

• Sample Measurement: Replace the blank cuvette with the sample cuvette and record the absorption spectrum.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) and record the absorbance value at this wavelength.

Signaling Pathway for Lead Detection

The detection of lead using sodium rhodizonate is a multi-step process involving the formation of different colored complexes. This is a classic example of a chromophoric test.[14][15]

Diagram: Workflow for the Sodium Rhodizonate Test for Lead

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorescence Spectroscopy, Analysis of Metal Ions by Chelation with Organic Ligands, etc. - Intellex [intellex.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sodium rhodizonate | C6Na2O6 | CID 68225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. people.bath.ac.uk [people.bath.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Rhodizonic acid - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Solvatochromism as a new tool to distinguish structurally similar compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. An insight into fluorescent transition metal complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Solubility Profile of Sodium Rhodizonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium rhodizonate in various solvents. The information is intended to assist researchers, scientists, and professionals in drug development in the effective use of this compound.

Core Data Presentation

The solubility of sodium rhodizonate is a critical parameter for its application in various scientific fields, including analytical chemistry and forensic science. While extensive quantitative data is limited in publicly available literature, this guide summarizes the known solubility characteristics in a range of common solvents.

Solvent	Chemical Class	Quantitative Solubility	Qualitative Solubility	Source
Water	Protic Solvent	1.96 mg/mL (at pH 2, 60°C with sonication)	Soluble	[1]
Ethanol	Protic Solvent	Not Available	Insoluble	[2]
Methanol	Protic Solvent	Not Available	Insoluble (as per "alcohol")	[2]
Acetone/Water (75:25)	Ketone/Water Mixture	Not Available	Solution is stable for over two days	[3]
Sodium Bicarbonate Solution	Aqueous Basic Solution	Not Available	Slightly Soluble	[2]
Diethyl Ether	Ether	Not Available	Not specified; likely insoluble
Chloroform	Halogenated Hydrocarbon	Not Available	Not specified; likely insoluble
Toluene	Aromatic Hydrocarbon	Not Available	Not specified; likely insoluble
Acetonitrile	Nitrile	Not Available	Not specified; likely insoluble
Glycerol	Polyol	Not Available	Not specified; likely soluble
Acetic Acid	Carboxylic Acid	Not Available	Not specified
Ethyl Acetate	Ester	Not Available	Not specified; likely poorly soluble

Note on Data Limitations: The quantitative solubility of sodium rhodizonate in many common organic solvents has not been extensively reported in peer-reviewed literature. The provided data is based on available safety data sheets, chemical supplier information, and scientific publications. For precise quantitative measurements, experimental determination is recommended.

Experimental Protocols

For researchers requiring precise solubility data, the following experimental protocol, based on the widely accepted shake-flask method, is provided.

Objective: To determine the equilibrium solubility of sodium rhodizonate in a specific solvent at a controlled temperature.

Materials:

• Sodium Rhodizonate (solid)

• Solvent of interest

• Analytical balance

• Volumetric flasks

• Scintillation vials or other suitable sealed containers

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other validated analytical method)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid sodium rhodizonate to a scintillation vial. The excess solid should be clearly visible.

  • Add a known volume of the solvent of interest to the vial.

  • Seal the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). The concentration of the solute in the solution should not change over time.

• Phase Separation:

  • After equilibration, remove the vial and allow the undissolved solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vial at a high speed.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a 0.45 µm syringe filter into a clean vial. This step is crucial to remove any remaining solid particles.

  • Accurately dilute the filtered solution with the solvent to a concentration within the calibration range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a validated analytical method, such as HPLC.

  • Determine the concentration of sodium rhodizonate in the diluted sample by comparing its response to a calibration curve prepared from standards of known concentrations.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of sodium rhodizonate using the shake-flask method.

Caption: Workflow for Solubility Determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. China Sodium rhodizonate with CAS 523-21-7 factory and manufacturers | Unilong [unilongmaterial.com]
• 3. Sodium rhodizonate | 523-21-7 | Benchchem [benchchem.com]

The Molecular Architecture of the Rhodizonate Dianion: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rhodizonate dianion, C₆O₆²⁻, is a fascinating oxocarbon anion that has garnered significant interest due to its unique electronic structure, coordination chemistry, and utility as a sensitive analytical reagent. This guide provides an in-depth exploration of the molecular structure of the rhodizonate dianion, presenting key crystallographic and spectroscopic data, detailed experimental protocols for its synthesis and characterization, and a visualization of its molecular geometry. The information compiled herein is intended to serve as a valuable resource for researchers in chemistry, materials science, and analytical sciences.

The rhodizonate dianion is the conjugate base of rhodizonic acid. The dianion exhibits a high degree of symmetry and aromaticity, with the negative charges and double bonds delocalized across the six-membered carbon-oxygen ring[1]. This delocalization is a key feature of its structure and reactivity.

Crystallographic Data

The precise molecular geometry of the rhodizonate dianion has been elucidated through single-crystal X-ray diffraction studies of its various salts. These studies reveal that the conformation of the dianion can be influenced by the counter-ion present in the crystal lattice. While often described as having a planar D₆h symmetry, deviations from planarity have been observed.

In the solid state, the structure of alkali metal rhodizonates, such as the disodium and dipotassium salts, is characterized by a layered arrangement of the rhodizonate dianions and the metal cations. For instance, in disodium rhodizonate, the crystal structure consists of alternating layers of hexagonally packed Na⁺ cations and rhodizonate dianions[2].

Quantitative Crystallographic Data

The following tables summarize the key crystallographic parameters and bond lengths for dipotassium rhodizonate and disodium rhodizonate.

Table 1: Crystal Data for Dipotassium Rhodizonate

Parameter	Value
Crystal System	Orthorhombic
Space Group	Fddd
a (Å)	8.426(2)
b (Å)	12.011(3)
c (Å)	15.671(3)
V (ų)	1586.0(6)
Z	8

Data obtained from the crystallographic study of dipotassium rhodizonate.

Table 2: Selected Bond Lengths for the Rhodizonate Dianion in Dipotassium Rhodizonate

Bond	Length (Å)
C=O	1.254(5)
C=O	1.255(3)
C-C	1.480(5)
C-C	1.479(3)

In dipotassium rhodizonate, the dianion exhibits a twisted-boat conformation, deviating from ideal D₆h symmetry.

Table 3: Selected Bond Lengths for the Rhodizonate Dianion in Disodium Rhodizonate

Bond	Length (Å)
C-C	1.451(2)
C-C	1.466(1)

The crystal structure of disodium rhodizonate also belongs to the Fddd space group.

Spectroscopic Analysis

Spectroscopic techniques provide further insight into the electronic structure and vibrational modes of the rhodizonate dianion. Infrared (IR), Raman, and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy are particularly informative.

The vibrational spectra of rhodizonate salts are consistent with a highly symmetric, planar D₆h structure in many cases[3][4]. The number and activity (IR vs. Raman) of the observed vibrational modes can be predicted by group theory for a given molecular symmetry. For a D₆h structure, specific modes are exclusively IR or Raman active, while others are silent in both.

The ¹³C NMR spectrum of the rhodizonate dianion in solution shows a single resonance, indicating that all six carbon atoms are chemically and magnetically equivalent. This is a direct consequence of the charge and electron delocalization within the aromatic ring.

Quantitative Spectroscopic Data

Table 4: Vibrational Mode Assignments for the Rhodizonate Dianion (Assuming D₆h Symmetry)

Wavenumber (cm⁻¹)	Spectroscopy	Assignment (Vibrational Mode)
~1551	Raman	A₁g (C=C stretch)
~1475	IR	E₁u (C=O stretch)
~1305	IR	E₁u (C-C stretch)
~1071	IR	E₁u (C-C-C bend)
~548	Raman	E₂g (In-plane ring deformation)
~450	Raman	E₂g (Out-of-plane ring deformation)
~380	IR	A₂u (Out-of-plane ring deformation)
~275	IR	E₁u (Out-of-plane C-O bend)
~152	IR	E₁u (Lattice mode)

This table provides a representative assignment of the major vibrational modes based on the D₆h point group. Actual peak positions may vary slightly depending on the salt and physical state.

Table 5: ¹³C Nuclear Magnetic Resonance Data for the Rhodizonate Dianion

Nucleus	Solvent	Chemical Shift (δ) ppm	Multiplicity	Assignment
¹³C	D₂O	~177	Singlet	All 6 carbons

The chemical shift is estimated from the provided spectral data. The single peak confirms the equivalence of all carbon atoms in the dianion.

Experimental Protocols

Synthesis of Potassium Rhodizonate

This protocol describes the synthesis of potassium rhodizonate from myo-inositol, a readily available starting material.

Materials:

• myo-Inositol (10 g)

• Concentrated Nitric Acid (68%, 25 mL)

• Glacial Acetic Acid (50 mL)

• Potassium Hydroxide (40 g)

• Deionized Water

• Isopropanol (100 mL)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 10 g of myo-inositol and 25 mL of concentrated nitric acid. Caution: This reaction produces toxic nitrogen dioxide gas and should be performed in a well-ventilated fume hood.

• Gently heat the mixture to a boil and maintain reflux for 3 hours. The reaction is complete when the evolution of brown gas ceases.

• Allow the reaction mixture to cool to room temperature.

• Carefully add cold deionized water to bring the total volume to 100 mL.

• Add 50 mL of glacial acetic acid to the solution.

• Place the flask in an ice bath and stir the solution.

• Slowly add 40 g of potassium hydroxide in small portions. The addition is exothermic and will cause bubbling. Allow the mixture to cool between additions. The solution will turn a dark red/black color as the potassium rhodizonate precipitates.

• Once all the potassium hydroxide has been added and the mixture is cool, remove it from the ice bath and continue stirring at room temperature overnight. This allows for the oxidation of any remaining intermediates by atmospheric oxygen, increasing the yield.

• Collect the dark red precipitate by vacuum filtration.

• Wash the precipitate with 100 mL of isopropanol.

• Allow the product to air dry completely. The resulting potassium rhodizonate can be ground into a fine powder.

Single-Crystal X-ray Diffraction

This protocol outlines the general steps for obtaining single-crystal X-ray diffraction data for a rhodizonate salt.

Crystal Growth:

• Prepare a saturated solution of the rhodizonate salt (e.g., potassium rhodizonate) in an appropriate solvent (e.g., a mixture of water and ethanol).

• Slowly evaporate the solvent at room temperature in a loosely covered container to promote the growth of single crystals.

• Select a suitable single crystal (typically 0.1-0.3 mm in each dimension) with well-defined faces and no visible defects under a microscope.

Data Collection:

• Mount the selected crystal on a goniometer head.

• Place the goniometer head on the diffractometer.

• Center the crystal in the X-ray beam.

• Collect diffraction data using a suitable X-ray source (e.g., Mo Kα radiation) and a detector. Data is typically collected over a range of orientations by rotating the crystal.

Structure Solution and Refinement:

• Process the collected diffraction data to obtain a set of structure factors.

• Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• Refine the structural model against the experimental data to obtain accurate bond lengths, bond angles, and other crystallographic parameters.

Spectroscopic Characterization

Infrared (IR) and Raman Spectroscopy:

• Sample Preparation (Solid State):

  • KBr Pellet: Grind a small amount of the rhodizonate salt with dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet.

  • Nujol Mull: Grind a small amount of the sample with a few drops of Nujol (mineral oil) to form a paste. Spread the paste between two salt plates (e.g., NaCl or KBr).

• Data Acquisition:

  • IR Spectroscopy: Place the prepared sample in the beam path of an FT-IR spectrometer and collect the spectrum.

  • Raman Spectroscopy: Place the sample in the path of a laser beam in a Raman spectrometer and collect the scattered light. A rotating sample holder may be necessary for solid samples to avoid thermal decomposition.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve a sufficient amount of the rhodizonate salt (e.g., sodium rhodizonate) in a deuterated solvent, typically deuterium oxide (D₂O).

• Data Acquisition: Place the NMR tube containing the sample in the NMR spectrometer. Acquire the ¹³C NMR spectrum. A proton-decoupled spectrum is typically obtained to simplify the spectrum to single lines for each unique carbon environment.

Molecular Visualization

The molecular structure of the rhodizonate dianion can be represented in different conformations depending on its environment. The idealized planar D₆h structure and the experimentally observed twisted-boat D₂ conformation in dipotassium rhodizonate are depicted below.

Figure 1. Conformational isomers of the rhodizonate dianion.

Biological Signaling Pathways

A thorough review of the scientific literature indicates that the rhodizonate dianion is not known to be involved in biological signaling pathways. Its primary applications are in analytical chemistry, particularly for the detection of heavy metals, and in coordination chemistry. The term "Rho" is prevalent in biology in the context of the Rho family of GTPases, which are key regulators of the actin cytoskeleton and are involved in numerous signaling pathways. However, these are unrelated to the rhodizonate dianion.

Conclusion

The rhodizonate dianion possesses a highly symmetric and delocalized molecular structure, which is the foundation of its chemical properties and applications. Crystallographic studies have provided precise bond lengths and angles, revealing that its conformation can vary from an idealized planar D₆h symmetry to a twisted-boat D₂ form depending on the crystalline environment. Spectroscopic analyses, including IR, Raman, and ¹³C NMR, corroborate the delocalized electronic structure. The experimental protocols provided in this guide offer a practical basis for the synthesis and characterization of this important oxocarbon anion, facilitating further research into its coordination chemistry and potential applications.

References

• 1. m.youtube.com [m.youtube.com]
• 2. DSpace [kb.osu.edu]
• 3. Potassium rhodizonate - Sciencemadness Wiki [sciencemadness.org]
• 4. Vibrational spectra and structure of the rhodizonate dianion - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Safe Handling of Sodium Rhodizonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for sodium rhodizonate (CAS No. 523-21-7), a chemical reagent primarily used in analytical chemistry for the detection of heavy metals, most notably lead. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Sodium rhodizonate is the disodium salt of rhodizonic acid.[1] It is typically a green-gray to dark green or black crystalline powder.[2][3] While stable as a dry solid, its aqueous solutions are unstable and should be freshly prepared for use.[2][4]

Table 1: Physical and Chemical Properties of Sodium Rhodizonate

Property	Value	References
CAS Number	523-21-7	[2]
Molecular Formula	C₆Na₂O₆	[2]
Molecular Weight	214.04 g/mol	[2]
Appearance	Green-gray to dark green or black crystalline powder	[2][3]
Melting Point	>300 °C	[2][4]
Solubility	Soluble in water	[2][4]
Stability	Stable in solid form; aqueous solutions are unstable	[2][4]

Hazard Identification and Toxicology

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, sodium rhodizonate is not classified as a hazardous substance.[5][6] However, as with all laboratory chemicals, it should be handled with caution.[5][6] Some sources indicate it may be hazardous in case of skin or eye contact (irritant), ingestion, or inhalation.[7][8]

Table 2: Toxicological Data for Sodium Rhodizonate

Toxicity Data	Value	References
Acute Oral Toxicity (LD50)	Not available	[5][8]
Acute Dermal Toxicity (LD50)	Not available	[5][8]
Acute Inhalation Toxicity (LC50)	Not available	[5][8]
Carcinogenicity	No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.	[9]

Handling and Storage

Handling:

• Ensure good ventilation in the workstation.[10]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[11]

• Avoid breathing dust.[2]

• Do not get in eyes, on skin, or on clothing.[2]

• Wash hands thoroughly after handling.[11]

• Do not eat, drink, or smoke when using this product.[10]

Storage:

• Store in a cool, dry, well-ventilated area.[9]

• Keep the container tightly closed.[9]

• Protect from direct sunlight and moisture.[12][13]

• Store separately from strong oxidizing agents, strong acids, and strong bases.[9][11]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure to sodium rhodizonate. A risk-based approach should be taken to ensure the highest level of safety.[14]

Diagram 1: PPE Selection for Handling Sodium Rhodizonate

Caption: A flowchart for selecting appropriate PPE when handling sodium rhodizonate.

First Aid Measures

In the event of exposure to sodium rhodizonate, the following first aid measures should be taken:

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[10]

• After Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get medical advice/attention.[10]

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[10]

• After Ingestion: Rinse mouth with water. Call a poison center or doctor if you feel unwell. Never give anything by mouth to an unconscious person.[10][14]

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safe cleanup.

Diagram 2: Chemical Spill Response for Sodium Rhodizonate

Caption: A workflow for responding to a sodium rhodizonate spill.

Firefighting Measures

• Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon dioxide (CO2), or water spray.[10] Do not use a heavy water stream.[10]

• Special Hazards: Sodium rhodizonate is not considered a fire hazard.[10] However, in a fire, toxic fumes may be released.[10]

• Firefighter Protection: Wear a self-contained breathing apparatus and full protective clothing.[10]

Disposal Considerations

Dispose of sodium rhodizonate and any contaminated materials in accordance with local, state, and federal regulations.[10] Do not allow the chemical to enter drains or waterways.[12]

Experimental Protocol: Sodium Rhodizonate Test for Lead

This test is a common forensic application of sodium rhodizonate for the detection of lead, particularly in gunshot residue.[15]

Reagents:

• Sodium Rhodizonate Solution: Prepare a saturated solution of sodium rhodizonate in distilled or deionized water. The solution should be the color of strong tea and is only effective for about an hour.[10]

• Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water.[15]

• 5% Hydrochloric Acid Solution: Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled or deionized water.[15]

Procedure:

All spraying should be conducted in a chemical fume hood.[10]

• Preparation: Place the item to be tested on a clean, uncontaminated surface. It is recommended to first perform the test on a known lead sample to ensure the reagents are working correctly.[10]

• Application of Sodium Rhodizonate: Spray the test area with the saturated sodium rhodizonate solution.[10]

• Application of Buffer: Spray the same area with the buffer solution. This will eliminate the yellow background color from the sodium rhodizonate and establish the correct pH. A pink color may indicate the presence of lead or other heavy metals.[10]

• Confirmation with Hydrochloric Acid: Spray the same area with the 5% hydrochloric acid solution. If lead is present, the pink color will fade and a blue-violet color will develop.[10] This color may fade quickly, so results should be documented and photographed promptly.[10]

Diagram 3: Experimental Workflow for the Sodium Rhodizonate Test for Lead

References

• 1. CAS 523-21-7: Sodium rhodizonate | CymitQuimica [cymitquimica.com]
• 2. China Sodium rhodizonate with CAS 523-21-7 factory and manufacturers | Unilong [unilongmaterial.com]
• 3. Sodium rhodizonate, GR 99%+ 523-21-7 India [ottokemi.com]
• 4. archpdfs.lps.org [archpdfs.lps.org]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Sodium Rhodizonate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. youtube.com [youtube.com]
• 8. actylislab.com [actylislab.com]
• 9. Selecting and Using PPE: Best Practices for Chemical Safety [chemscape.com]
• 10. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 11. safeopedia.com [safeopedia.com]
• 12. US6800485B2 - Chemical spot test for lead in paint and other media - Google Patents [patents.google.com]
• 13. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]
• 14. hazchemsafety.com [hazchemsafety.com]
• 15. portal.ct.gov [portal.ct.gov]

Protocols & Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

An Application Note and Protocol for the Detection of Lead in Gunshot Residue using the Sodium Rhodizonate Test

Introduction

The Sodium Rhodizonate Test is a rapid and specific colorimetric method used in forensic science to detect the presence of lead, a primary component of most firearm primer residues. This test is a crucial presumptive tool for examining suspected gunshot residue (GSR) on clothing, skin, and other surfaces to determine muzzle-to-target distance and to identify bullet holes.[1][2][3] The test's specificity for lead makes it a valuable field and laboratory technique.[1][2][3] It is important to note that this test is often performed after the Modified Griess Test, which detects nitrites, to avoid chemical interference.[2][4][5]

Principle of the Test

The sodium rhodizonate test relies on the chemical reaction between sodium rhodizonate and lead (Pb) ions. In an acidic environment, sodium rhodizonate produces a pink-colored complex with lead and other heavy metals.[1][3] To confirm the presence of lead specifically, a dilute solution of hydrochloric acid (HCl) is added. If lead is present, the pink color will transition to a stable blue-violet color, confirming a positive result.[1][3]

Materials and Reagents

• Filter paper

• Spray bottles

• Gloves and other appropriate Personal Protective Equipment (PPE)

• Saturated Sodium Rhodizonate Solution

• Buffer Solution (pH 2.8)

• 5% Hydrochloric Acid (HCl) Solution

• Distilled or deionized water

• Known lead source (for positive control)

Experimental Protocols

1. Reagent Preparation

• Saturated Sodium Rhodizonate Solution: Dissolve a small amount of sodium rhodizonate powder in distilled or deionized water in a beaker until the solution is the color of dark tea and a small amount of sediment remains at the bottom, indicating saturation.[3] This solution is typically effective for about one hour and should be prepared fresh before use.[3]

• Buffer Solution (pH 2.8): Prepare by dissolving 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water.[1]

• 5% Hydrochloric Acid (HCl) Solution: Prepare by adding 5 mL of concentrated HCl to 95 mL of distilled or deionized water.[1]

2. Sample Preparation and Control Testing

• Before testing the evidence, a positive control should be performed by making a mark with a known lead source on a piece of filter paper or an uncontaminated area of the item being tested.[2][3]

• A negative control should also be run on an area of the item where no gunshot residue is suspected to be present.[2]

3. Test Procedure

• Place the area of the item to be tested on a clean, flat surface.

• Lightly moisten a piece of filter paper with a 15% acetic acid solution (if performing after a Modified Griess Test) or distilled water.

• Press the moistened filter paper firmly and evenly over the suspected gunshot residue for a few seconds.

• Remove the filter paper.

• Spray the filter paper with the saturated sodium rhodizonate solution. A yellow to orange background color will appear.

• Observe for the immediate formation of a pink to scarlet red color, which indicates the possible presence of lead or other heavy metals.

• To confirm for lead, spray the colored area with the 5% HCl solution.

• If the pink or red color disappears, the test is negative for lead. If the color transitions to a blue-violet, the test is positive for lead.[1]

Data Presentation

The results of the sodium rhodizonate test are qualitative and are based on color changes. While specific quantitative data on sensitivity and specificity are not extensively published, the following table summarizes the color reactions of sodium rhodizonate with various metals.

Metal Ion	Initial Color with Sodium Rhodizonate	Color after 5% HCl Application	Interpretation
Lead (Pb²⁺)	Pink to Scarlet Red	Blue-Violet	Positive for Lead
Barium (Ba²⁺)	Reddish-Brown	Color Fades	Negative for Lead
Other Heavy Metals	Various shades of Pink/Red	Color Fades	Negative for Lead

Visualizations

.dot

Caption: Experimental workflow for the Sodium Rhodizonate test.

.dot

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. researchgate.net [researchgate.net]
• 3. Interpol Review of Gunshot Residue 2019 to 2021 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Colorimetric Barium Detection of Gunshot Residues on Cadaveric Human Skin: A Pilot Application for Forensic Purposes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of a Saturated Sodium Rhodizonate Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium rhodizonate is a chemical indicator used in analytical chemistry, particularly for the colorimetric detection of heavy metals such as lead and barium.[1][2][3] Its application is prominent in forensic science for detecting gunshot residue, where it can identify the presence of lead.[1][2][4] The efficacy of the sodium rhodizonate test is highly dependent on the proper preparation of the reagent solution. Aqueous solutions of sodium rhodizonate are known to be unstable and must be freshly prepared for use.[5][6][7] This document provides a detailed protocol for the preparation of a saturated sodium rhodizonate solution, along with information on its stability and storage.

Quantitative Data Summary

For reproducible results, understanding the solubility and stability of sodium rhodizonate is crucial. The following table summarizes key quantitative data related to the preparation of its saturated solution.

Parameter	Value	Conditions	Source(s)
Solubility in Water	0.4 g / 100 mL	Aqueous solution	[8]
pH for Enhanced Stability	< 3	Aqueous solution	[8][9]
Half-life of Aqueous Solution	~ 1 hour	Standard aqueous solution	[1][8][10]
Half-life of Acidified Solution (pH < 3)	~ 10 hours	Acidified aqueous solution	[8][9]
Recommended pH for Lead Detection	2.8	Using a tartrate buffer	[1][2][8][9]

Experimental Protocols

This section details the necessary materials and the step-by-step procedure for preparing a saturated sodium rhodizonate solution.

Materials and Equipment

• Sodium Rhodizonate (C₆Na₂O₆), solid powder

• Distilled or deionized water

• Glass beaker

• Glass stirring rod

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a Saturated Aqueous Solution

This protocol is suitable for general applications where the solution will be used immediately.

• Safety First : Don appropriate PPE, including safety goggles, gloves, and a lab coat before handling any chemicals.[4]

• Measure Water : Pour a desired volume of distilled or deionized water into a clean glass beaker.

• Add Sodium Rhodizonate : Add a small amount of sodium rhodizonate powder to the water.

• Dissolve : Stir the mixture with a glass stirring rod until the powder is dissolved. The solution will develop a color ranging from orange to dark tea.[10][11]

• Saturate the Solution : Continue adding small portions of sodium rhodizonate powder and stirring until a small amount of undissolved powder remains at the bottom of the beaker.[4][10] This indicates that the solution is saturated.

• Immediate Use : The saturated solution is now ready for immediate use. Due to its instability, it is recommended to prepare only the amount needed for the experiment at hand.[4][6] The solution is typically effective for about one hour.[1][10]

Protocol for Preparing a Stabilized Acidified Solution

For applications requiring a longer working time, the stability of the solution can be enhanced by acidification.

• Prepare Tartrate Buffer (pH 2.8) : Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water.[1][10][11] A hot plate and magnetic stirrer can be used to expedite the dissolution.[4][10]

• Prepare Saturated Solution in Buffer : Instead of distilled water, use the prepared tartrate buffer to create the saturated sodium rhodizonate solution by following steps 3-5 of the aqueous solution protocol. Dissolving the sodium rhodizonate directly in the buffer will increase the half-life of the solution to approximately ten hours.[8][9]

Storage and Stability

• Solid Sodium Rhodizonate : The solid, dry powder is stable and should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[6][12]

• Aqueous Solution : The aqueous solution is highly unstable and should be freshly prepared before each use.[5][6][7] Any unused solution should be disposed of properly and not stored.[11]

• Acidified Solution : While more stable than the simple aqueous solution, the acidified solution should ideally be used within the same day for best results.

Visualizing the Workflow

The following diagram illustrates the decision-making process and workflow for preparing a sodium rhodizonate solution based on the required stability for the intended application.

Caption: Workflow for preparing sodium rhodizonate solution.

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. researchgate.net [researchgate.net]
• 3. CAS 523-21-7: Sodium rhodizonate | CymitQuimica [cymitquimica.com]
• 4. portal.ct.gov [portal.ct.gov]
• 5. Rhodizonic acid - Wikipedia [en.wikipedia.org]
• 6. China Sodium rhodizonate with CAS 523-21-7 factory and manufacturers | Unilong [unilongmaterial.com]
• 7. detectlead.com [detectlead.com]
• 8. dl.astm.org [dl.astm.org]
• 9. dl.astm.org [dl.astm.org]
• 10. Module 12 :: Reagents and Test Media [archive.gfjc.fiu.edu]
• 11. downloads.tbi.tn.gov [downloads.tbi.tn.gov]
• 12. archpdfs.lps.org [archpdfs.lps.org]

Application of Sodium Rhodizonate for Heavy Metal Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium rhodizonate is a versatile chemical reagent widely used for the qualitative and quantitative analysis of various heavy metals. Its ability to form distinctly colored complexes with metal ions provides a rapid and sensitive method for their detection. This document provides detailed application notes and protocols for the use of sodium rhodizonate in heavy metal analysis, with a particular focus on lead (Pb), barium (Ba), and strontium (Sr). The methodologies described are applicable to various sample matrices relevant to research and drug development, such as raw materials, environmental samples, and process intermediates.

Principle of Detection

Sodium rhodizonate (Na₂C₆O₆) reacts with divalent metal ions to form colored precipitates. The specificity of the reaction can be controlled by adjusting the pH of the medium. At a neutral pH, sodium rhodizonate forms colored complexes with a range of divalent metals. However, by adjusting the pH to acidic conditions (around pH 2.8), the test becomes highly specific for lead.[1] This is because most other metal rhodizonate complexes are unstable in acidic environments, while the lead rhodizonate complex remains stable and visible.[1]

The reaction with lead at pH 2.8 typically yields a scarlet to blue-violet complex, providing a clear visual indication of its presence.[1][2][3][4] Barium and strontium form reddish-brown precipitates with sodium rhodizonate, and this reaction is independent of pH.[1]

Quantitative Data Summary

The following tables summarize the quantitative data for the analysis of heavy metals using sodium rhodizonate-based methods.

Table 1: Quantitative Analysis of Lead (Pb) using Sodium Rhodizonate

Parameter	Value	Method	Reference
Linear Range	1 - 100 µg/L	Adsorptive preconcentration followed by colorimetry	[1]
Limit of Detection (LOD)	0.6 µg/L	Adsorptive preconcentration followed by colorimetry	[1]
Identification Limit (Spot Test)	0.1 µg	Spot test on filter paper	[4]
Concentration Limit (Spot Test)	1:500,000	Spot test on filter paper	[4]

Table 2: Quantitative Analysis of Barium (Ba²⁺) and Strontium (Sr²⁺) using Sodium Rhodizonate

Parameter	Barium (Ba²⁺)	Strontium (Sr²⁺)	Method	Reference
Linear Range	5 - 300 ppm	5 - 350 ppm	Smartphone-assisted paper-based colorimetry	[1]
Limit of Detection (LOD)	3.64 ppm	4.75 ppm	Smartphone-assisted paper-based colorimetry	[1]

Table 3: Performance of a Commercial Sodium Rhodizonate-Based Lead Test Kit

Sample Type	Parameter	Value	Reference
Paint	Sensitivity	91.7%	[5]
Specificity	77.8% - 88.9%	[5]
Soil	Sensitivity	28.6% - 85.7%	[5]
Specificity	100%	[5]

Experimental Protocols

Protocol 1: Qualitative Spot Test for Lead (Pb)

This protocol describes a rapid and sensitive qualitative test for the presence of lead in a sample.

Materials:

• Sodium rhodizonate solution (freshly prepared, saturated solution in distilled water)

• Buffer solution (pH 2.8), prepared by dissolving 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[3][4]

• Hydrochloric acid (HCl), 5% (v/v) solution

• Filter paper

• Droppers or micropipettes

• Sample solution (acidified with nitric acid if necessary and neutralized before testing)

• Positive control (e.g., a dilute solution of lead nitrate)

• Negative control (e.g., distilled water)

Procedure:

• Place one drop of the sample solution onto a piece of filter paper.

• Add one drop of the freshly prepared sodium rhodizonate solution to the spot. A yellow-orange color will appear.[2]

• Add one drop of the pH 2.8 buffer solution. The yellow background color will disappear. The appearance of a pink or red color indicates the possible presence of lead or other heavy metals.[2][3]

• To confirm the presence of lead, add one drop of 5% HCl solution to the colored spot.

• Observation: The pink color will fade, and the formation of a stable blue-violet color confirms the presence of lead.[2][3] This final color may fade over time, so results should be documented promptly.[2]

Interferences: At a neutral pH, other divalent metals such as barium, strontium, and copper can form colored complexes.[1] At pH 2.8, the test is more specific for lead; however, high concentrations of other ions may still interfere. Thallium, silver, cadmium, and stannous tin can also react at this pH.[4]

Protocol 2: Quantitative Spectrophotometric Determination of Lead (Pb)

This protocol outlines a method for the quantitative analysis of lead using UV-Vis spectrophotometry.

Materials:

• Sodium rhodizonate solution (0.2% w/v in distilled water, freshly prepared)

• Buffer solution (pH 2.8)

• Lead stock solution (1000 ppm)

• Working standard solutions of lead (prepared by diluting the stock solution to concentrations within the expected linear range, e.g., 0.1, 0.5, 1, 5, 10 ppm)

• Sample solutions

• UV-Vis Spectrophotometer

• Cuvettes

Procedure:

• Preparation of Calibration Curve:

  • To a series of volumetric flasks, add a known volume of each working standard solution.

  • Add a specific volume of the pH 2.8 buffer solution to each flask.

  • Add a specific volume of the sodium rhodizonate solution to each flask and dilute to the mark with distilled water.

  • Allow the color to develop for a consistent period.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for the lead-rhodizonate complex. The λmax should be determined by scanning the spectrum of a standard solution.

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • Prepare the sample solution in the same manner as the standards, adding the buffer and sodium rhodizonate solution.

  • Measure the absorbance of the sample solution at the same λmax.

  • Determine the concentration of lead in the sample by interpolating from the calibration curve.

Method Validation: The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to standard analytical guidelines.

Visualizations

Experimental Workflow for Qualitative Lead (Pb) Spot Test

Caption: Workflow for the qualitative detection of lead using the sodium rhodizonate spot test.

Logical Relationship of pH and Selectivity for Lead (Pb) Detection

Caption: Logical diagram illustrating the effect of pH on the selectivity of the sodium rhodizonate test for lead.

References

• 1. researchgate.net [researchgate.net]
• 2. portal.ct.gov [portal.ct.gov]
• 3. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 4. datapdf.com [datapdf.com]
• 5. A sodium rodizonate lead testing kit for home use--valid for paint and soil samples? - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Bashinski Transfer Method with Sodium Rhodizonate for the Detection of Lead in Gunshot Residue

Application Note AN-2025-12-13

Introduction

The Bashinski transfer method is a crucial analytical technique in forensic science for the detection of lead particles, a key component of gunshot residue (GSR), on dark-colored surfaces.[1][2] Standard colorimetric tests for lead, such as the sodium rhodizonate test, produce a dark blue-violet color that can be masked by the substrate.[1][2] The Bashinski method overcomes this limitation by transferring the GSR particles from the evidence to a piece of filter paper, where the colorimetric reaction can be clearly observed.[1][2] This protocol provides a detailed procedure for performing the Bashinski transfer followed by the sodium rhodizonate test.

Principle

The method involves two main stages:

• Transfer: Gunshot residue particles are lifted from the evidence surface onto a piece of filter paper dampened with a dilute acetic acid solution and heated with an iron.[1][2]

• Detection: The filter paper is then treated with a series of chemical reagents. Sodium rhodizonate reacts with lead particles to produce a characteristic sequence of color changes, confirming the presence of lead.[3]

The sodium rhodizonate test is a chemically specific chromophoric test for the presence of lead in various forms, including vaporous and particulate lead.[3] The reaction is pH-sensitive. Initially, in a neutral to slightly acidic medium, a pink to red color may form, indicating the possible presence of lead or other heavy metals.[1][3] The subsequent addition of a hydrochloric acid solution creates a more acidic environment (pH 2.8), where the pink color fades, and a distinct blue-violet color appears, which is specific for lead.[1][3]

Materials and Reagents

Equipment

• Steam iron

• Spray bottles for reagents

• Laboratory filter paper (e.g., Whatman No. 1)

• Glass beakers

• Magnetic stirrer and hot plate (optional, for reagent preparation)[3][4]

• Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Reagent Preparation

The following reagents are required for the sodium rhodizonate test.[3][4] All spraying should be conducted in a chemical fume hood.[5]

Reagent	Composition	Preparation Instructions	Storage and Stability
15% Acetic Acid Solution	15 mL of glacial acetic acid in 85 mL of distilled or deionized water.[6]	Add the glacial acetic acid to the water and mix thoroughly.	Store in a labeled, sealed container.
Saturated Sodium Rhodizonate Solution	Sodium rhodizonate powder and distilled or deionized water.	Add a small amount of sodium rhodizonate to a beaker and add distilled or deionized water until the solution is the color of strong tea.[3][7] Continue adding small amounts of the powder until a small amount remains undissolved at the bottom after mixing, indicating saturation.[7]	Prepare fresh for immediate use, as the solution is not suitable for long-term storage and is typically ineffective after one hour.[3][7]
2.8 pH Buffer Solution	1.9 g of sodium bitartrate and 1.5 g of tartaric acid per 100 mL of distilled or deionized water.[3][4]	Dissolve the sodium bitartrate and tartaric acid in the water. A hot plate and magnetic stirrer can be used to expedite dissolution.[3][4]	Store in a clean, sealed, and labeled bottle. The shelf life is approximately one year, but it should be discarded earlier if cloudiness is observed.[7]
5% Hydrochloric Acid (HCl) Solution	5 mL of concentrated hydrochloric acid in 95 mL of distilled or deionized water.[3][4]	Carefully add the concentrated acid to the water while stirring. Caution: Always add acid to water, not the other way around.	Store in a labeled, sealed container. The shelf life is approximately one year from the date of preparation.[7]

Experimental Protocol

Bashinski Transfer Procedure

• Preparation of the Evidence: Position the area of the dark-colored item to be tested on a clean, flat surface.[1]

• Indexing: Place a piece of laboratory filter paper over the suspected gunshot residue pattern. Using a pencil, carefully index the filter paper relative to the garment, marking the locations of any holes, seams, or other features.[1][8]

• Dampening: Uniformly dampen the filter paper with the 15% glacial acetic acid solution using a spray bottle while it is positioned on the evidence.[1][8]

• Transfer: Cover the dampened filter paper with several layers of dry filter paper.[1][8] Apply a hot iron and press until all layers of the filter paper are dry.[1][8]

• Separation: Carefully separate the original filter paper that was in direct contact with the evidence. This paper now contains the transferred residue.

Sodium Rhodizonate Test Procedure

Note: Before proceeding with the evidence sample, it is recommended to perform a control test on a known lead source (e.g., a lead standard or a mark from a lead bullet on a separate piece of filter paper) to ensure the reagents are working correctly.[7]

• Application of Sodium Rhodizonate: Place the filter paper with the transferred residue on a clean, uncontaminated surface. Spray the paper with the saturated sodium rhodizonate solution.[1] The paper will turn a yellow-orange color.[7]

• Application of Buffer Solution: Spray the same area with the 2.8 pH buffer solution.[1] This will eliminate the yellow background color and adjust the pH.[3] The appearance of a pink or scarlet color indicates the possible presence of lead or other heavy metals.[1][3]

• Confirmation with Hydrochloric Acid: Spray the area with the 5% HCl solution.[1] If lead is present, the pink color will fade, and a distinct blue-violet color will develop.[1][3] This is a positive result for lead.

• Documentation: The blue-violet color can fade quickly.[1][2] It is crucial to photograph and document the results promptly.[1][2] The observed pattern on the filter paper will be a mirror image of the original GSR pattern on the evidence.[1]

• Labeling and Storage: Once dry, mark the initial pencil indexing in ink and label the filter paper according to laboratory protocol.[1]

Visualization of Workflow and Chemical Reaction

Caption: Experimental Workflow for the Bashinski Transfer Method.

Caption: Chemical Reaction Pathway for Lead Detection.

Interpretation of Results

• Positive Result: The development of a blue-violet color after the addition of 5% HCl is a positive indication for the presence of lead.

• Negative Result: The absence of a blue-violet color indicates that lead was not detected.

• Interferences: Other heavy metals may produce a pink color with the buffer solution, but this color will disappear upon the addition of the HCl solution without the formation of the blue-violet color. Environmental sources of lead may also produce a positive result, and the pattern of the residue should be considered in the interpretation.[8]

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling chemicals.[7]

• All spraying of reagents should be performed in a well-ventilated fume hood.[5]

• Handle glacial acetic acid and concentrated hydrochloric acid with care in a fume hood, as they are corrosive and have pungent fumes.

• Exercise caution when using a hot iron to avoid burns.

References

• 1. Module 12 :: Bashinski Transfer [archive.gfjc.fiu.edu]
• 2. Archived | Firearms Examiner Training | Bashinski Transfer | National Institute of Justice [nij.ojp.gov]
• 3. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 4. Module 12 :: Reagents and Test Media [archive.gfjc.fiu.edu]
• 5. Module 12 :: Test Procedure [archive.gfjc.fiu.edu]
• 6. isp.idaho.gov [isp.idaho.gov]
• 7. portal.ct.gov [portal.ct.gov]
• 8. portal.ct.gov [portal.ct.gov]

Field Test Kits for Lead Using Sodium Rhodizonate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the use of field test kits employing sodium rhodizonate for the qualitative and semi-quantitative detection of lead. The sodium rhodizonate test is a rapid, colorimetric method widely used for screening various materials for the presence of lead, including paint, soil, dust, and gunshot residue.[1][2] The test is based on the reaction of sodium rhodizonate with lead (II) ions in an acidic medium to produce a characteristic pink to red-violet colored complex.[3][4] This method offers a convenient and cost-effective preliminary analysis for lead contamination, guiding further quantitative laboratory testing.

Principle of the Method

The sodium rhodizonate test is a chemically specific chromophoric test for the presence of lead.[2] In an acidic environment (typically pH 2.8), sodium rhodizonate reacts with divalent lead ions (Pb²⁺) to form a scarlet to red-colored insoluble complex, lead rhodizonate.[3] A subsequent confirmatory step involves the addition of a dilute strong acid, such as hydrochloric acid. If lead is present, the pink color transitions to a more stable blue-violet color, confirming the presence of lead.[2] The acidic conditions are crucial for minimizing interferences from other metal ions that might also react with sodium rhodizonate at neutral pH.[3]

Data Presentation

The performance of sodium rhodizonate-based lead test kits can vary depending on the sample matrix, the specific kit's formulation, and the operator's technique. The following table summarizes available quantitative data on the performance of these kits.

Parameter	Matrix	Reported Value(s)	Source(s)
Sensitivity	Paint	91.7%	[5]
Soil	28.6% - 85.7% (temperature dependent)	[5]
Specificity	Paint	77.8% - 88.9%	[5]
Soil	100%	[5]
Limit of Detection (LOD)	General	Down to 500 ppm	[6]
Paint	Can indicate lead as low as 600 ppm; reliable at >5,000 ppm	[7]
General	As little as 1.0 ng/mm² (visual) and 50 pg/mm² (digital camera) has been reported under specific conditions.	[3]
False Positives	General	Can be caused by other metals such as barium, strontium, tin, cadmium, and iron at neutral pH. Acidic conditions (pH < 2.8) minimize these.[3][8] Whitewash has also been reported to cause false positives.[8]
False Negatives	Paint	Can occur with certain lead pigments (e.g., lead chromate) or on plaster substrates.[4]

Experimental Protocols

The following are generalized protocols for the use of sodium rhodizonate field test kits. Note: It is imperative to follow the specific instructions provided by the manufacturer of the test kit being used.

Protocol 1: Direct Testing of Surfaces (e.g., Paint, Ceramics)

This protocol is suitable for testing intact surfaces for the presence of leachable lead.

Materials:

• Sodium rhodizonate-based lead test kit (containing sodium rhodizonate solution/swabs and an acidic buffer solution)

• Distilled or deionized water

• Clean knife or scraper

• Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:

• Surface Preparation: Clean the area to be tested to remove any dust or dirt. If testing paint, use a clean knife or scraper to cut a small notch through all layers of paint down to the substrate. This exposes all layers to the test reagents.[6]

• Reagent Application:

  • For swab-based kits: Activate the swab according to the manufacturer's instructions. This typically involves crushing internal ampoules to mix the reagents.

  • For solution-based kits: Apply a drop of the acidic buffer solution to the test area, followed by a drop of the sodium rhodizonate solution.

• Observation: Rub the activated swab or the solution on the exposed area for approximately 30-60 seconds.[7]

• Interpretation:

  • A change in color to pink or red indicates a positive result for the presence of lead.

  • No color change suggests a negative result.

• Confirmation (if applicable): Some protocols include a confirmation step. Apply a drop of dilute hydrochloric acid (typically 5%) to the colored area. A transition to a blue-violet color confirms the presence of lead.

• Controls: Always run a positive control (using a known lead-containing material) and a negative control (on an untested, clean area) to ensure the reagents are active and not contaminated. Many commercial kits include a test confirmation card with a small amount of lead for this purpose.[6]

Protocol 2: Testing of Powders and Soils

This protocol is adapted for testing unconsolidated materials like soil or dust.

Materials:

• Sodium rhodizonate-based lead test kit

• Distilled or deionized water

• White filter paper or a clean, white, non-reactive surface

• Spatula or scoop

• PPE: gloves, safety glasses, dust mask

Procedure:

• Sample Preparation: Place a small amount of the soil or dust sample onto a piece of white filter paper.

• Reagent Application: Apply a few drops of the acidic buffer solution to the sample, followed by a few drops of the sodium rhodizonate solution.

• Observation: Observe the sample for a color change. The liquid wicking into the filter paper around the sample may also show the characteristic color change.

• Interpretation: A pink to red color developing in the liquid or on the sample particles indicates the presence of lead.

• Confirmation: If required, apply a drop of dilute hydrochloric acid to the colored area and look for a blue-violet color change.

• Controls: Perform positive and negative controls as described in Protocol 1.

Visualizations

Experimental Workflow

Caption: Experimental workflow for lead detection using sodium rhodizonate.

Chemical Reaction Pathway

Caption: Simplified chemical reaction of sodium rhodizonate with lead ions.

Interferences and Limitations

While the sodium rhodizonate test is a valuable screening tool, it is essential to be aware of its limitations:

• Interfering Ions: At a neutral pH, other divalent metals such as barium, strontium, copper, and cadmium can also form colored complexes with sodium rhodizonate.[3] The use of a buffer to maintain an acidic pH of around 2.8 is critical to enhance the selectivity for lead.[3]

• Matrix Effects: The composition of the sample matrix can affect the test's performance. For example, on plaster substrates, false negatives have been reported.[4] Dark-colored samples may obscure the color change, making interpretation difficult.

• Qualitative Nature: These test kits are primarily qualitative or semi-quantitative. They indicate the presence or absence of lead above a certain detection limit but do not provide precise concentration values. For regulatory purposes, positive screening results should be confirmed by quantitative laboratory methods such as atomic absorption spectroscopy (AAS) or inductively coupled plasma (ICP) analysis.

• Reagent Stability: Sodium rhodizonate solutions can be unstable and may degrade over time, especially when exposed to light. It is recommended to prepare fresh solutions or use kits within their expiration dates.[3]

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling reagents and samples.

• Work in a well-ventilated area.

• Avoid contact of reagents with skin and eyes.

• Dispose of used test materials and reagents in accordance with local regulations. Lead-containing waste may be considered hazardous.

References

• 1. researchgate.net [researchgate.net]
• 2. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 3. researchgate.net [researchgate.net]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. A sodium rodizonate lead testing kit for home use--valid for paint and soil samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. detectlead.com [detectlead.com]
• 7. kta.com [kta.com]
• 8. m.youtube.com [m.youtube.com]

Determining Muzzle-to-Target Distance with the Sodium Rhodizonate Test: Application Notes and Protocols for Scientific Research

Application Note

Introduction

In the realm of forensic science and drug development involving ballistics studies, the determination of muzzle-to-target distance is a critical parameter for reconstructing shooting incidents and evaluating the terminal ballistics of projectiles. The sodium rhodizonate test is a well-established, chemically specific, chromophoric test for the presence of lead (Pb) residues.[1][2] This test is instrumental in estimating the firing distance by detecting vaporous and particulate lead deposited on a target surface during the discharge of a firearm.[1][2] While not a precise measurement tool, the sodium rhodizonate test, when used in conjunction with other analyses like the Modified Griess Test, provides valuable qualitative data to establish a range of fire.[1][3]

Principle of the Test

The sodium rhodizonate test is based on the chemical reaction between sodium rhodizonate and lead ions. In an acidic environment (pH 2.8), sodium rhodizonate reacts with lead to form a pink-colored complex.[1] Subsequent treatment with a dilute hydrochloric acid solution causes the pink color to fade and a blue-violet color to appear, which is a confirmatory result for the presence of lead.[1][4] The test can detect various forms of lead, including vaporous lead (smoke), particulate lead, and lead from primer residues or bullet wipe.[1][2]

Applications

The primary application of the sodium rhodizonate test is in forensic ballistics to estimate the muzzle-to-target distance.[1][2] The density and pattern of the lead residue can indicate whether a shot was fired at close, intermediate, or distant range. It is particularly useful for detecting lead residues that are not visible to the naked eye.[3] The test can be performed on a variety of surfaces, including clothing, drywall, and upholstery.[1] In a research setting, this test can be used to study the deposition patterns of lead from different firearm and ammunition combinations.

Limitations

It is crucial to understand that the sodium rhodizonate test provides an estimation of the maximum firing distance, not a precise measurement.[1][2] The deposition of lead residue is influenced by numerous variables, including the type of firearm, ammunition, barrel condition, and environmental factors.[1] Therefore, to determine a more accurate range of fire, it is essential to conduct test firings using the specific firearm and ammunition involved in the incident to reproduce the residue pattern.[3][5] Furthermore, the test is not specific to gunshot residue and will react with any lead present on the surface, which could lead to false positives if the target has been contaminated with environmental lead.[4] The test should always be performed after the Modified Griess Test for nitrites, as the reagents in the sodium rhodizonate test can interfere with the Griess test.[1]

Data Presentation

The interpretation of the sodium rhodizonate test is primarily qualitative. The following table summarizes the expected results and their interpretation at different muzzle-to-target distance ranges.

Firing Distance Range	Expected Sodium Rhodizonate Test Results	Interpretation
Contact	A dense and concentrated blue-violet reaction immediately around the bullet hole. May be accompanied by singeing or melting of fibers.	The muzzle of the firearm was in direct contact with the target at the time of discharge.
Close Range (up to ~6 inches)	A well-defined, dense pattern of blue-violet color (vaporous and particulate lead) surrounding the bullet hole.	The firearm was discharged in close proximity to the target.
Intermediate Range	A less dense, more dispersed pattern of blue-violet specks (particulate lead) around the bullet hole. The "bullet wipe" (a ring of lead around the hole) will be positive.	The firearm was discharged at a distance where vaporous lead has dissipated, but larger particulates still reach the target.
Distant Range	A positive blue-violet reaction may only be observed in the "bullet wipe" around the immediate margin of the bullet hole. No significant particulate pattern is observed.	The firearm was discharged from a distance beyond the travel range of vaporous and particulate lead. Only the lead from the bullet's surface is deposited.
No Lead Detected	No blue-violet color change is observed.	This could indicate a shot from a very long distance, the use of lead-free ammunition, or that an intermediate object blocked the residue.

Experimental Protocols

Safety Precautions

All chemical tests should be performed in a well-ventilated fume hood.[1] Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn when handling chemicals.[4]

Reagent Preparation

• Saturated Sodium Rhodizonate Solution:

  • In a small beaker, add a small amount of sodium rhodizonate powder.

  • Add distilled or deionized water dropwise while stirring until a saturated solution the color of dark tea is formed. A small amount of undissolved powder should remain at the bottom.

  • This solution is unstable and should be prepared fresh, as it is typically effective for only about one hour.[1]

• Tartrate Buffer Solution (pH 2.8):

  • Dissolve 1.9 grams of sodium bitartrate and 1.5 grams of tartaric acid in 100 mL of distilled or deionized water.

  • Store in a labeled, sealed bottle.[4]

• 5% Hydrochloric Acid (HCl) Solution:

  • Carefully add 5 mL of concentrated hydrochloric acid to 95 mL of distilled or deionized water.

  • Store in a labeled, sealed bottle.[4]

Experimental Workflow: Direct Application

This method is suitable for light-colored surfaces where a color change will be easily visible.

Step 1: Preliminary Examination

• Visually and microscopically examine the evidence for any gunshot residue patterns. Document all observations.

Step 2: Positive Control

• On a clean piece of filter paper or an inconspicuous area of the target material, make a small mark with a piece of lead.[4] This will serve as a positive control.

Step 3: Application of Reagents

• Place the target material on a clean, uncontaminated surface.

• Using a spray bottle, lightly spray the area of interest (and the positive control) with the saturated sodium rhodizonate solution.

• Next, spray the same area with the tartrate buffer solution. A pink color will appear in the presence of lead or other heavy metals.[1]

• Finally, spray the area with the 5% HCl solution. If lead is present, the pink color will fade, and a blue-violet color will appear.[1][4]

Step 4: Documentation

• The blue-violet color can fade quickly.[4] Photograph the results immediately with a scale for reference. Document the location, size, and density of the color reaction.

Experimental Workflow: Bashinski Transfer Method

This method is recommended for dark-colored or bloody surfaces where the color change would be difficult to observe directly.

Step 1: Preparation

• Place a piece of filter paper over the area of interest.

Step 2: Transfer

• Moisten the filter paper with 15% acetic acid.

• Place several layers of dry filter paper on top of the moistened paper.

• Apply heat and pressure with an iron until the filter papers are dry. This transfers the lead residues from the target to the bottom filter paper.

Step 3: Development

• Carefully remove the filter paper that was in direct contact with the target.

• Process this filter paper using the "Direct Application" protocol described above (Steps 3 and 4).

Step 4: Documentation

• Photograph and document the results on the filter paper as previously described.

Visualizations

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]
• 3. Archived | Firearms Examiner Training | Distance Determination | National Institute of Justice [nij.ojp.gov]
• 4. portal.ct.gov [portal.ct.gov]
• 5. dc.etsu.edu [dc.etsu.edu]

Application Notes and Protocols: Sodium Rhodizonate Test for Lead in Paint

Affiliation: Google Research

Introduction

Lead-based paint is a significant environmental and health hazard, particularly for children. The development of simple, rapid, and reliable methods for the detection of lead in paint is crucial for public safety and environmental remediation. The sodium rhodizonate test is a well-established colorimetric method for the qualitative and semi-quantitative detection of lead. This document provides detailed application notes and protocols for the use of sodium rhodizonate in testing for lead in paint, intended for researchers, scientists, and drug development professionals.

Principle of the Test

The sodium rhodizonate test is based on the chemical reaction between lead (II) ions and sodium rhodizonate. In an acidic medium (typically pH 2.8), sodium rhodizonate reacts with lead ions to form a scarlet to red-colored complex, lead rhodizonate.[1][2] A subsequent confirmation step involves the addition of a strong acid, such as hydrochloric acid. If lead is present, the red color will transition to a blue-violet color, which is specific for lead under these conditions.[3] The intensity of the color can provide a semi-quantitative indication of the lead concentration.

Materials and Reagents

• Sodium Rhodizonate (disodium salt)

• Deionized or distilled water

• Tartaric acid

• Sodium bitartrate

• Hydrochloric acid (5% v/v)

• Cotton swabs or filter paper

• Scalpel or paint scraper

• Small spray bottles

• Positive control (e.g., a solution of lead acetate or a certified lead-containing paint chip)

• Negative control (a lead-free paint chip)

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Handle hydrochloric acid with care in a well-ventilated area or fume hood.

• Dispose of all chemical waste according to institutional and local regulations.

• Avoid creating and inhaling dust from lead-based paint.

Experimental Protocols

Reagent Preparation

5.1.1. Sodium Rhodizonate Solution (Saturated)

• Add a small amount of sodium rhodizonate powder to a clean, dry vial.

• Add deionized or distilled water dropwise while agitating until a saturated solution is formed (a small amount of undissolved solid should remain).

• This solution is unstable and should be prepared fresh before each use.

5.1.2. Buffer Solution (pH 2.8)

• Prepare a buffer solution by dissolving sodium bitartrate and tartaric acid in deionized or distilled water to achieve a pH of 2.8.[3]

• Transfer the solution to a labeled spray bottle.

5.1.3. Hydrochloric Acid Solution (5%)

• Carefully dilute concentrated hydrochloric acid with deionized or distilled water to a final concentration of 5% (v/v).

• Transfer the solution to a labeled spray bottle.

Sample Preparation and Testing Protocol

• Surface Preparation: Select a test area on the painted surface. If the surface is dirty, clean a small area with a damp cloth and allow it to dry completely.

• Paint Excision: Using a clean scalpel or paint scraper, make a small cut or "X" through all layers of paint down to the substrate. This exposes all layers of paint for testing.

• Positive and Negative Controls: Before testing the unknown sample, perform the test on a known positive and negative control to ensure the reagents are active and the procedure is being performed correctly.

• Application of Reagents (Two-Step Method): a. Moisten a cotton swab or a piece of filter paper with the buffer solution (pH 2.8). b. Rub the moistened applicator firmly over the excised paint area to collect a sample. c. Apply a few drops of the saturated sodium rhodizonate solution to the applicator. d. Observe for a color change. A pink to scarlet-red color indicates the potential presence of lead or other heavy metals.[1][3] e. Confirmation Step: To the area on the applicator that turned red, apply a few drops of the 5% hydrochloric acid solution. f. Observe the color change. If the red color turns to a blue-violet, the presence of lead is confirmed.[3] This color change may be transient, so observation should be immediate.[3]

• Interpretation of Results:

  • Positive: A pink to red color that turns blue-violet upon addition of hydrochloric acid confirms the presence of lead.

  • Negative: No color change or a yellow/orange color from the rhodizonate solution itself indicates the absence of detectable lead.

  • Inconclusive: A pink or red color that disappears or turns yellow upon the addition of hydrochloric acid suggests the presence of interfering ions, such as barium.[1]

Data Presentation

The performance of the sodium rhodizonate test can be influenced by various factors including the lead concentration, the type of paint, and the presence of interfering substances. The following tables summarize performance data from various studies.

Parameter	Value	Reference
Detection Limit	Can detect lead down to approximately 500 parts per million.	[4]
Sensitivity	For paint, sensitivity has been reported to be 91.7% across various temperatures. For soil, sensitivity is lower and temperature-dependent (28.6% at 22°C and 56°C, 85.7% at 110°C).	[5]
Specificity	For paint, specificity has been reported between 77.8% and 88.9% depending on temperature. For soil, specificity was reported as 100%.	[5]
Interferences	Barium can produce a red-brown color that is independent of pH and can be a positive interferant. Other divalent metals like strontium, copper, zinc, tin, cadmium, mercury, bismuth, and calcium can also form colored complexes, but many of these are colorless in acidic medium.[1][6]	[1][6]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the sodium rhodizonate test for lead in paint.

Chemical Reaction Pathway

Caption: Chemical reaction pathway for the detection of lead using sodium rhodizonate.

References

• 1. researchgate.net [researchgate.net]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 4. detectlead.com [detectlead.com]
• 5. A sodium rodizonate lead testing kit for home use--valid for paint and soil samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for the Detection of Lead on Clothing Surfaces

Introduction

Lead is a toxic heavy metal that can be present in various consumer products, including clothing and textiles.[1] It can be found in dyes, pigments, and metallic embellishments.[1][2] Occupational exposure to lead dust can also result in the contamination of work clothing, posing a risk of take-home exposure.[3][4] Accurate and reliable analytical methods are crucial for identifying and quantifying lead on clothing surfaces to ensure consumer safety and prevent lead exposure.[1]

These application notes provide detailed protocols for several analytical methods for detecting lead on clothing surfaces, catering to both laboratory and field-based testing. The methods covered include Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Flame Atomic Absorption Spectrometry (FAAS), portable X-ray Fluorescence (pXRF), and colorimetric wipe tests. This document is intended for researchers, scientists, and professionals in drug development and consumer product safety who require robust methods for lead analysis on textiles.

Analytical Methods Overview

A variety of analytical techniques can be employed to detect and quantify lead on clothing surfaces. The choice of method depends on factors such as the required sensitivity, whether the analysis is qualitative or quantitative, the availability of instrumentation, and the testing environment (laboratory vs. field).[5]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): A highly sensitive laboratory-based technique capable of detecting trace and ultra-trace levels of lead.[6][7][8] It is a destructive method that requires sample digestion prior to analysis.[7]

• Flame Atomic Absorption Spectrometry (FAAS): A well-established and robust laboratory technique for elemental analysis.[9][10][11] It is less sensitive than ICP-MS but is suitable for detecting lead at concentrations relevant to many regulatory standards.[9][12]

• Portable X-ray Fluorescence (pXRF): A non-destructive, field-portable technique that provides rapid screening for lead on surfaces.[13][14][15][16] It is particularly useful for on-site investigations and quick assessments of large numbers of samples.[13][16]

• Colorimetric Wipe Tests: Simple, qualitative, or semi-quantitative field tests that provide a rapid visual indication of the presence of lead.[2][4][17][18] These are useful for immediate screening and identifying potential contamination hotspots.[17]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the analytical methods described in these application notes.

Parameter	ICP-MS	FAAS (NIOSH 7082)	Portable XRF	Colorimetric Wipe Tests
Detection Limit	0.5 x 10⁻¹¹ g/g for Pb[8]	Estimated LOD: 2.6 µg per sample[9]	LOD: 0.43 µg[19]	Can detect 1-2 µg of leachable lead[17]
Working Range	Wide dynamic range	0.05 to >1 mg/m³ for a 200-L air sample (adaptable for wipes)[9][12]	Varies by instrument and matrix	Qualitative to semi-quantitative[17][20]
Precision (r)	High precision	0.03[9]	Varies with concentration and matrix	Not applicable (qualitative)
Overall Precision (rT)	High precision	0.072[9]	Varies with concentration and matrix	Not applicable (qualitative)
Analysis Time	Hours (including digestion)	Minutes per sample (after prep)	Seconds to minutes per sample[15][16]	Minutes per sample[4][17]
Destructive	Yes	Yes	No	No (for the clothing item)

Experimental Protocols

Sample Collection: Wipe Sampling Method (Adapted from ASTM E1728)

This protocol is applicable for collecting lead dust from the surface of clothing for subsequent analysis by ICP-MS or FAAS.

Materials:

• Ghost Wipes™ or equivalent lead-free wipe material

• Disposable nitrile gloves

• Sterile, lead-free sample containers (e.g., 50 mL polypropylene tubes)

• Measuring tape or template (e.g., 10 cm x 10 cm)

• Deionized water (for moistening wipes, if necessary)

Procedure:

• Put on a new pair of disposable nitrile gloves.

• Delineate a 10 cm x 10 cm sampling area on the clothing surface using a template. For irregular surfaces, a smaller, defined area can be used, and the area should be recorded.

• Remove a wipe from its packaging, being careful to only handle the edges.

• If using dry wipes, moisten the wipe with a small amount of deionized water.

• Wipe the entire delineated area using firm pressure. Wipe in a side-to-side "S" pattern.[21]

• Fold the wipe in half with the exposed side inward.

• Wipe the same area again in a top-to-bottom "S" pattern, perpendicular to the first pass.[21]

• Fold the wipe in half again.

• Perform a final wipe around the perimeter of the sampling area.[21]

• Carefully place the wipe into a labeled, sterile sample container.

• Collect a blank wipe by handling it in the same manner as the sample wipes but without wiping a surface. This will serve as a field blank.

• Transport the samples to the laboratory for analysis.

Wipe Sampling Workflow

Laboratory Analysis: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

This protocol describes the acid digestion of wipe samples followed by ICP-MS analysis.

Materials:

• Concentrated nitric acid (HNO₃), trace metal grade

• Hydrogen peroxide (H₂O₂), 30%

• Deionized water (18 MΩ·cm)

• Hot block or microwave digestion system

• Volumetric flasks

• Pipettes

• ICP-MS instrument

Procedure:

• Digestion:

  • Carefully transfer the wipe sample from the collection container into a clean digestion vessel.

  • Add a known volume of concentrated nitric acid (e.g., 5-10 mL) to the vessel, ensuring the wipe is fully submerged.

  • If a hot block is used, heat the sample at 95°C for a specified period (e.g., 2.5 hours).[22] If using a microwave digestion system, follow the manufacturer's recommended program for the sample type.

  • After an initial heating period, cautiously add a small volume of hydrogen peroxide (e.g., 1-2 mL) to aid in the oxidation of organic material.[7][22]

  • Continue heating until the digestion is complete, and the solution is clear.

• Sample Preparation for Analysis:

  • Allow the digested sample to cool to room temperature.

  • Quantitatively transfer the digestate to a volumetric flask (e.g., 50 mL).

  • Rinse the digestion vessel with deionized water and add the rinsate to the volumetric flask.

  • Bring the solution to final volume with deionized water.

• ICP-MS Analysis:

  • Prepare a series of calibration standards from a certified lead stock solution.

  • Prepare a method blank using the same digestion procedure with a blank wipe.

  • Set up the ICP-MS instrument according to the manufacturer's instructions.

  • Analyze the blanks, calibration standards, and samples.

  • Calculate the concentration of lead in the original wipe sample based on the calibration curve, taking into account all dilution factors.

ICP-MS Analysis Workflow

Laboratory Analysis: Flame Atomic Absorption Spectrometry (FAAS) (Adapted from NIOSH 7082)

This protocol details the analysis of lead on wipe samples using FAAS.

Materials:

• Concentrated nitric acid (HNO₃)

• Hydrogen peroxide (H₂O₂), 30%

• Deionized water

• Hot plate

• Beakers

• Watch glasses

• Volumetric flasks

• FAAS instrument with a lead hollow cathode lamp and air-acetylene flame

Procedure:

• Ashing/Digestion:

  • Place the wipe sample into a 125-mL beaker.

  • Add 6 mL of concentrated HNO₃ and 1 mL of 30% H₂O₂.[9]

  • Cover the beaker with a watch glass and heat on a hot plate at 140°C until the volume is reduced to approximately 0.5 mL.[23]

  • Repeat the addition of acid and peroxide if necessary to completely digest the sample.

• Sample Preparation for Analysis:

  • Allow the beaker to cool.

  • Add 1 mL of 10% HNO₃ and swirl to dissolve the residue.

  • Quantitatively transfer the solution to a 10-mL volumetric flask.

  • Rinse the beaker with 10% HNO₃ and add the rinsate to the flask.

  • Bring to volume with 10% HNO₃.[9]

• FAAS Analysis:

  • Set up the FAAS instrument according to the manufacturer's specifications for lead analysis (wavelength: 283.3 nm).[9][24]

  • Use an oxidizing air-acetylene flame.[9]

  • Calibrate the instrument with a series of lead standards prepared in 10% HNO₃.

  • Aspirate the blank, standards, and samples into the flame and record the absorbance readings.[9]

  • Calculate the lead concentration in the original sample from the calibration curve.

FAAS Analysis Workflow

Field Analysis: Portable X-ray Fluorescence (pXRF)

This protocol provides a general procedure for the in-situ analysis of lead on clothing surfaces using a pXRF analyzer.

Materials:

• Portable XRF analyzer with a lead paint or consumer products calibration

• Manufacturer-provided check standards

• Personal protective equipment (as required by the instrument manufacturer and safety protocols)

Procedure:

• Instrument Setup and Calibration Check:

  • Turn on the pXRF analyzer and allow it to warm up according to the manufacturer's instructions.

  • Perform a daily calibration check using the manufacturer-provided standards to ensure the instrument is functioning correctly.

• Sample Analysis:

  • Lay the clothing item on a flat, stable surface.

  • Place the pXRF analyzer's measurement window directly onto the area of the clothing to be tested.

  • Ensure there is good contact between the instrument and the fabric surface.

  • Initiate the measurement. The analysis time will typically range from a few seconds to a minute.[15][16]

  • Record the lead concentration reading provided by the instrument.

  • For quality control, take multiple readings on the same spot and on different areas of the garment.

• Data Interpretation:

  • Compare the pXRF readings to applicable regulatory limits or action levels.

  • Be aware that pXRF results can be influenced by the substrate material and the presence of other elements.[5][13] Confirmation of positive results by a laboratory method may be necessary.[5]

Portable XRF Analysis Workflow

Field Analysis: Colorimetric Wipe Test

This protocol describes the use of a commercially available colorimetric test kit for the qualitative detection of lead on clothing.

Materials:

• Commercially available lead test kit (e.g., LeadCheck™, D-Lead®)[17][18][25]

• Disposable nitrile gloves

Procedure:

• Put on a new pair of disposable nitrile gloves.

• Activate the test swab or prepare the test solutions according to the kit's instructions.[4][17]

• For light-colored fabrics, you can often test directly on the surface.[4] Rub the activated swab or apply the test solution to the area of interest for the time specified in the instructions (e.g., 10-15 seconds).[17]

• For dark-colored fabrics, an indirect method may be necessary to visualize the color change.[4] This may involve pressing a test pad against the treated area.[4]

• Observe the swab or test pad for a color change. Most kits will turn pink or red in the presence of lead.[2][17]

• If the test is negative (no color change), confirm the result using the test confirmation card provided with the kit to ensure the test was valid.[17]

• Interpretation:

  • A color change indicates the presence of lead.

  • No color change (with a valid confirmation test) suggests that leachable lead is not present above the kit's detection limit.

Colorimetric Test Workflow

Quality Assurance and Quality Control (QA/QC)

To ensure the reliability of the analytical results, a robust QA/QC program should be implemented. Key components include:

• Field Blanks: Analyze blank wipes that are handled in the same manner as samples but are not wiped on a surface. This helps to identify any contamination introduced during sample collection and handling.

• Method Blanks: Analyze a blank sample (e.g., a blank wipe digested with the same reagents) with each batch of samples to check for contamination from reagents and the laboratory environment.

• Calibration Verification: Analyze a standard from a secondary source to verify the accuracy of the initial calibration.

• Spiked Samples: Analyze a sample to which a known amount of lead has been added to assess matrix effects and recovery.

• Duplicate Samples: Analyze a subset of samples in duplicate to assess the precision of the method.

• Certified Reference Materials (CRMs): When available, analyze a CRM with a certified lead concentration to assess the overall accuracy of the analytical procedure.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including gloves, lab coats, and safety glasses, when handling samples and reagents.

• Work in a well-ventilated area or a fume hood, especially when using concentrated acids.

• Follow all safety guidelines provided by the instrument and reagent manufacturers.

• Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

The analytical methods and protocols detailed in this document provide a comprehensive guide for the detection and quantification of lead on clothing surfaces. The selection of the most appropriate method will depend on the specific analytical needs, resources, and objectives of the investigation. Proper implementation of these protocols, along with a stringent QA/QC program, will ensure the generation of accurate and defensible data for assessing lead contamination on textiles.

References

• 1. Toxic lead in fashion: the true cost - Environmental Health Coalition [environmentalhealth.org]
• 2. smart.dhgate.com [smart.dhgate.com]
• 3. osha.gov [osha.gov]
• 4. youtube.com [youtube.com]
• 5. DSpace [iris.who.int]
• 6. researchgate.net [researchgate.net]
• 7. Residential washing machine efficacy in removing lead from clothing: A pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdc.gov [cdc.gov]
• 10. researchgate.net [researchgate.net]
• 11. testextextile.com [testextextile.com]
• 12. cdc.gov [cdc.gov]
• 13. Lead Paint Tester, XRF Analyzer, Consumer Goods Testing | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. XRF Lead Paint Analyzer - X-Ray Fluorescence Lead Testing Gun | Elvatech Ltd. [elvatech.com]
• 16. Handheld XRF Tests Lead (Pb) in Soil, Dusts, and on Surfaces [ims.evidentscientific.com]
• 17. Lead - Lead Test Kits | Occupational Safety and Health Administration [osha.gov]
• 18. epa.gov [epa.gov]
• 19. Immediate screening of lead exposure in the workplace using portable X-ray fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Lead Test Strips, colorimetric 20-500 mg/L (Pb), MQuant<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 21. gsa.gov [gsa.gov]
• 22. epa.gov [epa.gov]
• 23. Analytical Method [keikaventures.com]
• 24. Lead- Determination by AAS | OIV [oiv.int]
• 25. esca-tech.com [esca-tech.com]

Technical Notes & Optimization

How to improve the stability of sodium rhodizonate solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of sodium rhodizonate solutions for reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: My sodium rhodizonate solution loses its reactivity very quickly. Why is this happening and how can I prevent it?

A1: Aqueous solutions of sodium rhodizonate are known to be unstable and typically have a short half-life of about one hour.[1][2][3][4] This instability is primarily due to the degradation of the rhodizonate dianion in neutral or basic solutions. To enhance stability, it is crucial to control the pH of the solution.

Q2: What is the optimal pH for a stable sodium rhodizonate solution?

A2: For significantly improved stability, the pH of the sodium rhodizonate solution should be maintained below 3.[1][2][5] At this acidic pH, the rhodizonate dianion is protonated to form rhodizonic acid, which is a more stable species. This can extend the half-life of the solution to approximately ten hours.[1][2][5] A pH of 2.8 is frequently recommended for this purpose.[1][6]

Q3: What type of buffer should I use to stabilize my sodium rhodizonate solution?

A3: A tartrate buffer is commonly used to maintain the optimal acidic pH for sodium rhodizonate solutions.[1][6] This buffer is typically prepared using tartaric acid and sodium bitartrate (sodium hydrogen tartrate).[1][3]

Q4: Can I prepare a stabilized sodium rhodizonate solution in advance and store it?

A4: While acid-stabilized solutions are more robust, it is still best practice to prepare the solution fresh for daily use to ensure maximum reactivity.[7][8][9] The solid, dry form of sodium rhodizonate is stable indefinitely when stored properly.[10]

Q5: I am observing a purple color instead of the expected scarlet-red when testing for lead. What could be the cause?

A5: The formation of a non-diagnostic purple complex can occur if the pH of the test area is not appropriately controlled.[1][2] Pre-treating the area to be tested with a tartrate buffer at pH 2.8 before applying the rhodizonate solution will help ensure the formation of the correct scarlet-red lead rhodizonate complex.[1][2]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid loss of solution reactivity	The aqueous solution was not pH-adjusted.	Prepare the solution in a pH 2.8 tartrate buffer to increase its half-life from about one hour to approximately ten hours.[1][2][5]
Inconsistent or weak color development	The solution has degraded due to being prepared too far in advance.	Always prepare fresh sodium rhodizonate solution for each experiment.[7][8]
Formation of a purple precipitate instead of scarlet-red	The pH of the reaction is not optimal for the formation of the lead-rhodizonate complex.	Ensure the test environment is acidic by pre-treating the sample area with a pH 2.8 tartrate buffer before adding the sodium rhodizonate solution.[1][2]
Fading of the final blue-violet complex (after HCl addition)	Excess hydrochloric acid can cause the diagnostic blue-violet lead complex to fade.	After the blue-violet color has fully developed, gently remove the excess HCl using a stream of air, for instance, from a hairdryer.[2][5]

Experimental Protocols

Preparation of Saturated Sodium Rhodizonate Solution

This protocol describes the preparation of a standard aqueous solution of sodium rhodizonate.

• Place a small amount of sodium rhodizonate powder in a clean beaker.

• Add distilled or deionized water incrementally while stirring.

• Continue adding water and stirring until the solution reaches a color comparable to dark tea.[3][4]

• A saturated solution is achieved when a small amount of undissolved powder remains at the bottom of the beaker after thorough mixing.[3][4][7]

• This solution is unstable and should be used within one hour if not further stabilized.[3][4]

Preparation of pH 2.8 Tartrate Buffer

This buffer is essential for stabilizing the sodium rhodizonate solution and ensuring accurate test results.

• Weigh out 1.5 grams of tartaric acid and 1.9 grams of sodium bitartrate (sodium hydrogen tartrate).[3][7]

• Dissolve both components in 100 mL of distilled or deionized water.

• Gently heat and stir the mixture until all solids are completely dissolved.[4]

• Allow the solution to cool to room temperature before use.

• Store the buffer in a sealed container.[7]

Preparation of Stabilized Sodium Rhodizonate Solution

This protocol combines the rhodizonate solution with the tartrate buffer to enhance stability.

• Prepare the pH 2.8 tartrate buffer as described above.

• Dissolve sodium rhodizonate directly into the prepared tartrate buffer until the solution is saturated (reaches a dark tea color with a small amount of undissolved solid).[1]

• This stabilized solution has an extended half-life of approximately 10 hours.[1][2]

Stability Data Summary

Solution Type	pH	Stabilizing Agent	Approximate Half-life	Reference(s)
Aqueous Sodium Rhodizonate	Neutral/Unbuffered	None	~ 1 hour	[1][2][3][4]
Acidified Sodium Rhodizonate	< 3	Tartrate Buffer	~ 10 hours	[1][2][5]

Visual Guides

Caption: Workflow for the preparation and application of a stabilized sodium rhodizonate solution.

Caption: Simplified pathway showing the stabilization and degradation of sodium rhodizonate.

References

• 1. dl.astm.org [dl.astm.org]
• 2. An Update on the Use of the Sodium Rhodizonate Test for the Detection of Lead Originating from Firearm Discharges [store.astm.org]
• 3. Module 12 :: Reagents and Test Media [archive.gfjc.fiu.edu]
• 4. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 5. An Update on the Use of the Sodium Rhodizonate Test for the Detection of Lead Originating from Firearm Discharges | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. portal.ct.gov [portal.ct.gov]
• 8. crimelab.phoenix.gov [crimelab.phoenix.gov]
• 9. portal.ct.gov [portal.ct.gov]
• 10. archpdfs.lps.org [archpdfs.lps.org]

Technical Support Center: Sodium Rhodizonate Test for Lead

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the sodium rhodizonate test for the detection of lead.

Frequently Asked Questions (FAQs)

Q1: What is the sodium rhodizonate test and what is it used for?

The sodium rhodizonate test is a chemical colorimetric test used for the qualitative detection of lead. It is a highly sensitive method employed in various fields, including forensic science to detect gunshot residue, and in environmental and consumer product safety to screen for lead in paint, soil, and other materials.[1][2] The test relies on the reaction of sodium rhodizonate with lead ions to produce a characteristic colored complex.

Q2: What is the principle of the sodium rhodizonate test?

The test is based on the formation of a colored chelate complex between the rhodizonate dianion and lead (II) ions. In a multi-step process, the sample is typically treated with a sodium rhodizonate solution, followed by a buffer solution to adjust the pH, and finally a dilute acid solution for confirmation. The initial reaction produces a pink or scarlet-red precipitate, and the addition of hydrochloric acid results in a blue-violet color, which is highly specific for lead.[2][3][4]

Q3: What are the typical reagents required for the test?

The standard reagents for the sodium rhodizonate test include:

• Sodium Rhodizonate Solution: A freshly prepared saturated aqueous solution of sodium rhodizonate.

• Buffer Solution (pH 2.8): Typically a solution of tartaric acid and its salt, sodium bitartrate, in distilled water. This acidic environment is crucial for the test's selectivity.

• Hydrochloric Acid (5% v/v): A dilute solution of HCl used as a confirmatory reagent.

Troubleshooting Guide

This guide addresses common issues that may arise during the sodium rhodizonate test, leading to ambiguous or incorrect results.

Problem 1: I see a pink or reddish color, but I'm not sure if it's a true positive for lead.

• Cause: Several divalent metals can react with sodium rhodizonate to form colored complexes, which can lead to a false positive result. At a neutral pH, ions such as barium, strontium, and copper can produce colored precipitates.

• Solution: The confirmatory step with 5% hydrochloric acid is essential. A true positive for lead will result in the initial pink or red color changing to a stable blue-violet.[2][3][4] Most other metal-rhodizonate complexes will decolorize or will not produce this characteristic blue-violet color in the presence of the acid.

• Experimental Protocol: After observing the initial pink/red color, apply a 5% solution of hydrochloric acid to the colored spot. Observe for a distinct and stable blue-violet color.

Problem 2: The final blue-violet color is faint or fades quickly.

• Cause: The concentration of lead in the sample may be very low, close to the detection limit of the test. Alternatively, improper pH conditions or the use of an old or degraded sodium rhodizonate solution can lead to a weak or unstable color.

• Solution:

  • Ensure the sodium rhodizonate solution is freshly prepared, as it can degrade over time.

  • Verify the pH of the buffer solution is approximately 2.8.

  • For dark-colored samples where the color may be masked, the Bashinski transfer method can be employed. This involves transferring the residue to a piece of filter paper for testing.

Problem 3: I am getting a positive result on a sample that should be lead-free.

• Cause: This is likely a false positive caused by the presence of interfering ions. Several metals are known to react with sodium rhodizonate.

• Solution: Refer to the table of common interfering substances below. The presence of these metals, especially at higher concentrations, can produce colors that may be misinterpreted as a positive result. The confirmatory acid step is crucial in differentiating these. If interference is still suspected, a more specific analytical technique, such as atomic absorption spectroscopy (AAS) or inductively coupled plasma-mass spectrometry (ICP-MS), may be necessary for confirmation.

Data on Interfering Substances

The selectivity of the sodium rhodizonate test for lead is highly dependent on the pH of the reaction. At a controlled acidic pH of 2.8, the interference from many other metal ions is significantly reduced. The following table summarizes the potential interfering ions and their observed reactions.

Interfering Ion	Chemical Formula	Color of Complex with Sodium Rhodizonate	Behavior in Acidic Conditions (pH 2.8)	Confirmatory HCl Test Reaction
Lead	Pb²⁺	Scarlet-Red to Pink	Forms stable scarlet-red complex	Turns Blue-Violet (Positive)
Barium	Ba²⁺	Red-Brown	Can form a colored complex	Colorless/Fades
Strontium	Sr²⁺	Red-Brown	Reaction is suppressed	Colorless/Fades
Copper	Cu²⁺	Brown-Violet	Reaction is suppressed	Colorless/Fades
Zinc	Zn²⁺	Brown-Violet	Reaction is suppressed	Colorless/Fades
Tin	Sn²⁺	Violet	Can form a colored complex	Colorless/Fades
Cadmium	Cd²⁺	Red-Brown	Reaction is suppressed	Colorless/Fades
Mercury	Hg²⁺	Red-Brown	Can form a colored complex	Colorless/Fades
Bismuth	Bi³⁺	Red-Brown	Can form a colored complex	Colorless/Fades
Calcium	Ca²⁺	Red-Brown	Reaction is suppressed	Colorless/Fades
Iron	Fe³⁺	Blue	Can form a colored complex	Colorless/Fades

Note: The intensity of the color and the potential for interference can vary depending on the concentration of the interfering ion and the lead ion. The information in this table is a general guide.

Experimental Protocols

Standard Sodium Rhodizonate Test Protocol

• Sample Preparation: Ensure the surface to be tested is free of contaminants. For soil or powdered samples, a small, representative amount should be used.

• Application of Sodium Rhodizonate: Apply a few drops of freshly prepared saturated sodium rhodizonate solution to the sample.

• Buffering: Apply a few drops of the pH 2.8 tartaric acid/sodium bitartrate buffer solution to the same area. A pink or scarlet-red color indicates the possible presence of lead or other heavy metals.

• Confirmation: Apply a few drops of 5% hydrochloric acid solution to the colored spot. The development of a distinct and stable blue-violet color confirms the presence of lead.

Bashinski Transfer Method (for dark surfaces)

• Place a piece of filter paper over the area of interest on the sample.

• Moisten the filter paper with a 15% acetic acid solution.

• Apply pressure with a warm iron to transfer the residue from the sample to the filter paper.

• Proceed with the standard sodium rhodizonate test protocol on the filter paper.

Visualizations

Standard Sodium Rhodizonate Test Workflow.

References

• 1. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]
• 2. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Sodium Rhodizonate Test for Lead

Welcome to the technical support center for the sodium rhodizonate test. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on potential interferences from other metals and to offer robust troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What is the sodium rhodizonate test and what does a positive result for lead look like?

The sodium rhodizonate test is a chemical spot test used for the qualitative detection of lead.[1][2] In a successful positive test, a sample containing lead will undergo a two-stage color change. Initially, in a slightly acidic environment (pH 2.8), lead ions react with sodium rhodizonate to form a scarlet or pink complex.[1][3] For confirmation, the addition of a stronger acid, like 5% hydrochloric acid (HCl), will transform this pink color to a stable blue-violet.[1][3][4] This final blue-violet color is specific to lead under these conditions.

Q2: Can other metals give a false positive result?

Yes, several other metal ions can react with sodium rhodizonate to produce colored complexes, which can be mistaken for a positive lead test if not properly confirmed.[5] This is the most common source of error. The most frequently cited interferent is barium, but many other divalent metals can also react.[5][6]

Q3: How can I be sure my positive result is actually lead and not an interfering metal?

The key to ensuring specificity for lead is a two-step pH modification procedure.[1] An initial test at a controlled pH of 2.8 may show a pink color for lead and several other heavy metals.[1][4] A subsequent wash with 5% hydrochloric acid will cause the complexes of most interfering metals to become colorless, while the lead complex turns a characteristic blue-violet.[1][4] If the blue-violet color persists, it confirms the presence of lead.

Q4: My test sample is on a dark-colored material, making the color change difficult to see. What should I do?

For dark-colored items where the blue-violet color may be masked, the Bashinski Transfer Method is recommended.[4] This involves placing filter paper over the area, dampening it with acetic acid, and using a hot iron to transfer the residues to the paper. The paper is then processed with the rhodizonate reagents.[4]

Q5: Are there any known substrate materials that can interfere with the test?

Yes, certain substrates can interfere.

• Alkaline Surfaces: Materials like plaster, concrete, or whitewash can be alkaline. This high pH can neutralize the acidic reagents, preventing the characteristic color development and potentially causing false negatives or ambiguous results.[3]

• Metal Surfaces: Testing on steel surfaces may lead to false positives due to the presence of iron, which can also form a colored complex with rhodizonate.[5] The standard HCl confirmation step is designed to eliminate this interference.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental procedure.

Problem: Unexpected Color Development

Symptom 1: A pink or red color appears at pH 2.8, but it disappears after adding 5% HCl.

• Cause: This indicates the presence of an interfering metal ion, not lead. Many divalent metal ions form colored complexes with rhodizonate at pH 2.8, but these complexes are unstable in strong acid.[1]

• Solution: Report the test as negative for lead. Refer to the interference data table below to identify potential interfering ions based on the initial color.

Symptom 2: The test spot produces a color other than pink/scarlet (e.g., orange, red-brown, violet).

• Cause: A different metal ion is likely present in the sample at a significant concentration. Barium, for instance, is known to produce a red-brown color.[5]

• Solution: Follow the protocol by adding 5% HCl. If the color disappears, the test is negative for lead. If a blue-violet color appears, the test is positive for lead, and the initial color was due to a co-contaminant.

Problem: No Color Development or Ambiguous Results

Symptom: The test is negative, but lead is suspected to be present (potential false negative).

• Cause 1: Incorrect pH. The pH of the test environment is critical. If the solution is too acidic or too alkaline initially, the lead-rhodizonate complex may not form correctly. Alkaline substrates like plaster are a common cause.

• Solution 1: Ensure the tartaric acid/sodium bitartrate buffer is correctly prepared and applied to achieve a pH of 2.8.[1][4] For alkaline surfaces, pre-neutralize the spot with a weak acid (e.g., dilute acetic acid) and allow it to dry before proceeding with the standard test.

• Cause 2: Reagent Degradation. The sodium rhodizonate solution is not stable and should be prepared fresh, typically for use within one hour.[1][7]

• Solution 2: Always prepare the sodium rhodizonate solution immediately before use.[1] Perform a positive control test on a known lead source to verify reagent activity.[4]

Data Presentation: Metal Ion Interferences

The following table summarizes known metal ion interferences with the sodium rhodizonate test. Note that the specificity for lead is achieved by applying a 5% HCl solution after the initial reaction; a persistent blue-violet color confirms lead.

Interfering Ion	Chemical Symbol	Color of Complex (at neutral or pH 2.8)	Behavior in 5% HCl
Barium	Ba²⁺	Red-brown or Orange[5][6]	Becomes colorless
Strontium	Sr²⁺	Red-brown[5]	Becomes colorless
Tin (II)	Sn²⁺	Violet[5]	Becomes colorless
Cadmium	Cd²⁺	Brown-red[5]	Becomes colorless
Zinc	Zn²⁺	Brown-violet[5]	Becomes colorless
Mercury	Hg²⁺	Brown-red[5]	Becomes colorless
Bismuth	Bi³⁺	Red-brown[5]	Becomes colorless
Iron (III)	Fe³⁺	Blue (forms with rhodizonic acid)[5]	Becomes colorless

Note: Quantitative data on the precise concentration at which each metal begins to interfere is not widely available in the literature. Interference is dependent on the relative concentrations of lead and the interfering ion.

Experimental Protocols

Protocol 1: Standard Test with pH Control for Interference Mitigation

This protocol is the standard and most reliable method for specifically detecting lead while avoiding false positives from other metals.

Reagents:

• Saturated Sodium Rhodizonate Solution: Dissolve a small amount of sodium rhodizonate in distilled water until the solution is the color of strong tea and a small amount of powder remains undissolved. This solution must be prepared fresh before each use (stable for ~1 hour).[1][7]

• pH 2.8 Buffer Solution: Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[4][7]

• 5% Hydrochloric Acid (HCl) Solution: Add 5 mL of concentrated HCl to 95 mL of distilled water.[4]

Procedure:

• Apply the sample to be tested to a suitable surface (e.g., filter paper).

• Spray the sample area with the freshly prepared sodium rhodizonate solution.

• Spray the same area with the pH 2.8 buffer solution. This will adjust the pH and a pink or scarlet color will appear if lead or other heavy metals are present.[1][4]

• Observe the color change.

• To confirm for lead, spray the same area with the 5% HCl solution.

• Interpretation:

  • If the pink/scarlet color transitions to a blue-violet color, the presence of lead is confirmed.[1][4]

  • If the pink/scarlet color fades or disappears , the test is negative for lead, and the initial color was due to an interfering ion.[1]

Protocol 2: Use of Masking Agents

The use of specific masking agents like triethanolamine or thiourea is well-documented for reducing metal interference in other analytical techniques such as atomic absorption spectrometry. However, validated protocols for the use of these agents directly in the sodium rhodizonate spot test are not established in the scientific literature. Therefore, Protocol 1 (pH Control) is the recommended and validated method for mitigating interferences in the rhodizonate test.

Visualized Workflows and Logic

The following diagrams illustrate the troubleshooting logic and the chemical pathways involved in the test.

Troubleshooting workflow for the sodium rhodizonate test.

Chemical pathways for lead and interfering metal ions.

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]
• 3. vector-luczak.pl [vector-luczak.pl]
• 4. portal.ct.gov [portal.ct.gov]
• 5. researchgate.net [researchgate.net]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Module 12 :: Reagents and Test Media [archive.gfjc.fiu.edu]

Technical Support Center: Sodium Rhodizonate Test for Lead Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the sodium rhodizonate test for lead detection.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for lead detection using sodium rhodizonate?

A1: The optimal pH for the sodium rhodizonate test for lead is in the acidic range, specifically around pH 2.8.[1][2][3] This pH is typically achieved using a tartrate buffer solution (sodium bitartrate and tartaric acid).[3][4] Maintaining this pH is crucial for the specificity of the test, as it minimizes interference from other metal ions.[2]

Q2: Why is an acidic pH necessary for this test?

A2: An acidic pH is essential for two primary reasons:

• Specificity: In acidic conditions (around pH 2.8), the rhodizonate complexes of most other metals are colorless, making the test highly specific for lead.[2] While other metals like barium and strontium can form colored complexes with sodium rhodizonate, these are often unstable or have different colors at this specific pH.[2]

• Complex Formation: The reaction between lead and sodium rhodizonate in an acidic medium yields a characteristic scarlet to red-pink water-insoluble complex.[1][2]

Q3: Can I use a strong acid like hydrochloric acid (HCl) instead of a buffer?

A3: Yes, some protocols utilize a strong acid, such as 5% hydrochloric acid, which creates a very low pH environment.[1][4] In the presence of strong acid, the lead-rhodizonate complex typically forms an intense purple or blue-violet color.[1][4] This can be a confirmatory step; after observing a pink/red color at pH 2.8, the addition of 5% HCl will cause the lead complex to transition to blue-violet, while many interfering complexes will be decolorized.[3][4]

Q4: My sodium rhodizonate solution is unstable and changes color. How can I prevent this?

A4: Aqueous solutions of sodium rhodizonate are known to be unstable.[2][3] It is recommended to prepare the solution fresh for daily use.[4] To increase the stability and shelf-life of the solution from about one hour to approximately ten hours, it can be stored at a pH below 3.[3] At this pH, the rhodizonate dianion is protonated to form rhodizonic acid, which is more stable.[3]

Q5: I am observing a purple color instead of a scarlet/pink color. What does this mean?

A5: The formation of a purple complex that is not diagnostic for lead can occur if the pH is not properly controlled at 2.8 before the addition of the rhodizonate solution.[3] This non-specific purple complex will decolorize upon the addition of 5% HCl, whereas the true scarlet lead complex will turn blue-violet.[3]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No color change, even with known lead-containing samples (False Negative)	1. Degraded Sodium Rhodizonate Solution: The solution is unstable and may have degraded.[3][4] 2. Incorrect pH: The sample matrix may be too acidic or too basic, preventing the formation of the colored complex.	1. Prepare a fresh solution of sodium rhodizonate. The solution should have a yellow/orange to "strong tea" color.[1][4] 2. Ensure the test area is pre-treated with a tartrate buffer to adjust the pH to 2.8 before applying the sodium rhodizonate solution.[3]
A positive color reaction is observed, but it fades quickly.	1. Interfering Ions: The initial color may be due to a less stable complex with an interfering metal. 2. Excess HCl: If 5% HCl was used as a final step, excess acid can cause the diagnostic blue-violet color to fade.[3]	1. After the initial color formation, apply a 5% HCl solution. A persistent blue-violet color confirms lead. If the color disappears, it was likely an interference.[3][4] 2. Once the blue-violet color has fully developed, gently dry the area with a hairdryer to remove excess HCl and stabilize the color.[3]
A positive result is suspected, but the sample is on a dark surface.	Poor Contrast: The color change is difficult to visualize against a dark background.	Use the "Bashinski Transfer Method": Place a piece of filter paper over the area , apply pressure to transfer any residue, and then perform the sodium rhodizonate test on the filter paper.[4]
Inconsistent or unexpected color development (e.g., orange, brown).	1. Presence of Barium: Barium forms a red-brown complex with sodium rhodizonate that is independent of pH.[2] 2. Incorrect pH: The pH of the reaction is not optimized at 2.8.	1. Strict adherence to the pH 2.8 protocol will help differentiate between lead and barium. The subsequent addition of 5% HCl should be used for confirmation of lead. 2. Calibrate your pH meter and ensure the buffer solution is correctly prepared.

Experimental Protocols

Protocol 1: Standard Test using Tartrate Buffer (pH 2.8)

This protocol is optimized for high specificity.

Reagents:

• Sodium Rhodizonate Solution: Dissolve a small amount of sodium rhodizonate in distilled water until the solution is the color of strong tea. Prepare this solution fresh daily.[4]

• Tartrate Buffer (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[4]

• 5% Hydrochloric Acid (Confirmatory Solution): Add 5 mL of concentrated HCl to 95 mL of distilled water.[4]

Procedure:

• pH Adjustment: Moisten the surface to be tested with the tartrate buffer solution to adjust the pH to 2.8.[3]

• Application of Rhodizonate: Apply the freshly prepared sodium rhodizonate solution to the buffered area.

• Observation: The formation of a scarlet or pink-red color indicates the potential presence of lead.[2]

• Confirmation: Apply the 5% HCl solution to the colored spot. If the color transitions to a stable blue-violet, the presence of lead is confirmed.[3][4]

Protocol 2: Direct Test with Strong Acid

This protocol is a more rapid, one-step screening method.

Reagents:

• Sodium Rhodizonate Solution: Prepare as described in Protocol 1.

• 5% Hydrochloric Acid: Prepare as described in Protocol 1.

Procedure:

• Acidification: Apply a drop of 5% hydrochloric acid directly to the surface to be tested.[1]

• Application of Rhodizonate: Add a drop of the sodium rhodizonate solution to the acidified spot.

• Observation: An immediate color change to a blue-purple or intense purple indicates the presence of lead.[1]

Data Presentation

Table 1: Effect of pH on Colorimetric Response in the Sodium Rhodizonate Test for Lead

pH Range	Condition	Observed Color with Lead	Specificity & Remarks
~2.8	Weakly Acidic (Tartrate Buffer)	Scarlet / Pink-Red[1][2]	High. Most interfering metal-rhodizonate complexes are colorless at this pH.[2] This is the recommended pH for optimal specificity.
<1	Strongly Acidic (e.g., 5% HCl)	Blue-Violet / Intense Purple[1][4]	High. Used as a confirmatory step. The blue-violet complex is diagnostic for lead, while many interferences decolorize.[3]
Neutral	Unbuffered	Blue-Violet[2]	Low. Other divalent metals such as strontium and copper can also produce colored complexes at neutral pH, leading to false positives.[2]

Visualizations

Caption: Experimental workflow for the specific detection of lead using sodium rhodizonate at pH 2.8.

Caption: Logical diagram illustrating the influence of pH on the specificity of the sodium rhodizonate test.

References

• 1. US6800485B2 - Chemical spot test for lead in paint and other media - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. dl.astm.org [dl.astm.org]
• 4. portal.ct.gov [portal.ct.gov]

Technical Support Center: Lead (Pb) Detection with Sodium Rhodizonate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the sodium rhodizonate test for the detection of lead. This colorimetric assay is known for the formation of a characteristic blue-violet complex in the presence of lead ions.

Troubleshooting Guide

This guide addresses common issues encountered during the sodium rhodizonate lead test, focusing on the fading of the blue-violet complex and other procedural challenges.

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid Fading of Blue-Violet Complex	Excess hydrochloric acid (HCl) can accelerate the decomposition of the complex.[1][2]	After the blue-violet color has fully developed, gently warm the test area with a hairdryer to evaporate the excess HCl.[1][2] This should be done cautiously to avoid damaging the sample.
Instability of the sodium rhodizonate reagent.	Prepare the sodium rhodizonate solution fresh before each use, as it is unstable and typically effective for only about one hour.[3][4] Storing the solution at a pH below 3 can increase its half-life to approximately ten hours.[1][2]
No Blue-Violet Color Development	Absence of lead in the sample.	Verify the test procedure and reagents with a known lead standard to ensure they are functioning correctly.[4]
Incorrect pH during the reaction.	Ensure the initial reaction with sodium rhodizonate is performed at a pH of approximately 2.8 using a tartrate buffer. This is crucial for the formation of the initial pink/scarlet complex.[1][2][4]
Insufficient sample preparation.	For solid samples like paint chips, ensure all layers are exposed by scraping or creating a notch to allow the reagents to react with the lead-containing layers.[5][6]
Weak or Inconsistent Color	Low concentration of lead in the sample.	Concentrate the sample if possible, or use a more sensitive detection method for trace amounts of lead.
Uneven application of reagents.	Ensure uniform application of all solutions to the test area. For surfaces, spraying the reagents can provide more even coverage.[4]
False Positive Results (Pink/Red or Blue-Violet Color in the Absence of Lead)	Interference from other metal ions. At neutral pH, metals such as barium, strontium, copper, zinc, and others can form colored complexes with sodium rhodizonate.[7]	The addition of 5% HCl is a confirmatory step. The complexes of most interfering metals will decolorize in the acidic solution, while the lead complex turns blue-violet.[1][4] If a pink color persists but does not turn blue-violet with HCl, it is likely not lead.
High pH during the initial reaction can lead to the formation of a non-diagnostic purple complex that fades with HCl.[1][2]	Strictly maintain the pH at 2.8 with a tartrate buffer before adding the sodium rhodizonate solution.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the chemical basis of the blue-violet complex in the sodium rhodizonate test for lead?

A1: The test involves a multi-step reaction. Initially, in a solution buffered to a pH of 2.8, lead ions (Pb²⁺) react with sodium rhodizonate to form a scarlet or pink complex.[1][4][7] Subsequently, upon the addition of a dilute solution of hydrochloric acid (HCl), this complex is converted into a more stable blue-violet complex, which is indicative of the presence of lead.[1][4]

Q2: Why is my blue-violet complex fading so quickly?

A2: The fading of the blue-violet complex is a known issue, often attributed to the presence of excess hydrochloric acid which can promote the degradation of the complex.[1][2] Additionally, the instability of the sodium rhodizonate reagent itself can contribute to poor color stability.[3][4]

Q3: How can I prevent or minimize the fading of the blue-violet complex?

A3: To stabilize the blue-violet color, it is recommended to gently heat the test area with a hairdryer after the color has fully developed. This helps to drive off the excess HCl, thereby slowing the rate of fading.[1][2] It is also crucial to use a freshly prepared sodium rhodizonate solution for each experiment.[3][4]

Q4: What is the optimal pH for this test, and why is it important?

A4: The optimal pH for the initial reaction between lead and sodium rhodizonate is approximately 2.8.[1][4] This is typically achieved using a tartrate buffer. Maintaining this pH is critical to ensure the formation of the correct initial scarlet/pink complex and to minimize interferences from other metal ions that may react with rhodizonate at a neutral pH.[1][7]

Q5: What other metals can interfere with the sodium rhodizonate test for lead?

A5: Several other divalent metals can form colored complexes with sodium rhodizonate, especially at neutral pH. These include barium, strontium, copper, zinc, cadmium, mercury, and bismuth.[7] However, the subsequent addition of dilute HCl helps to differentiate lead from most of these, as their complexes tend to become colorless in acidic conditions, while the lead complex turns blue-violet.[1][4]

Q6: Can this test be used for quantitative analysis?

A6: The sodium rhodizonate test is primarily a qualitative or semi-quantitative method for the detection of lead. While the intensity of the color can be related to the concentration of lead, for accurate quantification, more robust analytical techniques such as atomic absorption spectroscopy (AAS) or inductively coupled plasma (ICP) spectrometry are recommended.[8]

Experimental Protocol: Sodium Rhodizonate Test for Lead

This protocol outlines the steps for performing a qualitative test for the presence of lead on a surface.

Materials:

• Saturated solution of sodium rhodizonate in deionized water (prepare fresh)

• Buffer solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of deionized water.

• 5% Hydrochloric acid (HCl) solution

• Deionized water

• Spray bottles for each solution

• Positive control (e.g., a known lead-containing material)

• Fume hood

• Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

• Preparation (perform in a fume hood):

  • Prepare a saturated solution of sodium rhodizonate by adding a small amount of the powder to deionized water in a beaker and stirring until no more dissolves and a slight sediment remains. The solution should have the color of dark tea. This solution is only stable for about an hour.[4]

  • Place the buffer solution and 5% HCl in separate, clearly labeled spray bottles.

• Controls:

  • On a clean, inert surface, place a mark using a known lead source as a positive control.

  • Designate an adjacent, untreated area as a negative control.

  • Perform the following steps on the control areas first to ensure the reagents are reacting correctly.

• Sample Testing:

  • Place the item to be tested in the fume hood.

  • Step 1: Application of Sodium Rhodizonate: Spray the test area with the freshly prepared saturated sodium rhodizonate solution. The area may turn a yellow-orange color.[4]

  • Step 2: Buffering: Spray the same area with the pH 2.8 buffer solution. This will remove the yellow background color. If lead or certain other heavy metals are present, a pink or scarlet color will appear.[4]

  • Step 3: Confirmation with HCl: Spray the pink/scarlet area with the 5% HCl solution. If lead is present, the pink color will fade and be replaced by a distinct blue-violet color.[4]

• Observation and Documentation:

  • The blue-violet color can fade quickly.[4][9] Observe the results immediately and document them with high-resolution color photography.

  • If desired, gently warm the area with a hairdryer to stabilize the color by removing excess HCl.[1][2]

Data Presentation

Currently, there is limited quantitative data available in the literature that details the stability of the blue-violet lead-rhodizonate complex over time under various conditions in a format suitable for a comparative table. The stability is known to be affected by factors such as the concentration of excess HCl and the age of the rhodizonate solution. For specific quantitative applications, it is recommended that researchers empirically determine the complex's stability under their precise experimental conditions.

Visualizations

Figure 1. Experimental workflow for the sodium rhodizonate test for lead detection.

Figure 2. Logical relationship for troubleshooting the fading of the blue-violet complex.

References

• 1. m.youtube.com [m.youtube.com]
• 2. dl.astm.org [dl.astm.org]
• 3. A Do-It-Yourself Lead Detection Procedure [home-health-chemistry.com]
• 4. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 5. jselabs.com [jselabs.com]
• 6. strobelssupply.com [strobelssupply.com]
• 7. researchgate.net [researchgate.net]
• 8. pharmtech.com [pharmtech.com]
• 9. m.youtube.com [m.youtube.com]

Enhancing the sensitivity of the sodium rhodizonate spot test

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use and enhancement of the sodium rhodizonate spot test for the detection of lead.

Frequently Asked Questions (FAQs)

Q1: What is the sodium rhodizonate spot test?

A1: The sodium rhodizonate test is a chemical spot test used for the qualitative detection of lead and other heavy metals.[1][2][3] It is a chromophoric test, meaning it produces a distinct color change in the presence of the target metal.[1] The test is widely used in forensic science, particularly for detecting lead in gunshot residue.[1][2][3]

Q2: How does the test work?

A2: The test involves the application of a sodium rhodizonate solution to a sample. In the presence of lead, the rhodizonate ion reacts with lead(II) ions to form a colored complex. The standard procedure involves a three-step process:

• Application of a saturated sodium rhodizonate solution.

• Application of a buffer solution (typically pH 2.8) to eliminate background color and provide the optimal pH for the reaction.[4]

• Application of a dilute hydrochloric acid (HCl) solution to confirm the presence of lead.[4]

Q3: What are the expected color changes?

A3: A pink or scarlet-red color after the addition of the buffer solution suggests the presence of lead or other heavy metals like barium.[5] Upon the addition of dilute HCl, if lead is present, the pink color will fade and be replaced by a blue-violet color, which is a specific confirmation for lead.[4]

Q4: What is the shelf-life of the sodium rhodizonate solution?

A4: Aqueous solutions of sodium rhodizonate are known to be unstable, with a half-life of about one hour.[6] For this reason, it is recommended to prepare the solution fresh before each use.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No color change, even with a known lead-containing sample (False Negative)	1. Degraded sodium rhodizonate solution.2. Incorrect pH of the reaction.3. Presence of interfering substances (e.g., high concentrations of other metals).4. Insufficient contact time.	1. Prepare a fresh, saturated solution of sodium rhodizonate immediately before use.2. Ensure the buffer solution is at the correct pH (2.8) to facilitate the reaction.3. Use the HCl confirmation step, as the blue-violet color is specific to lead.4. Allow adequate time for each reagent to react with the sample.
A pink/red color appears but fades or does not turn blue-violet with HCl (False Positive/Ambiguous Result)	1. Presence of other heavy metals, such as barium, which also forms a colored complex with rhodizonate.2. The initial purple complex formed was non-diagnostic.	1. The confirmatory step with 5% HCl is crucial. The blue-violet color is specific to lead. Other metal complexes will typically decolorize with the acid treatment.[6]2. Pre-treating the sample with a tartrate buffer at pH 2.8 before adding the rhodizonate solution can prevent the formation of a non-diagnostic purple complex.[6]
The final blue-violet color fades quickly.	Excess hydrochloric acid can cause the final blue-violet complex to fade.	Once the blue-violet color has fully developed, gently dry the spot with a stream of warm air (e.g., from a hairdryer) to remove excess HCl. This can help stabilize the color.[6]
Difficulty seeing the color change on a dark-colored sample.	The dark background of the sample material can mask the color change.	Utilize the Bashinski Transfer Method. This involves transferring the lead residue from the dark surface onto a piece of filter paper, where the color change can be more easily observed.

Enhancing Test Sensitivity

Improving the sensitivity of the sodium rhodizonate spot test primarily involves optimizing the reagent stability and minimizing interferences.

Method 1: Stabilized Rhodizonate Solution

The short half-life of aqueous sodium rhodizonate is a significant limitation. Research has shown that the stability of the reagent can be dramatically increased.

• Enhancement: Prepare the sodium rhodizonate solution in a tartrate buffer at a pH below 3. This protonates the rhodizonate dianion to form rhodizonic acid, increasing the solution's half-life from approximately one hour to about ten hours.[6]

• Advantage: This extended stability allows for more consistent and reproducible results, especially in batch testing or field use where freshly preparing solutions is inconvenient.

Method 2: Adsorptive Preconcentration

For detecting very low concentrations of lead in liquid samples, a preconcentration step can be employed.

• Enhancement: Use an adsorbent material like kaolin to preconcentrate lead ions from the sample. The colorimetric test is then performed directly on the surface of the adsorbent.

• Advantage: This technique significantly lowers the limit of detection, making the test suitable for environmental water sample analysis.

Quantitative Data Summary

The following table summarizes the reported limits of detection (LOD) for the sodium rhodizonate test under various conditions.

Method	Limit of Detection (LOD)	Sample Matrix	Reference
Standard Spot Test	0.1 µg of lead	General	[7]
Test on Paint (as lead acetate)	0.016% w/w	Paint	[8]
Adsorptive Preconcentration with Colorimetry	0.6 µg/L	Water	[5]
Visual Detection after Adsorptive Preconcentration	2.5 µg/L	Water	[5]

Experimental Protocols

Standard Sodium Rhodizonate Spot Test

• Reagent Preparation:

  • Saturated Sodium Rhodizonate Solution: Add a small amount of sodium rhodizonate powder to distilled water in a beaker and stir until a dark tea-colored, saturated solution is formed. A small amount of undissolved solid should remain. This solution should be prepared fresh (within 1 hour of use).[4]

  • Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[4]

  • 5% Hydrochloric Acid: Add 5 mL of concentrated HCl to 95 mL of distilled water.

• Procedure:

  • Apply a few drops of the saturated sodium rhodizonate solution to the sample area.

  • Apply a few drops of the pH 2.8 buffer solution to the same area. A pink or scarlet color indicates a presumptive positive result.

  • Apply a few drops of 5% HCl solution. If the pink color fades and a blue-violet color appears, the presence of lead is confirmed.[4]

Enhanced Stability Sodium Rhodizonate Test

• Reagent Preparation:

  • Buffered Rhodizonate Solution: Prepare a pH 2.8 tartrate buffer as described above. Dissolve sodium rhodizonate powder directly into this buffer solution until it is saturated.

• Procedure:

  • Apply a few drops of the buffered rhodizonate solution to the sample area.

  • Observe for the appearance of a scarlet-red color, indicating a presumptive positive result.

  • Apply a few drops of 5% HCl solution to confirm the presence of lead, indicated by a change to a blue-violet color.

Bashinski Transfer Method (for Dark Surfaces)

• Reagent Preparation:

  • Prepare the sodium rhodizonate, buffer, and HCl solutions as for the standard test.

  • 15% Acetic Acid: Prepare a 15% (v/v) solution of glacial acetic acid in distilled water.

• Procedure:

  • Place a piece of filter paper over the area of the dark-colored item to be tested.

  • Dampen the filter paper with the 15% acetic acid solution.

  • Cover the damp filter paper with several layers of dry filter paper.

  • Apply a hot iron to the layered filter papers until they are dry. This transfers the residue from the item to the first piece of filter paper.

  • Remove the filter paper that was in direct contact with the item.

  • Perform the standard sodium rhodizonate spot test on this piece of filter paper.

Visualizations

Caption: Standard vs. Enhanced Stability experimental workflows.

Caption: Troubleshooting logic for the sodium rhodizonate test.

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. researchgate.net [researchgate.net]
• 3. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]
• 4. portal.ct.gov [portal.ct.gov]
• 5. researchgate.net [researchgate.net]
• 6. dl.astm.org [dl.astm.org]
• 7. datapdf.com [datapdf.com]
• 8. US6800485B2 - Chemical spot test for lead in paint and other media - Google Patents [patents.google.com]

Addressing background color issues in rhodizonate testing

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing rhodizonate testing.

Troubleshooting Guide: Addressing Background Color Issues

This guide addresses common issues related to background color that can interfere with the interpretation of rhodizonate test results.

Question: Why is there a yellow or orange background color after applying the sodium rhodizonate solution, and how can I eliminate it?

Answer: The yellow to orange color is inherent to the sodium rhodizonate solution itself.[1][2] To eliminate this background color and ensure accurate reading of the results, a buffer solution is applied after the sodium rhodizonate. This buffer solution typically has a pH of 2.8 and serves to remove the yellow background, allowing for the clear observation of the pink or scarlet color that indicates the presence of lead or other heavy metals.[1][2]

Question: My test is showing a diffuse, non-specific pink or purple color in the background. What could be the cause?

Answer: A diffuse background coloration can arise from several factors:

• Inadequate pH control: Failure to properly buffer the reaction to the optimal pH of 2.8 can lead to non-specific reactions.[1][3][4] Pre-treating the test area with a tartrate buffer before applying the rhodizonate solution can prevent the formation of a non-diagnostic purple complex.[4][5]

• Contamination: The presence of interfering metal ions in your sample or on your equipment can cause false positive results.[3] Common interfering ions include barium, tin, and zinc.[3][6][7] Ensure all glassware and testing surfaces are thoroughly cleaned and free of contaminants.

• Solution Instability: Aqueous solutions of sodium rhodizonate are unstable and typically effective for only about an hour.[1] Using a degraded solution can lead to unpredictable background coloration. It is recommended to prepare the solution fresh for each testing session.[2] Storing the solution at a pH below 3 can increase its half-life to about ten hours.[4][5]

Question: After adding the hydrochloric acid confirmation solution, the initial pink color faded, but no blue-violet color appeared. What does this indicate?

Answer: This result suggests that the initial pink color was likely due to an interfering substance and not lead. The final confirmatory step in the rhodizonate test involves adding a dilute hydrochloric acid solution.[1] If lead is present, the initial pink or scarlet color will transition to a blue-violet color.[1][2] If the pink color fades and no blue-violet color appears, it indicates a negative result for lead.[1] The pink color could have been a false positive caused by the presence of other metal ions that form colored complexes with rhodizonate but are not stable in the acidic conditions of the confirmatory step.[3]

Question: The final blue-violet color is fading quickly. How can I properly document my results?

Answer: The blue-violet color that confirms the presence of lead can indeed fade rapidly.[1][2] It is crucial to photograph and document the results promptly after the color develops.[1][2] To help stabilize the color, excess hydrochloric acid can be removed by gently warming the test area with a hairdryer after the blue-violet color has fully developed.[5]

Frequently Asked Questions (FAQs)

What is the optimal pH for the rhodizonate test?

The optimal pH for the rhodizonate test for lead is 2.8.[1][3] This acidic condition helps to minimize interference from other metal ions.[3]

What are the common interfering ions in rhodizonate testing?

Several metal ions can react with sodium rhodizonate to produce colored complexes, potentially leading to false positives.[3][8] These include barium, strontium, tin, cadmium, zinc, and iron.[3] However, the use of a buffer to control the pH and the final confirmatory step with hydrochloric acid greatly improves the specificity for lead.[1][3]

How stable is the sodium rhodizonate solution?

A freshly prepared aqueous solution of sodium rhodizonate is generally effective for about one hour.[1] The stability can be improved by preparing it in a tartrate buffer or acidifying it to a pH below 3, which can extend its usability to approximately ten hours.[3][4][5]

Can this test be used on dark-colored surfaces?

For dark-colored items where the color development may be difficult to see, the Bashinski Transfer Method is recommended.[2] This involves placing a piece of filter paper over the area, applying the reagents to the paper, and observing the color change on the filter paper.[2]

Experimental Protocols

Reagent Preparation

Reagent	Preparation	Storage & Stability
Saturated Sodium Rhodizonate Solution	Dissolve a small amount of sodium rhodizonate powder in distilled or deionized water in a beaker. Stir until the solution is the color of dark tea and a small amount of sediment remains, indicating saturation.[1][2]	Prepare fresh daily. The solution is typically ineffective after one hour.[1][2]
pH 2.8 Buffer Solution	Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water. Gentle heating and stirring can aid dissolution.[1][2]	Store in a sealed container. Shelf life is generally one year, but discard if cloudiness appears.[2]
5% Hydrochloric Acid Solution	Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled or deionized water.[2]	Store in a sealed bottle. The shelf life is one year from the date of preparation.[2]

Standard Testing Workflow

Troubleshooting Logic for Background Issues

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. portal.ct.gov [portal.ct.gov]
• 3. researchgate.net [researchgate.net]
• 4. dl.astm.org [dl.astm.org]
• 5. An Update on the Use of the Sodium Rhodizonate Test for the Detection of Lead Originating from Firearm Discharges [store.astm.org]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. US6800485B2 - Chemical spot test for lead in paint and other media - Google Patents [patents.google.com]

Effect of different substrates on sodium rhodizonate test results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the sodium rhodizonate test for the detection of lead and other divalent metals.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the sodium rhodizonate test?

The sodium rhodizonate test is a colorimetric spot test used for the qualitative detection of certain metals, most notably lead (Pb) and barium (Ba).[1] The test relies on the reaction of sodium rhodizonate with divalent metal ions to form colored, insoluble complexes.[1] The color of the complex can vary depending on the metal present and the pH of the reaction.

Q2: What are the primary applications of the sodium rhodizonate test?

This test is widely used in forensic science for the detection of gunshot residue, as lead and barium are common components of firearm primers.[1] It is also utilized in home and field test kits for detecting lead in paint, dust, and soil. Additionally, it has applications in identifying lead in various materials such as ceramics and plant tissues.

Q3: What color change indicates a positive result for lead?

The color change indicating the presence of lead is pH-dependent. At a neutral pH, lead forms a blue-violet complex with sodium rhodizonate. However, the most specific and commonly used method involves adjusting the pH to approximately 2.8.[1] Under these acidic conditions, lead forms a scarlet to pink-red complex.[1] Further confirmation with hydrochloric acid will turn this pink/red color to a blue-violet, which is a strong indication of lead.[2][3]

Q4: Can other metals interfere with the sodium rhodizonate test?

Yes, several other divalent metals can react with sodium rhodizonate to produce colored complexes, potentially leading to false-positive results. It is crucial to be aware of these interferences when interpreting the test results.

Troubleshooting Guide

Issue 1: A positive color change was observed, but the presence of lead is uncertain.

Cause: Interference from other divalent metals is a common cause of false-positive results. The substrate itself may also contain interfering elements.

Solution:

• pH Adjustment and Confirmation: The most critical step to differentiate lead from most other interfering metals is the use of an acidic solution. After observing an initial pink or red color change with the sodium rhodizonate and buffer solution, apply a 5% solution of hydrochloric acid (HCl).[2][3] If the pink/red color transitions to a blue-violet color, it confirms the presence of lead.[2][3] Most other metal complexes will decolorize in the presence of HCl.[4]

• Consider the Substrate: Be aware of the composition of the substrate being tested. For example, testing on metal surfaces like cast iron can result in a color change due to the iron itself.[4]

Issue 2: The test result is difficult to interpret on a dark-colored substrate.

Cause: The color of the substrate can mask the characteristic color change of the sodium rhodizonate test.

Solution:

• Bashinski Transfer Method: This method is recommended for dark-colored items, such as certain fabrics.[2]

  • Place a piece of filter paper over the area to be tested.

  • Dampen the filter paper with 15% acetic acid.

  • Cover the damp filter paper with several layers of dry filter paper and apply a hot iron until all layers are dry.

  • The lead residues will transfer to the top piece of filter paper.

  • Process the filter paper with the sodium rhodizonate test as you would a standard sample.[2]

Issue 3: The color of the positive result fades quickly.

Cause: The blue-violet lead rhodizonate complex can be unstable, especially with excess hydrochloric acid.

Solution:

• Prompt Documentation: Photograph the test results immediately after the color change.[2]

• Control the Amount of HCl: Apply the 5% HCl solution sparingly, just enough to observe the color change.

• Drying: Gently drying the test area with a hairdryer after the blue-violet color has developed can help to stabilize the color by removing excess HCl.

Issue 4: No color change is observed, but the presence of lead is suspected.

Cause: This could be a false-negative result. Possible causes include low concentrations of lead, improper sample preparation, or interference from the substrate.

Solution:

• Check Reagent Activity: Always perform a control test on a known lead-containing material to ensure the reagents are active.[2] The sodium rhodizonate solution should be freshly prepared, as it is typically effective for only about one hour.[3]

• Proper Surface Preparation: For painted surfaces, ensure you have penetrated all layers of paint down to the substrate to expose any underlying lead-based paint.[5]

• Substrate Interference: Plaster substrates have been reported to sometimes interfere with color development, potentially leading to false negatives.[5] Consider testing a different area or using an alternative lead detection method if this is suspected.

Data Presentation

Table 1: Interference of Divalent Metals with the Sodium Rhodizonate Test

Interfering Metal	Color of Complex with Sodium Rhodizonate	Behavior upon Addition of 5% HCl
Lead (Pb)	Scarlet to Pink-Red (at pH 2.8)	Turns Blue-Violet (Confirmatory)
Barium (Ba)	Red-Brown	Decolorizes
Strontium (Sr)	Red-Brown	Decolorizes
Copper (Cu)	Red-Brown	Decolorizes
Zinc (Zn)	Brown-Violet	Decolorizes
Iron (Fe)	Blue	Decolorizes
Cadmium (Cd)	Red-Brown	Decolorizes
Mercury (Hg)	Red-Brown	Decolorizes
Bismuth (Bi)	Red-Brown	Decolorizes
Calcium (Ca)	Red-Brown	Decolorizes

Note: The information in this table is a summary of qualitative observations. The concentration at which these interferences occur can vary depending on the substrate and specific test conditions.

Experimental Protocols

Protocol 1: Standard Sodium Rhodizonate Test for General Surfaces

This protocol is adapted from forensic science procedures and is suitable for a variety of surfaces such as clothing, drywall, and carpet.[3][6]

Reagents:

• Sodium Rhodizonate Solution: Prepare a saturated solution by dissolving sodium rhodizonate powder in distilled or deionized water until the solution is the color of dark tea and a small amount of sediment remains. This solution should be prepared fresh before use.[3]

• Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water.[2]

• Hydrochloric Acid (5%): Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled or deionized water.[2]

Procedure:

• Control Test: Perform a test on a known lead source to verify reagent activity.[2]

• Application of Sodium Rhodizonate: Spray the test area with the saturated sodium rhodizonate solution.

• Application of Buffer: Spray the same area with the pH 2.8 buffer solution. This will eliminate the yellow background color from the sodium rhodizonate. A pink or red color indicates the possible presence of lead or other heavy metals.[2]

• Confirmation with HCl: Spray the same area with the 5% hydrochloric acid solution. If the pink color fades and a blue-violet color develops, the presence of lead is confirmed.[2][3]

• Documentation: Photograph the results immediately.[2]

Protocol 2: Testing for Lead in Soil

This protocol provides a method for extracting lead from soil before testing.

Reagents:

• 4% Acetic Acid

• Sodium Rhodizonate Test Reagents (as in Protocol 1)

Procedure:

• Extraction: Soak 1 gram of the soil sample in 2 mL of 4% acetic acid for 30 minutes.

• Testing: Use a swab or filter paper to collect a small amount of the acetic acid solution that has been in contact with the soil.

• Colorimetric Analysis: Apply the sodium rhodizonate test reagents to the swab or filter paper as described in Protocol 1.

Protocol 3: Testing on Painted Surfaces

This protocol is a general guideline for testing for lead in paint.

Procedure:

• Surface Preparation: Clean the surface to be tested. Cut a V-notch or scrape through all layers of paint to the bare substrate.

• Application: Apply the sodium rhodizonate test reagents using a swab or dropper as described in Protocol 1. Ensure the reagents come into contact with all exposed paint layers.

• Observation and Confirmation: Observe for the characteristic color changes, including the confirmatory step with 5% HCl.

Visualizations

Caption: Standard experimental workflow for the sodium rhodizonate test.

References

• 1. researchgate.net [researchgate.net]
• 2. portal.ct.gov [portal.ct.gov]
• 3. portal.ct.gov [portal.ct.gov]
• 4. youtube.com [youtube.com]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]

Troubleshooting unexpected color changes with sodium rhodizonate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with sodium rhodizonate.

Troubleshooting Unexpected Color Changes

This section addresses common issues that may arise during experiments involving sodium rhodizonate, helping you to interpret unexpected color changes and obtain reliable results.

Issue	Possible Cause	Recommendation
No color change, or a very faint color, in the presence of the target analyte (e.g., lead).	Degraded sodium rhodizonate solution.	Aqueous solutions of sodium rhodizonate are unstable and should be prepared fresh for each use.[1][2] The solution should have a strong tea-like color.[1][2]
Incorrect pH of the reaction medium.	The reaction is pH-dependent. For lead detection, a pH of 2.8 is optimal to achieve a scarlet or pink color.[3][4] Use a buffer solution (e.g., tartaric acid and sodium bitartrate) to maintain the correct pH.[1][3]
Insufficient concentration of the target analyte.	The concentration of the analyte may be below the detection limit of the test.
A pink or red color develops but then fades.	Presence of interfering ions.	Other metals can form colored complexes with sodium rhodizonate.[4]
Instability of the colored complex.	The blue-violet lead complex can fade, so it is important to document results photographically shortly after the reaction.[1]
The solution turns a color other than the expected pink/red or blue-violet (e.g., brown, purple).	Interference from other metal ions.	Several divalent metals can react with sodium rhodizonate to produce various colors.[4] For instance, at a neutral pH, lead gives a blue-violet color, while at a pH of 2.8, it yields a scarlet red color. Barium produces a red-brown color regardless of the pH.[4]
High pH of the sample.	A basic sample can cause a color change. Whitewash, which is basic, has been observed to cause a false positive purple color change.
A positive result is observed in the negative control.	Contamination of reagents or labware.	Ensure all glassware is thoroughly cleaned and use fresh, high-purity reagents. Environmental lead can also lead to false positives.[1]
Impure sodium rhodizonate.	Use a high-purity grade of sodium rhodizonate.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store the sodium rhodizonate solution?

A1: The sodium rhodizonate solution is not suitable for long-term storage and should be prepared fresh for each use.[1][2] To prepare a saturated solution, dissolve a small amount of sodium rhodizonate powder in distilled or deionized water until the solution is the color of strong tea and a small amount of powder remains undissolved at the bottom.[1][2] Some studies suggest that the stability of the aqueous solution can be increased by storing it at a pH below 3, which can extend its half-life from about one hour to approximately ten hours.[5][6]

Q2: What is the optimal pH for the sodium rhodizonate test for lead?

A2: The optimal pH for the detection of lead is 2.8.[3][4] At this pH, lead forms a scarlet or pink complex with sodium rhodizonate.[3][4] A buffer solution, typically made from tartaric acid and sodium bitartrate, is used to maintain this pH.[1][3]

Q3: What are the expected color changes in a positive test for lead?

A3: In a positive test for lead at a pH of 2.8, the initial color change is to a pink or scarlet red.[3][4] Upon the addition of a dilute hydrochloric acid solution (typically 5%), this pink color will fade, and a blue-violet color will appear, which confirms the presence of lead.[1][3]

Q4: What other substances can interfere with the sodium rhodizonate test?

A4: Several other divalent metals can react with sodium rhodizonate to form colored complexes, which can lead to false positives.[4] These include barium, strontium, and others.[4][7] However, the reaction with lead is highly specific when confirmed with hydrochloric acid, as the complexes with most other metals will decolorize in the acidic conditions, while the lead complex turns blue-violet.[3] Environmental lead can also be a source of interference.[1]

Q5: Can this test be used for quantitative analysis?

A5: The sodium rhodizonate test is primarily a qualitative or semi-quantitative test. While the intensity of the color can give a rough indication of the concentration of lead, it is not a precise quantitative method.[8] For accurate quantification, other analytical techniques such as atomic absorption spectroscopy or inductively coupled plasma mass spectrometry should be used.

Experimental Protocols

Standard Protocol for the Detection of Lead

This protocol is adapted from forensic science procedures for the detection of lead residues.[1][3]

Reagents:

• Saturated Sodium Rhodizonate Solution: Prepare fresh by dissolving sodium rhodizonate in distilled water to a "strong tea" color.[1]

• pH 2.8 Buffer Solution: Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[1]

• 5% Hydrochloric Acid Solution: Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled water.[1]

Procedure:

• Apply the sample to a piece of filter paper or test the surface directly.

• Spray the area with the saturated sodium rhodizonate solution.

• Spray the same area with the pH 2.8 buffer solution. The yellow background color from the sodium rhodizonate should disappear. A pink or scarlet color indicates the possible presence of lead or other heavy metals.[1][3]

• Spray the area with the 5% hydrochloric acid solution. If the pink color fades and a blue-violet color appears, the presence of lead is confirmed.[1][3]

• Document the results with photographs, as the blue-violet color may fade over time.[1]

Visual Guides

Experimental Workflow for Lead Detection

References

• 1. portal.ct.gov [portal.ct.gov]
• 2. portal.ct.gov [portal.ct.gov]
• 3. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 4. researchgate.net [researchgate.net]
• 5. dl.astm.org [dl.astm.org]
• 6. dl.astm.org [dl.astm.org]
• 7. Pathological Changes and Sodium Rhodizonate Test as Tools for Investigating Gunshot Wounds in Veterinary Forensic Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US6800485B2 - Chemical spot test for lead in paint and other media - Google Patents [patents.google.com]

How to avoid decomposition of aqueous sodium rhodizonate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation, use, and troubleshooting of aqueous sodium rhodizonate solutions. Our aim is to help you achieve reliable and reproducible experimental results by minimizing solution decomposition.

Frequently Asked Questions (FAQs)

Q1: Why is my freshly prepared aqueous sodium rhodizonate solution changing color or appearing cloudy?

A1: Aqueous solutions of sodium rhodizonate are inherently unstable and prone to decomposition.[1][2] This degradation is often accelerated by factors such as neutral or alkaline pH, exposure to oxygen, and light.[1] The solution should be clear and have a color resembling strong tea upon preparation; any deviation may indicate decomposition.[3][4]

Q2: How quickly does an aqueous solution of sodium rhodizonate decompose?

A2: The half-life of a standard aqueous sodium rhodizonate solution can be as short as one hour.[5][6][7][8] However, its stability is significantly influenced by the solution's pH.

Q3: What is the optimal pH for a sodium rhodizonate solution to enhance its stability?

A3: The stability of aqueous sodium rhodizonate is considerably increased in acidic conditions. A pH below 3 is recommended, with a pH of 2.8 being ideal for many applications.[5][6][9] At this pH, the rhodizonate dianion is protonated to form rhodizonic acid, which is more stable in solution.[5][6][7][8]

Q4: Can I store aqueous sodium rhodizonate solution for later use?

A4: It is strongly recommended to prepare the solution fresh for immediate or daily use.[3][4][10][11][12] Even when stored in a refrigerator, the solution will decompose within a few days.[1] If short-term storage is unavoidable, acidifying the solution and protecting it from light can extend its usability.

Q5: What are the signs of a decomposed sodium rhodizonate solution?

A5: Signs of decomposition include a change in color (fading of the characteristic yellowish-orange/brown color), the appearance of cloudiness or precipitate, and a failure to produce the expected colorimetric reaction in the presence of the target analyte (e.g., lead).

Troubleshooting Guide

This guide addresses common issues encountered during the use of aqueous sodium rhodizonate solutions.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent or weak color development in assay	Solution has decomposed.	1. Prepare a fresh solution of sodium rhodizonate immediately before use.[3][4][10][11]2. Ensure the pH of your solution is acidic (ideally pH 2.8) by using a buffer.[5][6][9]
Solution color fades rapidly after preparation	pH is too high (neutral or alkaline).	1. Prepare the solution using a tartrate buffer (pH 2.8) instead of distilled water alone.[5][9]2. Verify the pH of the final solution using a calibrated pH meter.
Formation of a non-diagnostic purple complex instead of the desired scarlet complex (in lead testing)	Incorrect pH at the reaction site.	1. Pretreat the surface to be tested with a tartrate buffer (pH 2.8) before applying the sodium rhodizonate solution.[5][6][8]
Precipitate forms in the solution	Decomposition products are forming and precipitating.	1. Discard the solution.2. Prepare a fresh, saturated solution and use it promptly.

Stability of Aqueous Sodium Rhodizonate Solutions

The stability of aqueous sodium rhodizonate is critically dependent on pH. The following table summarizes the half-life of the solution under different conditions.

Solution Condition	pH	Approximate Half-Life	Notes
Standard Aqueous Solution	Neutral	~ 1 hour	Prone to rapid decomposition.[5][6][7][8]
Acidified Solution (Rhodizonic Acid)	< 3	~ 10 hours	Stability is significantly enhanced.[5][6][7][8]
Basic Solution (in presence of oxygen)	> 10	Rapid decomposition	Decomposes to croconic acid.[1]
Basic Solution (in absence of oxygen and light)	8.3	Stable for days	Stability is greater without oxygen and light.[1]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Sodium Rhodizonate Solution (pH 2.8)

This protocol describes the preparation of a sodium rhodizonate solution with enhanced stability for colorimetric assays.

Materials:

• Sodium rhodizonate (solid)

• Tartaric acid

• Sodium bitartrate (sodium hydrogen tartrate)

• Distilled or deionized water

• Magnetic stirrer and stir bar

• Beaker

• Graduated cylinder

• Weighing scale

Procedure:

• Prepare the pH 2.8 Tartrate Buffer:

  • Dissolve 1.5 grams of tartaric acid and 1.9 grams of sodium bitartrate in 100 mL of distilled water.[3][10][11]

  • Stir the solution until all solids are dissolved. Gentle heating on a hot plate can expedite this process.[10][11]

  • Allow the buffer solution to cool to room temperature. This buffer solution is stable and can be stored in a sealed bottle for up to one year, unless cloudiness is observed.[3][4]

• Prepare the Saturated Sodium Rhodizonate Solution:

  • Immediately before use, add a small amount of solid sodium rhodizonate to the pH 2.8 tartrate buffer.

  • Stir the mixture until the solution becomes saturated, which is indicated by a small amount of undissolved powder remaining at the bottom.[3][4][10][11] The solution should have the color of strong tea.[3][4][10][11]

  • Alternatively, you can dissolve approximately 0.4 g of sodium rhodizonate in 100 mL of the buffer solution to achieve saturation.[5]

Protocol 2: General Use of Stabilized Sodium Rhodizonate Solution for Lead Detection

This protocol provides a general workflow for using the stabilized solution in qualitative lead detection.

Procedure:

• Surface Preparation (if applicable):

  • For testing surfaces, it is best practice to first spray the area with the pH 2.8 tartrate buffer to adjust the local pH.[5][6]

• Application of Sodium Rhodizonate:

  • Apply the freshly prepared, saturated sodium rhodizonate solution (from Protocol 1) to the sample or surface. A scarlet or pink color indicates the potential presence of lead or other divalent metals.[9]

• Confirmation (for Lead):

  • To specifically confirm the presence of lead, subsequently apply a 5% hydrochloric acid solution to the colored area.

  • If lead is present, the scarlet/pink color will transition to a blue-violet color.[5][6] The disappearance of the initial color without the formation of the blue-violet color indicates the absence of lead.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues with aqueous sodium rhodizonate solutions.

Caption: Troubleshooting workflow for sodium rhodizonate solution instability.

References

• 1. Rhodizonic acid - Wikipedia [en.wikipedia.org]
• 2. wcs.mi.safeschoolssds.com [wcs.mi.safeschoolssds.com]
• 3. portal.ct.gov [portal.ct.gov]
• 4. portal.ct.gov [portal.ct.gov]
• 5. dl.astm.org [dl.astm.org]
• 6. dl.astm.org [dl.astm.org]
• 7. researchgate.net [researchgate.net]
• 8. An Update on the Use of the Sodium Rhodizonate Test for the Detection of Lead Originating from Firearm Discharges | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 11. Module 12 :: Reagents and Test Media [archive.gfjc.fiu.edu]
• 12. downloads.tbi.tn.gov [downloads.tbi.tn.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Sodium Rhodizonate and the Modified Griess Test for Gunshot Residue Detection

For Immediate Release

[City, State] – December 13, 2025 – In the field of forensic science, particularly in the analysis of gunshot residue (GSR), the Sodium Rhodizonate and Modified Griess tests are two cornerstone presumptive colorimetric assays. This guide provides a comprehensive comparison of these two methods, offering researchers, scientists, and drug development professionals an objective overview of their performance, supported by experimental data and detailed protocols.

The selection of an appropriate presumptive test is critical for obtaining reliable preliminary results that can guide further confirmatory analyses. The Sodium Rhodizonate test is primarily utilized for the detection of lead and barium, key metallic components of primer residues. In contrast, the Modified Griess Test is designed to identify the presence of nitrites, which are byproducts of the combustion of smokeless gunpowder. The sequential application of these tests is a standard practice in forensic laboratories, with the Modified Griess Test always preceding the Sodium Rhodizonate test to prevent chemical interference.[1][2]

Performance Comparison

The following table summarizes the key performance characteristics of the Sodium Rhodizonate and Modified Griess tests based on available experimental data. It is important to note that the sensitivity of these tests can be influenced by various factors, including the type of ammunition, the firearm used, the distance of discharge, and the substrate from which the residue is collected.

Feature	Sodium Rhodizonate Test	Modified Griess Test
Target Analytes	Lead (Pb), Barium (Ba)[3]	Nitrite (NO₂⁻) compounds[4]
Principle	Forms a colored complex with lead (pink to red, turning blue-violet with HCl) and barium (reddish-brown).[5]	Diazotization reaction of sulfanilic acid by nitrites, followed by coupling with an amine to form a colored azo dye (orange).[4]
Primary Application	Detection of lead and barium residues from primer; determining if a bullet has passed through a hole.	Determination of muzzle-to-target distance by visualizing nitrite patterns.[4]
Limit of Detection (LOD) / Sensitivity	Can detect lead concentrations down to 160-600 ppm (0.016% - 0.06%).[6][7] Some sources suggest a higher reliable detection limit of 500-5000 ppm.[5][7] Described as an extremely sensitive method.[5]	Reported LODs for nitrite range from 0.02 µM to 2 µM. One study reported an LOD of 0.46 µmol L⁻¹.[8] Another reported an LOD of 1.5 ppm for a rapid version of the test.[9] Sensitivity decreases at longer distances.[10]
Specificity	Chemically specific for lead when confirmed with hydrochloric acid.[1] Other heavy metals can produce a pink color initially.[1]	Specific for nitrite compounds.[4]
Interferences	Must be performed after the Modified Griess Test to avoid potential interference with nitrite testing.[1][2]	Few reported chemical interferences in the context of GSR analysis.
Advantages	Highly sensitive and specific for lead (with HCl confirmation). Can be applied to a variety of surfaces.[1]	Provides information on the pattern of powder residue, which is crucial for distance determination. Safer than the original Griess test.[2]
Limitations	The presence of particulate lead can be random and not always reproducible. Does not provide precise muzzle-to-target distances.[1]	Does not detect completely unburned smokeless powder (nitrates).[2] The pattern can be affected by intermediate objects and environmental conditions.

Experimental Protocols

Detailed methodologies for performing both the Sodium Rhodizonate and Modified Griess tests are provided below. Adherence to these protocols is crucial for obtaining accurate and reproducible results.

Modified Griess Test Protocol

The Modified Griess Test is a color-producing test used to detect the presence of nitrites, which are a product of the combustion of gunpowder.[4] This test helps in visualizing gunpowder patterns that may not be apparent to the naked eye.[4]

Reagents and Materials:

• Test Medium: Desensitized photographic paper or filter paper.[2]

• Sulfanilic Acid Solution: 0.5 g of sulfanilic acid in 100 mL of distilled water.[4]

• Alpha-Naphthol Solution: 0.28 g of alpha-naphthol in 100 mL of methanol.[4]

• Sensitizing Solution: A mixture of the sulfanilic acid and alpha-naphthol solutions.

• 15% Acetic Acid Solution: 150 mL of glacial acetic acid mixed with 850 mL of distilled water.[4]

• Nitrite-free cheesecloth.

• Electric iron.

• Positive Control: Sodium nitrite solution (0.6 g in 100 mL of distilled water) applied to a cotton swab.[4]

Procedure:

• Prepare the sensitized paper by immersing it in the combined sulfanilic acid and alpha-naphthol solution and allowing it to dry.

• Place the evidence (e.g., clothing) face down on the sensitized paper.

• Soak a piece of nitrite-free cheesecloth in the 15% acetic acid solution and place it over the evidence, creating a "sandwich".

• Apply heat and pressure using an iron set to a "cotton" setting. The heat and steam will cause the nitrites from the GSR to react with the chemicals on the paper.

• A positive reaction is indicated by the appearance of orange-colored specks or patterns on the paper, corresponding to the location of nitrite residues.[4]

Sodium Rhodizonate Test Protocol

The Sodium Rhodizonate Test is a chemically specific chromophoric test for the presence of lead in any form, including vaporous and particulate lead.[1]

Reagents and Materials:

• Saturated Sodium Rhodizonate Solution: A freshly prepared saturated solution of sodium rhodizonate in distilled or deionized water (should be the color of dark tea).[1]

• pH 2.8 Buffer Solution: 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled or deionized water.[1]

• 5% Hydrochloric Acid (HCl) Solution.

• Spray bottles for reagent application.

• Positive Control: A known source of lead.

Procedure:

• The area to be tested is first sprayed with the saturated sodium rhodizonate solution.

• The same area is then sprayed with the pH 2.8 buffer solution. This will eliminate the yellow background color from the sodium rhodizonate and establish the correct pH. A pink or red color indicates the possible presence of lead or other heavy metals.[1]

• To confirm the presence of lead, the area is sprayed with the 5% HCl solution. If the pink/red color transitions to a blue-violet color, the presence of lead is confirmed.[1]

Visualizing the Methodologies

To further elucidate the experimental workflows, the following diagrams created using the DOT language illustrate the logical steps of each test.

Caption: Workflow of the Modified Griess Test.

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. Archived | Firearms Examiner Training | Chemical Testing | National Institute of Justice [nij.ojp.gov]
• 3. researchgate.net [researchgate.net]
• 4. portal.ct.gov [portal.ct.gov]
• 5. detectlead.com [detectlead.com]
• 6. US6800485B2 - Chemical spot test for lead in paint and other media - Google Patents [patents.google.com]
• 7. kta.com [kta.com]
• 8. medwinpublishers.com [medwinpublishers.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Lead Detection: Sodium Rhodizonate vs. Dithizone

For researchers, scientists, and drug development professionals, the accurate detection of lead is crucial for safety, quality control, and environmental monitoring. Two common chromogenic reagents used for this purpose are sodium rhodizonate and dithizone. This guide provides an objective comparison of their performance for lead detection, supported by experimental data and detailed protocols.

At a Glance: Performance Comparison

The selection of a suitable reagent for lead detection depends heavily on the specific application, required sensitivity, and the nature of the sample matrix. While both sodium rhodizonate and dithizone are effective, they differ significantly in their primary applications and performance characteristics. Dithizone is predominantly used for quantitative analysis via spectrophotometry, offering high sensitivity. Sodium rhodizonate is more commonly employed for rapid, qualitative or semi-quantitative screening, particularly as a spot test.

Feature	Sodium Rhodizonate	Dithizone
Primary Application	Qualitative/Semi-quantitative spot tests	Quantitative spectrophotometric analysis
Principle of Detection	Formation of a colored complex (scarlet to blue-violet) with lead ions.	Formation of a cherry-red lead dithizonate complex, extractable into an organic solvent.[1]
Limit of Detection (LOD)	~0.1 µg (for particulate lead)[2]; 50 µg/L (for a screening method in water)[2]	~1 µg/L (spectrophotometric method in water)[1]
Limit of Quantitation (LOQ)	Not typically used for precise quantification.	0.0198 ppm (in a validated spectrophotometric method)[3]
Selectivity	Reacts with other divalent metals like barium and strontium. Specificity for lead is achieved by pH adjustment.[2]	Can form complexes with other metals (e.g., bismuth, tin, thallium). Selectivity is achieved through pH control and the use of masking agents like cyanide.[1][4][5]
Optimal pH	pH 2.8 for scarlet color; neutral pH for blue-violet.[2]	pH 8.5-11.5 for extraction of the lead complex.[1][5]
Advantages	Rapid, simple procedure, useful for in-field testing.	High sensitivity and accuracy for quantitative measurements.
Disadvantages	Prone to interferences, less sensitive for dissolved lead in solution, interpretation can be subjective.[2]	More complex and time-consuming procedure, involves the use of toxic organic solvents (e.g., chloroform).[1][6]

Chemical Reaction Mechanisms

The detection of lead by both sodium rhodizonate and dithizone relies on the formation of distinctly colored metal-ligand complexes. The underlying chemical reactions are illustrated below.

Caption: Reaction of lead ions with sodium rhodizonate.

Caption: Formation of the lead-dithizone complex.

Experimental Protocols

Below are detailed methodologies for lead detection using sodium rhodizonate and dithizone.

Sodium Rhodizonate Spot Test for Lead

This protocol is adapted from forensic science applications for the detection of lead residues.[7]

Reagents:

• Saturated solution of sodium rhodizonate in deionized water (prepare fresh).

• Buffer solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of deionized water.

• 5% (v/v) Hydrochloric acid (HCl) solution.

Procedure:

• Isolate the sample surface to be tested.

• Spray the area with the saturated sodium rhodizonate solution. A yellow-orange color will appear.

• Subsequently, spray the same area with the pH 2.8 buffer solution. The background color will fade. The appearance of a pink color indicates the possible presence of lead or other heavy metals.

• To confirm the presence of lead, spray the area with the 5% HCl solution. If the pink color transitions to a blue-violet, the presence of lead is confirmed.[7]

Note: This test is qualitative. For semi-quantitative analysis, the intensity of the color can be compared to standards.

Dithizone Spectrophotometric Method for Lead in Water

This protocol is a standard method for the quantitative determination of lead in water samples.[1][4]

Reagents:

• Stock lead solution (100 µg/mL).

• Standard lead solutions (prepare by diluting the stock solution).

• Dithizone solution (0.001% w/v in chloroform).

• Ammoniacal citrate-cyanide solution: Dissolve 400 g of citric acid and 10 g of potassium cyanide in deionized water, add 500 mL of concentrated ammonium hydroxide, and dilute to 1 L.

• Nitric acid (1% v/v).

Procedure:

• To a 100 mL acidified water sample (pH < 2) in a separatory funnel, add 50 mL of the ammoniacal citrate-cyanide solution and mix. The pH should be between 10 and 11.5.[4][5]

• Add 10 mL of the dithizone solution to the separatory funnel.

• Shake vigorously for 30-60 seconds to extract the lead-dithizone complex into the chloroform layer.

• Allow the layers to separate. The chloroform layer will be cherry-red in the presence of lead.[1]

• Drain the chloroform layer into a cuvette.

• Measure the absorbance of the solution at 510 nm using a spectrophotometer, with a dithizone solution in chloroform as a blank.

• Prepare a calibration curve using standard lead solutions and determine the concentration of lead in the sample.

Experimental Workflow

The general workflows for lead detection using sodium rhodizonate and dithizone highlight the differences in complexity and application.

Caption: General experimental workflows.

Selectivity and Interferences

Sodium Rhodizonate: The primary interferents for the sodium rhodizonate test are other divalent metals, most notably barium and strontium, which also form colored complexes.[2] The specificity for lead is significantly improved by adjusting the pH to 2.8, as the complexes of many other metals are unstable at this acidity.[2]

Dithizone: The dithizone method is susceptible to interference from other metal ions that can form dithizonates, such as bismuth, stannous tin, and thallium.[1][4][5] The use of a high pH (10-11.5) and a cyanide masking agent helps to minimize these interferences by forming stable cyanide complexes with interfering metals, thus preventing their reaction with dithizone.[1][4][5] For high concentrations of interfering ions, additional separation steps may be necessary.[4][5]

Conclusion

Both sodium rhodizonate and dithizone are valuable reagents for the detection of lead.

• Sodium Rhodizonate is best suited for rapid, qualitative screening and field testing where high precision is not the primary requirement. Its major advantages are speed and simplicity, though it is more susceptible to interferences.

• Dithizone is the preferred method for accurate, quantitative analysis of lead in a laboratory setting. While the procedure is more complex and involves hazardous chemicals, it offers superior sensitivity and is the basis for established standard methods for lead determination in various matrices.

The choice between these two methods should be guided by the specific analytical needs, the expected concentration of lead, the sample matrix, and the available resources. For quantitative and regulatory purposes, the dithizone method, or more advanced instrumental techniques, are recommended. For preliminary screening and rapid identification, the sodium rhodizonate spot test provides a convenient and effective solution.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. atlantis-press.com [atlantis-press.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. NEMI Method Summary - 3500-Pb B [nemi.gov]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]

A Comparative Guide to Sodium Rhodizonate Test Kits for Environmental Lead Detection

For Researchers, Scientists, and Drug Development Professionals

The rapid and accurate detection of lead in environmental matrices is crucial for public health and safety. Sodium rhodizonate-based test kits are a common field screening tool for this purpose. This guide provides an objective comparison of the performance of these kits against other available methods, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate method for their needs.

Performance Comparison of Lead Detection Methods

The following table summarizes the performance characteristics of sodium rhodizonate test kits in comparison to other common field and laboratory methods for the detection of lead in environmental samples.

Method	Principle	Typical Application	Limit of Detection (LOD)	Accuracy/Reliability	Common Interferences
Sodium Rhodizonate Test Kits	Colorimetric reaction forming a pink-red complex with lead.	Field screening of paint, soil, and dust.	Qualitative; can detect lead at levels relevant to regulatory action (e.g., 0.5% by weight in paint).[1][2]	Paint: High sensitivity (e.g., 91.7%) and specificity (e.g., 77.8-88.9%).[2] Soil: Lower and more variable sensitivity (e.g., 28.6-85.7%), but high specificity (100%).[2] Prone to false negatives in certain paint formulations (e.g., lead chromate).[1][3]	Barium, strontium, antimony, and high concentrations of other divalent metals can cause false positives.[4] Color may be masked by dark-colored sample matrices.[5]
Sodium Sulfide Test Kits	Colorimetric reaction forming a black or gray precipitate (lead sulfide).	Field screening of paint.	Qualitative.	Generally effective, but can be affected by the type of lead pigment.[3]	Metals that form dark sulfides (e.g., copper, iron, mercury) can cause false positives.[5]
Portable X-Ray Fluorescence (XRF)	Measures the fluorescence of lead atoms when excited by X-rays.	In-situ, non-destructive analysis of lead in paint, soil, and other solid materials.	Quantitative; can detect lead levels as low as 0.5% and from 100% down to parts per million.[6]	Highly accurate and reliable for measuring lead concentration in paint.[6][7] Accuracy can be affected by sample homogeneity, surface condition, and instrument calibration.[8]	Bromine can cause elevated readings.[9]
Flame Atomic Absorption Spectroscopy (FAAS)	Measures the absorption of light by free lead atoms in a flame.	Laboratory analysis of lead in digested solid samples and aqueous solutions.	Quantitative; typically in the low µg/L to mg/L range.[10]	High accuracy and precision. Considered a robust laboratory method.[3]	Chemical and spectral interferences can occur but are well-documented and can be controlled.
Inductively Coupled Plasma (ICP) - AES/MS	Measures the emission of light (AES) or mass (MS) of lead ions in a plasma.	Laboratory analysis of lead in a wide variety of environmental samples.	Quantitative; very low detection limits, often in the ng/L (ppb) to µg/L (ppb) range.	High accuracy, precision, and multi-element capability.[11]	Spectral and matrix interferences can occur but are typically managed with modern instrumentation and methods.

Experimental Protocols

Sodium Rhodizonate Test for Lead in Paint (Field Method)

This protocol is a generalized procedure based on commercially available test kits.

1. Sample Preparation:

• Select the area to be tested.
• If the surface is dirty, clean it with a cloth.
• Using a clean utility knife, make a small, deep cut through all layers of paint to expose the underlying material.

2. Test Execution:

• Activate the test swab or applicator according to the manufacturer's instructions. This typically involves crushing an ampule within the swab to release the reactive agents.
• Rub the activated swab firmly on the cut area of the paint for 30-60 seconds.
• Observe the swab tip for a color change.

3. Interpretation of Results:

• Positive Result: The appearance of a pink to red color on the swab indicates the presence of lead.[1]
• Negative Result: No color change or a yellow/orange color indicates that lead is not present at a detectable level.[1]
• Confirmation: Some kits provide a test confirmation card containing lead to verify that a negative result is valid.[1]

Laboratory Analysis of Lead in Soil via FAAS (Following EPA Method 3050B Digestion)

This protocol outlines the general steps for the laboratory analysis of lead in soil.

1. Sample Digestion (EPA Method 3050B - Acid Digestion of Sediments, Sludges, and Soils): [12][13]

• A representative soil sample (1-2 grams) is weighed and placed in a digestion vessel.
• Nitric acid is added, and the sample is heated.
• Hydrogen peroxide is then added cautiously to oxidize organic matter.
• The mixture is further heated to reduce the volume.
• For FAAS analysis, hydrochloric acid is added, and the sample is refluxed.
• The digestate is cooled, filtered, and diluted to a known volume with deionized water.

2. FAAS Analysis:

• Prepare a series of lead standard solutions of known concentrations.
• Calibrate the Flame Atomic Absorption Spectrometer using the standard solutions.
• Aspirate the prepared sample digestate into the flame of the instrument.
• The instrument measures the absorbance of light at a wavelength specific to lead (typically 283.3 nm).
• The lead concentration in the sample is determined by comparing its absorbance to the calibration curve generated from the standards.

Visualizing the Methodologies

To further clarify the processes, the following diagrams illustrate the experimental workflow of the sodium rhodizonate test and a logical comparison of the different lead detection methods.

References

• 1. Lead - Lead Test Kits | Occupational Safety and Health Administration [osha.gov]
• 2. A sodium rodizonate lead testing kit for home use--valid for paint and soil samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. exitmoldny.com [exitmoldny.com]
• 7. The Role of XRF Testing for Lead Paint Detection [karlenv.com]
• 8. cleannyclmd.com [cleannyclmd.com]
• 9. NIOSH Manual of Analytical Methods (2014-151) | NIOSH | CDC [cdc.gov]
• 10. asianpubs.org [asianpubs.org]
• 11. Methods for Assessing Exposure to Lead - Measuring Lead Exposure in Infants, Children, and Other Sensitive Populations - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]

SEM-EDX Analysis: A Definitive Confirmation for Rhodizonate-Based Lead Detection

A Comparative Guide for Researchers and Forensic Scientists

The sodium rhodizonate test has long been a staple in preliminary screenings for lead, particularly in the field of forensic science for gunshot residue (GSR) analysis. Its simplicity and rapid colorimetric indication offer a valuable initial assessment. However, the potential for false positives necessitates a more definitive confirmatory method. Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX) has emerged as the gold standard for confirming the results of the rhodizonate test, providing unparalleled accuracy through morphological and elemental analysis. This guide provides a comprehensive comparison of these two techniques, supported by experimental data and detailed protocols, to aid researchers, scientists, and drug development professionals in their analytical workflows.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of the sodium rhodizonate test and SEM-EDX analysis, highlighting the complementary nature of these methods.

Feature	Sodium Rhodizonate Test	SEM-EDX Analysis
Principle	Colorimetric chemical reaction	Imaging and elemental microanalysis
Analyte Detected	Primarily lead (Pb)	A wide range of elements, including lead (Pb), barium (Ba), and antimony (Sb)
Specificity	Moderate; can react with other heavy metals, leading to false positives.[1]	High; provides elemental composition, minimizing false positives.[2]
Sensitivity	High for the presence of lead.[3]	High; can detect and analyze sub-micron particles.[4]
Information Provided	Qualitative indication of lead presence (color change).[5]	Quantitative elemental composition and morphological details (size, shape).[6]
Nature of Test	Presumptive/Screening	Confirmatory
Analysis Time	Rapid (minutes)	Longer (can be hours depending on sample complexity and automation)
Cost	Low	High (instrumentation and maintenance)
Destructive?	Yes, the chemical reaction alters the sample.	No, it is a non-destructive technique.[6]

Experimental Workflows and Logical Relationships

The relationship between the sodium rhodizonate test and SEM-EDX analysis is sequential and hierarchical. The rhodizonate test serves as a rapid initial screening, and any positive results are then subjected to the more rigorous and definitive SEM-EDX analysis for confirmation.

Caption: Workflow from initial screening with the rhodizonate test to confirmation with SEM-EDX.

Experimental Protocols

Sodium Rhodizonate Test Protocol

This protocol is adapted from guidelines provided by the National Institute of Justice and other forensic science resources.[5][7]

Materials:

• Saturated solution of sodium rhodizonate in distilled or deionized water (prepare fresh, approximately the color of dark tea).[5][7]

• Buffer solution (pH 2.8): 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[7]

• 5% Hydrochloric acid (HCl) solution.[7]

• Spray bottles for each solution.

• Filter paper for control tests.

• Known lead source for positive control.

Procedure:

• Control Test: On a piece of filter paper, make a faint mark with a known lead source. The unmarked area will serve as a negative control.[7]

• Application of Reagents to Control: In a fume hood, spray the filter paper sequentially with the sodium rhodizonate solution, the buffer solution, and finally the 5% HCl solution.[7] A positive result is indicated by a purple color appearing only on the lead mark.[7]

• Sample Testing: Place the item to be tested on a clean, uncontaminated surface.[5]

• Spray the area of interest with the saturated sodium rhodizonate solution.

• Spray the same area with the buffer solution. The appearance of a pink color indicates the possible presence of lead or other heavy metals.[5]

• To confirm the presence of lead, spray the pink area with the 5% HCl solution. If the pink color transitions to a blue-violet, the presence of lead is confirmed.[5][7] This color may fade quickly, so immediate documentation is crucial.[7]

SEM-EDX Analysis Protocol for Gunshot Residue

This protocol is a generalized procedure based on standard practices for GSR analysis.[4][6]

Materials:

• Scanning Electron Microscope (SEM) with an Energy Dispersive X-ray (EDX) detector.

• Aluminum stubs with adhesive carbon tabs for sample mounting.[8]

• Reference materials for calibration (e.g., copper, cobalt).[6]

• GSR reference sample for performance verification.[6]

Procedure:

• Sample Collection: Use an aluminum stub with a double-sided adhesive carbon tab to lift residue from the surface of interest by dabbing.[2]

• Instrument Calibration:

  • Calibrate the EDX detector's energy scale using a known reference material.[6]

  • Ensure the SEM beam current is stable.[6]

  • Analyze a known GSR reference sample to verify the system's ability to detect and identify characteristic particles.[6]

• Sample Analysis:

  • Insert the sample stub into the SEM chamber.

  • Operate the SEM in backscattered electron (BSE) imaging mode to locate high atomic number particles, which will appear brighter than the background.[4]

  • Set the BSE detector's brightness and contrast to optimize the detection of particles of interest and exclude low atomic number particles.[6]

• Automated Analysis:

  • Utilize automated software to scan the stub surface for particles meeting predefined size and brightness criteria.[6]

  • The software will automatically acquire an EDX spectrum from each detected particle.

• Data Interpretation:

  • Analyze the EDX spectra to determine the elemental composition of each particle.

  • Particles are typically classified as "characteristic of GSR" if they contain lead (Pb), barium (Ba), and antimony (Sb).[2]

  • The morphology of the particles is also examined; characteristic GSR particles are often spherical due to their formation from molten droplets.[9]

• Confirmation and Reporting:

  • Manually verify the automated findings by re-examining the location and spectra of key particles.

  • Report the presence and classification of GSR particles.

References

• 1. researchgate.net [researchgate.net]
• 2. thescipub.com [thescipub.com]
• 3. Evaluation of Gunshot Residue Patterns - The Rhodizonate Test for Lead | Office of Justice Programs [ojp.gov]
• 4. nist.gov [nist.gov]
• 5. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 6. nist.gov [nist.gov]
• 7. portal.ct.gov [portal.ct.gov]
• 8. nanoscience.com [nanoscience.com]
• 9. digitalcommons.liberty.edu [digitalcommons.liberty.edu]

A Comparative Guide to Qualitative and Quantitative Analysis with Sodium Rhodizonate

For Researchers, Scientists, and Drug Development Professionals

Sodium rhodizonate is a versatile chemical reagent widely recognized for its vibrant color reactions with various metal ions, most notably lead. This guide provides a comprehensive comparison of its application in both qualitative and quantitative analyses, offering detailed experimental protocols, comparative data, and a look at alternative methods. This information is intended to assist researchers in selecting the appropriate analytical approach for their specific needs.

Introduction to Sodium Rhodizonate

Sodium rhodizonate is an organic salt that acts as a chromogenic indicator. Its utility in chemical analysis stems from its ability to form intensely colored complexes with certain metal cations. The most prominent application is the detection of lead, where it forms the basis of a rapid and sensitive spot test. While its qualitative use is more common, particularly in forensic science and preliminary screenings, its properties also lend themselves to quantitative determinations under controlled conditions.

Qualitative Analysis with Sodium Rhodizonate

Qualitative analysis with sodium rhodizonate is a swift and straightforward method to determine the presence or absence of lead and other specific heavy metals. It is a valuable tool for initial screening in various fields, including environmental testing, forensic investigations (gunshot residue), and the analysis of paint and consumer products.

Principle

The test is based on the formation of a colored precipitate when sodium rhodizonate reacts with divalent metal ions. In the presence of lead (Pb²⁺), a characteristic pink to scarlet-red or blue-violet complex is formed, depending on the pH of the medium.[1][2] The reaction is highly sensitive, allowing for the detection of minute quantities of lead.

This protocol outlines the standard procedure for the qualitative detection of lead on a surface.

Reagents and Materials:

• Saturated Sodium Rhodizonate Solution: Dissolve a small amount of sodium rhodizonate in distilled or deionized water until a saturated solution, approximately the color of dark tea, is formed. This solution is typically effective for about one hour.[2]

• 2.8 pH Buffer Solution: Dissolve 1.9 grams of sodium bitartrate and 1.5 grams of tartaric acid in 100 mL of distilled or deionized water.[2]

• 5% Hydrochloric Acid (HCl) Solution: Add 5 mL of concentrated HCl to 95 mL of distilled or deionized water.[3]

• Spray bottles for each solution

• Filter paper or cotton swabs

• Positive control (e.g., a known lead-containing material)

• Personal Protective Equipment (PPE): Gloves, eye protection, lab coat.

Procedure:

• Preparation: Ensure the surface to be tested is clean and free of contaminants that might interfere with the test. It is advisable to perform a preliminary test on a known lead-free surface to check for any background reactions.

• Positive Control: Apply the test procedure to a known lead source to ensure the reagents are active.

• Application of Sodium Rhodizonate: Spray the test area with the saturated sodium rhodizonate solution.[2]

• Application of Buffer: Subsequently, spray the same area with the 2.8 pH buffer solution. This step helps to eliminate the yellow background color of the rhodizonate solution and adjusts the pH. A pink color may appear at this stage, indicating the possible presence of lead or other heavy metals.[2]

• Confirmation with HCl: To confirm the presence of lead, spray the area with the 5% HCl solution. If lead is present, the pink color will fade, and a distinct blue-violet color will appear.[2][4] This color change can be transient, so observation should be immediate.

• Documentation: Photograph the results promptly, as the colors may fade over time.[5]

Interferences and Specificity

While the sodium rhodizonate test is specific for lead under acidic conditions, other metals such as barium, strontium, and tin can form colored complexes at neutral pH.[1] The use of a buffer to maintain a pH of 2.8 and the final confirmatory step with hydrochloric acid significantly enhances the specificity for lead.[1][2] However, it is crucial to be aware of the potential for false positives, especially in complex sample matrices.[1][6]

Quantitative Analysis with Sodium Rhodizonate

Although primarily used qualitatively, sodium rhodizonate can be adapted for quantitative analysis. This is typically achieved through colorimetric methods where the intensity of the colored lead rhodizonate complex is measured using a spectrophotometer. This approach allows for the determination of the concentration of lead in a sample.

Principle

The quantitative method relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light through the solution. By creating a calibration curve with known concentrations of lead, the concentration of an unknown sample can be determined by measuring its absorbance at a specific wavelength.

This protocol provides a general framework for the quantitative analysis of lead using sodium rhodizonate.

Reagents and Materials:

• Standard Lead Stock Solution (e.g., 1000 ppm)

• Sodium Rhodizonate Solution (concentration to be optimized based on the instrument and desired range)

• Tartrate Buffer Solution (to stabilize the color)

• Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

• Personal Protective Equipment (PPE)

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of lead by diluting the stock solution to concentrations that span the expected range of the samples.

• Sample Preparation: The sample containing lead needs to be in a solution form. This may involve digestion or extraction procedures depending on the sample matrix.

• Color Development: To each standard and sample solution, add the sodium rhodizonate solution and the tartrate buffer. The exact volumes and concentrations should be optimized to achieve a stable and measurable color.

• Spectrophotometric Measurement: After a set incubation period for color development, measure the absorbance of each standard and sample solution at the wavelength of maximum absorbance for the lead rhodizonate complex.

• Calibration Curve: Plot the absorbance of the standard solutions against their corresponding concentrations to create a calibration curve.

• Concentration Determination: Use the absorbance of the sample and the equation of the calibration curve to determine the concentration of lead in the sample.

Performance Comparison: Qualitative vs. Quantitative Analysis

The choice between qualitative and quantitative analysis with sodium rhodizonate depends on the analytical question being asked.

Feature	Qualitative Analysis	Quantitative Analysis
Primary Use	Presence/absence screening	Concentration determination
Methodology	Visual color change (spot test)	Spectrophotometry, Titration
Speed	Rapid (minutes)	Slower (requires calibration)
Cost	Low	Moderate
Equipment	Minimal (spray bottles, swabs)	Spectrophotometer, glassware
Data Output	Yes/No result	Numerical concentration value
Limit of Detection	Typically in the microgram range (e.g., 0.1 µg for lead)[1]	Can be lower (e.g., 0.6 µg/L for lead)[1]
Specificity	Good with confirmatory step	Can be affected by interfering ions

Alternative Methods

While sodium rhodizonate is a valuable tool, other methods are available for the analysis of lead and other heavy metals.

• X-Ray Fluorescence (XRF): A non-destructive technique that provides rapid, on-site elemental analysis. It is commonly used for screening consumer products and environmental samples.[7]

• Inductively Coupled Plasma (ICP) Spectroscopy: A highly sensitive and quantitative laboratory-based technique (ICP-OES or ICP-MS) capable of multi-element analysis at trace levels.[1][7]

• Atomic Absorption Spectroscopy (AAS): Another sensitive and quantitative laboratory technique for the determination of specific elements.

• Sodium Sulfide Test: A wet chemical test that produces a black precipitate in the presence of lead.[7][8]

Conclusion

Sodium rhodizonate remains a highly effective and accessible reagent for both qualitative and quantitative analysis of lead. The qualitative spot test is an invaluable tool for rapid screening due to its simplicity, speed, and low cost. For applications requiring precise concentration data, the colorimetric method offers a viable quantitative approach, provided that proper calibration and validation are performed. The choice between these methods, or the selection of an alternative technique, should be guided by the specific requirements of the research or application, including the desired level of detail, sample matrix, and available resources.

Visualizations

Caption: Chemical reaction of sodium rhodizonate with lead ions.

Caption: General workflow for qualitative and quantitative analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 3. portal.ct.gov [portal.ct.gov]
• 4. portal.ct.gov [portal.ct.gov]
• 5. nist.gov [nist.gov]
• 6. reddit.com [reddit.com]
• 7. kta.com [kta.com]
• 8. detectlead.com [detectlead.com]

Specificity of Sodium Rhodizonate for Lead Detection in the Presence of Barium: A Comparative Guide

For researchers and professionals in drug development and related scientific fields, accurate detection of heavy metals is paramount. Lead (Pb), a persistent environmental toxin, requires sensitive and specific detection methods. Sodium rhodizonate has long been a staple for the qualitative detection of lead, but its cross-reactivity with other divalent cations, notably barium (Ba), can be a significant concern. This guide provides a detailed comparison of the specificity of the sodium rhodizonate test for lead in the presence of barium, supported by experimental data and protocols. We also present a comparison with an alternative method, the dithizone test, to offer a broader perspective on qualitative lead detection.

Performance Comparison: Sodium Rhodizonate vs. Dithizone

The following table summarizes the key performance characteristics of the sodium rhodizonate and dithizone tests for lead detection, with a focus on the interference posed by barium.

Parameter	Sodium Rhodizonate Test	Dithizone Test
Principle	Forms a colored complex with lead ions.	Forms a colored complex with lead ions, which is extracted into an organic solvent.
Positive Result for Lead	A scarlet-red or pink color at pH 2.8, which turns blue-violet upon addition of HCl.[1]	A cherry-red color in the organic phase.[2]
Detection Limit for Lead	~500-600 ppm in paint samples.[3] Can detect as low as 0.1 µg of lead.	As low as 0.00596 ppm (5.96 µg/L).[4]
Interference from Barium	Barium forms a red-brown complex, but its color is independent of pH and fades upon acidification with HCl, unlike the lead complex.[1] The limiting proportion for Pb:Ba is 1:10,000.	Barium does not typically interfere under the alkaline conditions used for lead extraction with dithizone.
Other Major Interferences	Thallium, silver, cadmium, and stannous tin can also react at pH 2.8.[5]	Bismuth, stannous tin, and thallium can interfere under weakly ammoniacal conditions.[6]
Specificity Enhancement	A two-step procedure involving initial reaction at a controlled acidic pH followed by a confirmatory test with hydrochloric acid significantly improves specificity for lead.[1]	pH control and the use of masking agents like cyanide can minimize interferences from other metal ions.[7]

Experimental Protocols

Sodium Rhodizonate Test for Lead

This protocol describes the standard method for the detection of lead using sodium rhodizonate, including a confirmatory step to enhance specificity in the presence of interfering ions like barium.

Reagents:

• Sodium Rhodizonate Solution: A freshly prepared 0.2% (w/v) solution of sodium rhodizonate in deionized water. The solution should be a clear, yellow-orange color.

• Tartrate Buffer (pH 2.8): Prepare by dissolving 1.5 g of tartaric acid and 1.7 g of sodium bitartrate in 100 mL of deionized water.

• Hydrochloric Acid (5% v/v): Dilute concentrated hydrochloric acid with deionized water.

Procedure:

• Sample Preparation: The sample (e.g., a solid suspected of containing lead) is brought into a slightly acidic aqueous solution. For solid samples, this may involve digestion with a suitable acid.

• Initial Test:

  • Place a drop of the tartrate buffer solution onto the test surface or into a test tube containing the sample solution.

  • Add a drop of the freshly prepared sodium rhodizonate solution.

  • Observation: The immediate formation of a scarlet-red or pink color indicates the possible presence of lead. A red-brown color may indicate the presence of barium.

• Confirmatory Test:

  • To the colored spot or solution from the initial test, add one to two drops of 5% hydrochloric acid.

  • Observation: If lead is present, the scarlet-red/pink color will transition to a stable blue-violet color.[1] If only barium or other interfering ions are present, the initial color will typically fade or disappear upon acidification.

Dithizone Test for Lead

This protocol outlines a common procedure for the qualitative detection of lead using dithizone. This method involves the extraction of the lead-dithizone complex into an organic solvent.

Reagents:

• Dithizone Solution (0.001% w/v): Dissolve 1 mg of dithizone in 100 mL of chloroform or carbon tetrachloride. This solution should be stored in a dark, cool place.

• Ammoniacal Cyanide Solution: A solution containing ammonium citrate and potassium cyanide. This solution acts as a buffering and masking agent. Caution: Potassium cyanide is highly toxic.

• Standard Lead Solution (for comparison): A solution with a known low concentration of lead (e.g., 10 ppm).

Procedure:

• Sample Preparation: The sample is prepared to obtain an aqueous solution of the suspected lead-containing material.

• Extraction:

  • In a separatory funnel, add a known volume of the sample solution.

  • Add the ammoniacal cyanide solution to adjust the pH to the alkaline range (typically pH 9-11.5) and to mask interfering ions.

  • Add a small volume of the dithizone solution and shake the funnel vigorously for about 30 seconds.

• Observation:

  • Allow the layers to separate. The bottom organic layer will be green if no lead is present (the color of the dithizone solution).

  • If lead is present, it will react with dithizone to form a cherry-red lead-dithizonate complex, which will color the organic layer red.[2] The intensity of the red color is proportional to the concentration of lead. A visual comparison can be made with a standard lead solution treated in the same manner.

Visualizing the Chemistry and Workflows

To better illustrate the processes described, the following diagrams have been generated using Graphviz (DOT language).

Caption: Experimental workflow for the sodium rhodizonate test for lead.

Caption: Reaction pathways for lead and barium with sodium rhodizonate.

Conclusion

The sodium rhodizonate test, when performed correctly, is a highly specific qualitative method for the detection of lead, even in the presence of significant amounts of barium. The key to this specificity lies in the two-step procedure: an initial reaction at a controlled acidic pH of 2.8, followed by a confirmatory test with hydrochloric acid. The distinct color changes observed for lead under these conditions allow for its reliable identification and differentiation from barium and other potential interferences. For applications requiring higher sensitivity, the dithizone method presents a viable alternative, albeit with its own set of potential interferences and the need for handling toxic reagents. The choice between these methods will ultimately depend on the specific requirements of the analysis, including the expected concentration of lead, the sample matrix, and the available laboratory facilities.

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. kta.com [kta.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. NEMI Method Summary - 3500-Pb B [nemi.gov]
• 7. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

A Comparative Guide to Gunshot Residue (GSR) Collection Methods for Rhodizonate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different collection methods for Gunshot Residue (GSR) analysis using the sodium rhodizonate test for the detection of lead. The performance of each method is evaluated based on available experimental data to assist researchers in selecting the most suitable technique for their specific needs.

Comparison of GSR Collection Method Performance

The efficiency of GSR collection is paramount for accurate downstream analysis. The choice of collection method can significantly impact the number of particles recovered and, consequently, the sensitivity of the rhodizonate test. The following table summarizes the performance of common GSR collection methods based on existing research.

Collection Method	Principle	Particle Recovery Efficiency	Advantages	Disadvantages	Suitable Surfaces
Adhesive Tape Lift (Stub)	Adhesion	High. Adhesive stubs have shown greater collection efficiency in recovering characteristic GSR particles compared to swabs.[1][2]	Simple to use, preserves particle morphology for confirmatory analysis (e.g., SEM/EDX), effective on a variety of surfaces.[3]	Can lose tackiness, potentially leaving some residue behind. The number of dabbing motions can influence efficiency.[4]	Skin, clothing, and other dry, relatively smooth surfaces.[3]
Swabbing	Adsorption & Mechanical Transfer	Moderate. Swabs have been found to be less efficient than adhesive stubs in some studies, with a lower rate of positive results for GSR particles.[1][2]	Can be used on both wet and dry surfaces, effective for irregular or contoured surfaces.[3]	May be less efficient for particle collection than tape lifts, can introduce contaminants from the swab material, and may not preserve particle morphology as well.	Skin (hands, face), clothing, and inanimate objects.[3]
Filter Paper Method	Absorption & Transfer	High. A study comparing it to adhesive foil methods for the rhodizonate test found it to be the most effective and robust, performing well on both dry and humidified hands.[5][6]	High-quality detection, allows for simple and efficient confirmation by SEM/EDX.[5][6]	May require more time and expertise compared to other methods.[6]	Hands and other skin surfaces.
Vacuum Lifting	Suction	Variable. More commonly used for collecting residues from larger, textured surfaces like clothing for subsequent analysis by methods other than the direct rhodizonate test.[7]	Can collect from a large area, potentially increasing the total amount of residue collected.[7]	Less common for direct rhodizonate testing, may collect a large amount of background debris, and the equipment is more complex.	Clothing and other porous or large surfaces.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are the experimental protocols for GSR collection using different methods, followed by the procedure for the sodium rhodizonate test.

Adhesive Tape Lift (Stub) Collection Protocol

• Preparation: Wear powder-free gloves to prevent contamination. Label the GSR collection stub with a unique identifier.

• Collection: Remove the protective backing from the adhesive surface of the stub. Firmly press the adhesive surface against the area to be sampled (e.g., the web of the hand).

• Dabbing: Lift and press the stub repeatedly (dabbing motion) over the entire sampling area to ensure thorough collection. For hands, it is recommended to dab 50-100 times to maximize collection efficiency.[4]

• Storage: After collection, place the protective cover back on the stub or place it in a clean, labeled container to prevent contamination during transport and storage.

Swab Collection Protocol

• Preparation: Wear powder-free gloves. Moisten a sterile cotton or polyester swab with a small amount of 5% nitric acid or deionized water. The use of a wetting agent can enhance collection from skin.

• Collection: Swab the target area (e.g., back of the hand, palm) with firm and even strokes, rotating the swab as you proceed to use its entire surface.

• Storage: Allow the swab to air dry in a clean environment before placing it in a labeled, sterile container.

Filter Paper Collection Protocol

• Preparation: Wear powder-free gloves. Lightly moisten a clean filter paper with 0.1N Hydrochloric Acid (HCl).[8]

• Collection: Firmly press the moistened filter paper onto the surface being tested (e.g., a suspected bullet hole on clothing or a shooter's hand).

• Drying: Carefully remove the filter paper and allow it to air dry completely, or use a hot air blower.[8]

Vacuum Lifting Collection Protocol

• Preparation: Use a portable vacuum device equipped with a new, clean filter (e.g., fiberglass or Teflon).[7]

• Collection: Hold the vacuum nozzle slightly above the surface of the item to be sampled (e.g., clothing). Vacuum the entire area of interest systematically.

• Sample Recovery: Carefully remove the filter from the vacuum device using clean forceps. Place the filter in a labeled, sterile petri dish or container. The collected debris on the filter can then be subjected to chemical testing.

Sodium Rhodizonate Test Protocol for Lead Detection

The sodium rhodizonate test is a colorimetric method used to detect the presence of lead (and barium).[9] A positive reaction with lead under acidic conditions results in a scarlet to purplish-red color.[10][11]

• Reagent Preparation:

  • Sodium Rhodizonate Solution: Prepare a fresh, saturated solution of sodium rhodizonate in distilled water. The solution should be orange.[8]

  • Tartaric Acid Solution (5%): Dissolve 5g of tartaric acid in 100mL of distilled water.

  • Hydrochloric Acid Solution (0.1N): Dilute concentrated HCl appropriately with distilled water.

• Test Procedure:

  • For Tape Lifts/Filters/Swabs:

    • Place the collection medium (tape, filter, or swab) on a clean, non-reactive surface.

    • Spray or apply a few drops of the 5% tartaric acid solution to the sample.

    • Spray or apply a few drops of the freshly prepared sodium rhodizonate solution. A pink or red-brown color indicates the possible presence of lead or other heavy metals.[11]

    • To confirm the presence of lead, spray or apply a few drops of the 0.1N HCl solution. If the color changes to a blue-violet or purplish-red, the presence of lead is confirmed.[11]

  • For Direct Testing on a Surface:

    • Spray the area of interest with the 5% tartaric acid solution.

    • Spray the area with the sodium rhodizonate solution.

    • Observe for a color change and confirm with the HCl solution as described above.

Visualizing the Process: Diagrams

To better illustrate the experimental workflows and the chemical reaction involved, the following diagrams are provided.

Caption: Experimental workflow for GSR collection and rhodizonate analysis.

Caption: Chemical reaction of sodium rhodizonate with lead ions.

References

• 1. nbinno.com [nbinno.com]
• 2. Stubs versus swabs? A comparison of gunshot residue collection techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nist.gov [nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of three collection methods for the sodium rhodizonate detection of gunshot residues on hands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vacuum collection of gunpowder residues from clothing worn by shooting suspects, and their analysis by GC/TEA, IMS, and GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bhu.ac.in [bhu.ac.in]
• 9. osti.gov [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]

A Comparative Guide to the Sodium Rhodizonate Colorimetric Test: Navigating its Limitations in Scientific Research

For Immediate Release

In the realm of analytical chemistry, particularly in forensic science and environmental testing, the sodium rhodizonate test has long been a staple for the presumptive identification of lead and barium. Its simplicity and rapidity have made it a popular field test for detecting gunshot residue (GSR) and lead in paint. However, for researchers, scientists, and drug development professionals who require a high degree of accuracy and specificity, it is crucial to understand the significant limitations of this colorimetric method. This guide provides a comprehensive comparison of the sodium rhodizonate test with more advanced analytical techniques, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for a given application.

The primary drawback of the sodium rhodizonate test lies in its nature as a presumptive test; a positive result, indicated by a pink to red or blue-violet color change, is only an indication of the possible presence of lead or other divalent metals and is not confirmatory.[1] The test's lack of specificity is a major concern, as it is known to produce false positives by reacting with various other metal ions.[2] Furthermore, the stability of the colored complex can be poor, and the interpretation of the color can be subjective, especially under suboptimal lighting conditions.[2] The destructive nature of the test, which involves the solubilization of the analyte, also precludes any subsequent, more detailed morphological analysis of the sample particles.[3]

Comparative Performance Data

To illustrate the performance of the sodium rhodizonate test in comparison to other methods, the following table summarizes key quantitative data from various studies. The data highlights the variability in the test's effectiveness depending on the sample matrix and the superior quantitative capabilities of instrumental methods like Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX).

Parameter	Sodium Rhodizonate Test	SEM-EDX	Modified Griess Test	Dithiooxamide Test
Analyte	Lead (Pb), Barium (Ba), other divalent metals	Elemental composition of individual particles	Nitrite residues	Copper (Cu)
Test Type	Presumptive, Qualitative/Semi-quantitative	Confirmatory, Quantitative	Presumptive, Qualitative	Presumptive, Qualitative
Sensitivity (Paint)	91.7%[4]	High, capable of detecting sub-micrometer particles[2]	N/A	N/A
Specificity (Paint)	77.8% - 88.9%[4]	High, based on elemental composition and morphology	High for nitrites	High for copper
Sensitivity (Soil)	28.6% - 85.7%[4]	High	N/A	N/A
Specificity (Soil)	100%[4]	High	N/A	N/A
GSR Particle Count (ADCOM Ammunition)	N/A	555 characteristic Pb-bearing particles at discharge	N/A	N/A
GSR Particle Count (NATO Ammunition)	N/A	2,021 characteristic Pb-Sb-Ba particles on the right hand	N/A	N/A
Interferences	Zinc, Copper, Cadmium, Mercury, Bismuth, Iron, Strontium, Calcium, Whitewash[2]	Minimal, potential for overlapping X-ray peaks	Other sources of nitrites	Nickel (produces a different color)[5]
Sample Destruction	Yes[3]	No[2]	No	No

Experimental Protocols

For reproducible and reliable results, adherence to standardized experimental protocols is paramount. Below are detailed methodologies for the sodium rhodizonate test and its common alternatives in the context of gunshot residue analysis.

Sodium Rhodizonate Test Protocol

This protocol is adapted from forensic science procedures for the detection of lead residues.[6]

• Reagent Preparation:

  • Prepare a saturated solution of sodium rhodizonate in distilled water. This solution is unstable and should be prepared fresh.

  • Prepare a buffer solution of pH 2.8 by dissolving sodium bitartrate and tartaric acid in distilled water.

  • Prepare a 5% (v/v) solution of hydrochloric acid (HCl).

• Testing Procedure:

  • The surface to be tested is first sprayed with the saturated sodium rhodizonate solution.

  • The area is then sprayed with the pH 2.8 buffer solution. The appearance of a pink color may indicate the presence of lead or other heavy metals.

  • To confirm the presence of lead, the area is finally sprayed with the 5% HCl solution. A color change from pink to blue-violet is a positive indication for lead.[6]

• Bashinski Transfer Method (for dark surfaces):

  • A piece of filter paper is moistened with the pH 2.8 buffer solution and pressed onto the surface.

  • The filter paper is removed and then tested as described above.

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX) Protocol for GSR

This is a generalized protocol based on standard practices for automated GSR analysis.[2][7]

• Sample Collection:

  • GSR particles are collected from the surface of interest (e.g., a shooter's hands) using an adhesive-coated aluminum stub.

• Sample Preparation:

  • The stub is coated with a thin layer of carbon to ensure electrical conductivity, which is necessary for SEM analysis.

• SEM-EDX Analysis:

  • The stub is placed in the SEM chamber.

  • The instrument is set to automatically scan the stub surface using a backscattered electron (BSE) detector, which is sensitive to particles with high atomic numbers (like lead, barium, and antimony).

  • When a particle of interest is detected, the electron beam is focused on it, and an EDX spectrum is acquired to determine its elemental composition.

  • The software then classifies the particles based on their elemental makeup (e.g., "characteristic" for Pb-Ba-Sb particles, "consistent" for other combinations).

Modified Griess Test Protocol

This test for nitrites must be performed before the sodium rhodizonate test to avoid chemical interference.[8][9]

• Reagent Preparation:

  • Prepare a solution of sulfanilic acid in distilled water.

  • Prepare a solution of alpha-naphthol in methanol.

  • Prepare a 15% acetic acid solution.

  • Treat photographic paper by immersing it in the sulfanilic acid solution, followed by the alpha-naphthol solution, and then allowing it to dry.

• Testing Procedure:

  • A piece of cheesecloth is placed over the treated photographic paper.

  • The item to be tested is placed face down on the cheesecloth.

  • Another piece of cheesecloth, dampened with the 15% acetic acid solution, is placed on top of the item.

  • A hot iron is pressed over the entire assembly. The heat and acid cause the nitrites to react with the chemicals on the paper, producing a characteristic orange color.[9]

Dithiooxamide (DTO) Test Protocol

This test for copper should also precede the sodium rhodizonate test.[5]

• Reagent Preparation:

  • Prepare a solution of dithiooxamide (also known as rubeanic acid) in ethanol.

  • Prepare a solution of ammonium hydroxide.

• Testing Procedure:

  • Material from the area of interest is exposed to the ammonium hydroxide solution.

  • The same material is then exposed to the dithiooxamide solution.

  • A dark gray-green color indicates the presence of copper. A blue-pink color suggests the presence of nickel.[5]

Visualizing the Workflow and Chemical Principle

To better understand the relationship between these tests and the underlying chemistry of the sodium rhodizonate test, the following diagrams are provided.

Forensic GSR analysis workflow.

Sodium Rhodizonate reaction and interferences.

Conclusion

The sodium rhodizonate test remains a useful, rapid, and low-cost screening tool in certain applications. However, its significant limitations, particularly its lack of specificity and qualitative nature, make it unsuitable for research and development settings where precise and accurate data are essential. For confirmatory identification and quantitative analysis of elemental composition, instrumental methods such as SEM-EDX are unequivocally superior. A thorough understanding of the strengths and weaknesses of each available analytical technique is critical for ensuring the validity and reliability of experimental results. Researchers and scientists are encouraged to consider the data and protocols presented in this guide when designing their analytical workflows.

References

• 1. Processing Trajectory – Step 5 – Forensic Pocket Guide [forensicpocketguide.com]
• 2. nist.gov [nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. A sodium rodizonate lead testing kit for home use--valid for paint and soil samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Archived | Firearms Examiner Training | Dithiooxamide Test | National Institute of Justice [nij.ojp.gov]
• 6. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 7. nanoscience.com [nanoscience.com]
• 8. nist.gov [nist.gov]
• 9. portal.ct.gov [portal.ct.gov]

A Comparative Guide to Alternative Chemical Spot Tests for Lead Detection

For researchers, scientists, and professionals in drug development, the rapid and accurate detection of lead is crucial for safety, quality control, and environmental monitoring. While instrumental methods offer high precision, chemical spot tests provide a valuable alternative for preliminary screening due to their portability, speed, and cost-effectiveness. This guide offers an objective comparison of three common chemical spot tests for lead detection: the Sodium Rhodizonate test, the Sodium Sulfide test, and the Dithizone test, supported by experimental data and detailed protocols.

Performance Comparison of Lead Spot Tests

The selection of an appropriate spot test depends on factors such as the required sensitivity, the sample matrix, and the potential for interfering ions. The following table summarizes the key quantitative performance characteristics of the three methods.

Feature	Sodium Rhodizonate Test	Sodium Sulfide Test	Dithizone Test
Principle	Forms a red-violet lead rhodizonate complex in a slightly acidic medium.[1][2]	Forms a black or gray precipitate of lead sulfide (PbS).[3][4]	Forms a cherry-red lead dithizonate complex that is extractable into an organic solvent.[5][6][7]
Positive Result	Pink to red-violet color.[1][2]	Gray to black color.[3][4]	Cherry-red color in the organic layer.[5][7]
Detection Limit	Can indicate lead in paint as low as 600 ppm (0.06% by weight).[8] Commercial swabs can detect lead down to 500 parts per million.[2]	Reliably detects lead at concentrations greater than 5,000 ppm (0.5% by weight).[8]	Can detect microgram quantities of lead.[7] A detection limit of 0.00596 ppm has been reported in cosmetic samples using UV-Vis spectrophotometry with dithizone.[9]
Interferences	Barium and strontium can produce a similar color, but this can be eliminated by a confirmation step with hydrochloric acid.[1]	Iron can also produce a black precipitate, making the test impractical for use on steel surfaces.[8]	Bismuth, stannous tin, and monovalent thallium can form colored complexes with dithizone. Their interference can be minimized by adjusting the pH to 10-11.5 and through preliminary digestion to oxidize tin and thallium.[7]
Advantages	High sensitivity and specificity when the confirmation step is used.[1] Commercially available in easy-to-use swab formats.[8]	Simple, rapid, and gives an instantaneous result.	Very sensitive and specific for lead when interferences are controlled.[7] Can be used for quantitative analysis when coupled with spectrophotometry.[9]
Disadvantages	The reagent solution can be unstable.[10] False negatives can occur with certain lead pigments like lead chromate if the reaction time is insufficient.[8]	Can produce false positives in the presence of iron.[8] The reagent has a strong, unpleasant odor.[2]	The procedure is more complex, often involving solvent extraction.[5][7] Dithizone solutions are sensitive to light and oxidation.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. Below are the experimental protocols for each of the discussed spot tests.

Sodium Rhodizonate Test

This test is a chemically specific chromophoric test for the presence of lead in any form.[1]

Materials:

• Saturated solution of sodium rhodizonate in distilled or deionized water.

• Buffer solution (pH 2.8) consisting of sodium bitartrate and tartaric acid in distilled or deionized water.[1]

• 5% Hydrochloric acid (HCl) solution.[10]

• Spray bottles.

• Filter paper or cotton swabs.[11]

Procedure:

• Place the sample or a piece of filter paper rubbed against the surface to be tested on a clean, uncontaminated surface.[1][11]

• Spray the test area with the saturated solution of sodium rhodizonate.[1]

• Spray the same area with the buffer solution. A pink color may indicate the presence of lead or other heavy metals.[1]

• To confirm the presence of lead, spray the same area with the 5% hydrochloric acid solution.[1]

• Observation: If the pink color transitions to a blue-violet, the presence of lead is confirmed.[1] The fading of the blue-violet complex can be minimized by gently warming the test area with a hairdryer to remove excess HCl.[10]

Sodium Sulfide Test

This is a qualitative test that relies on the reaction between lead ions and sulfide ions to form black lead sulfide.[4]

Materials:

• 1/2% sodium sulfide (Na₂S) solution in distilled water (2.55 grams of reagent grade sodium sulfide dissolved in 110 ml of distilled water).

• Cotton balls or swabs.

• Spray bottle.

• Vinegar (4% acetic acid).

Procedure:

• Clean the surface to be tested.

• Direct Method: Apply the sodium sulfide solution directly to the surface using a spray bottle or a cotton swab.

• Indirect Method: Wipe the surface with a cotton ball soaked in vinegar. Then, spray the sodium sulfide solution directly onto the wipe.

• Observation: An instantaneous brown-to-black color indicates the presence of lead.[12] The intensity of the color is proportional to the amount of lead present.

Dithizone Test

This method is highly sensitive and can be adapted for quantitative analysis. It is based on the formation of a colored complex between lead and dithizone.[6]

Materials:

• Dithizone solution in chloroform (e.g., 0.001%).[9]

• Ammoniacal citrate-cyanide reducing solution.[7]

• Ammonia solution.[6]

• Separating funnel.[5]

• Standard lead solution for comparison.[5]

Procedure:

• An acidified sample containing the suspected lead is placed in a separating funnel.[7]

• Add the ammoniacal citrate-cyanide reducing solution to complex interfering metals.[7]

• Make the solution alkaline by adding ammonia solution to a pH of 8.5 to 9.5, or 10 to 11.5 to further reduce interferences.[7]

• Add the dithizone-chloroform solution and shake vigorously to extract the lead-dithizonate complex into the organic phase.[7]

• Observation: A cherry-red color in the chloroform layer indicates the presence of lead.[7] The intensity of the color can be compared to that produced by a standard lead solution to estimate the concentration.[5]

Experimental Workflow and Signaling Pathways

To visualize the logical flow of a typical chemical spot test for lead, the following diagram illustrates the key steps from sample preparation to result interpretation.

Caption: General workflow for chemical spot testing for lead.

The underlying principle of these colorimetric tests is the formation of a colored complex. The following diagram illustrates the simplified signaling pathway for the sodium rhodizonate test.

Caption: Reaction pathway for the sodium rhodizonate lead test.

References

• 1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of Justice [nij.ojp.gov]
• 2. detectlead.com [detectlead.com]
• 3. corrosionpedia.com [corrosionpedia.com]
• 4. Wiki paint | Paint Inspector Com [paint-inspector.com]
• 5. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 6. Limit Test of Lead - Web Formulas [web-formulas.com]
• 7. NEMI Method Summary - 3500-Pb B [nemi.gov]
• 8. kta.com [kta.com]
• 9. atlantis-press.com [atlantis-press.com]
• 10. dl.astm.org [dl.astm.org]
• 11. m.youtube.com [m.youtube.com]
• 12. Detection of inorganic lead contamination with sodium sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Sodium Rhodizonate

For researchers, scientists, and drug development professionals, ensuring a safe and compliant laboratory environment is paramount. This guide provides essential, step-by-step procedures for the proper disposal of sodium rhodizonate, a common reagent used in chemical analysis. Adherence to these guidelines will help mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to be aware of the hazards associated with sodium rhodizonate and the necessary personal protective equipment (PPE).

• Hazards: Sodium rhodizonate is a combustible solid. When heated to decomposition, it may emit toxic fumes.[1][2] While it is not classified as a hazardous substance under the Globally Harmonized System (GHS), all laboratory chemicals should be handled with caution.[1][3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, chemical splash goggles, and a lab coat or apron.[4] Work in a well-ventilated area, preferably a fume hood, especially when handling powders or creating solutions.

Step-by-Step Disposal Procedures

The appropriate disposal method for sodium rhodizonate depends on the form of the waste (solid or aqueous solution) and local regulations.

1. Solid Sodium Rhodizonate Waste and Spills:

For solid sodium rhodizonate powder and minor spills, the primary method of disposal is secure containment and landfilling, in accordance with local regulations.

• Step 1: Containment: Carefully sweep up the solid sodium rhodizonate, avoiding dust generation.

• Step 2: Packaging: Place the collected powder into a sealed, clearly labeled container.

• Step 3: Disposal: Dispose of the sealed container as solid waste. This procedure is often referred to as Flinn Scientific's Disposal Method #26a, which is designated for non-hazardous solid chemicals that can be landfilled.[1][5][6] Always confirm that this method is compliant with your institution's policies and local, state, and federal regulations.

2. Aqueous Solutions of Sodium Rhodizonate:

Aqueous solutions of sodium rhodizonate are known to be unstable and will decompose over time, a process that can be expedited for disposal purposes.[7]

• Experimental Protocol for In-Lab Treatment (for small quantities):

  • Dilution: Dilute the aqueous sodium rhodizonate solution with a large volume of water (at least 20 parts water to 1 part solution) in a suitable container.

  • Decomposition: Aqueous solutions of sodium rhodizonate are unstable and will decompose over a few days, even when refrigerated.[7] This decomposition is accelerated by exposure to light and oxygen, and in basic conditions (pH > 10), it rapidly converts to other compounds.[7] For disposal, allowing the diluted solution to stand in a well-ventilated area (like a fume hood) for several days will facilitate its degradation.

  • Final Disposal: After ensuring decomposition (indicated by a color change from the characteristic reddish hue to a lighter or colorless solution), the resulting solution can typically be flushed down the drain with copious amounts of water. Crucially, verify with your institution's environmental health and safety (EHS) department and local wastewater regulations before drain disposal.

Quantitative Data Summary

Parameter	Value/Recommendation	Source(s)
GHS Hazard Classification	Not classified as hazardous	[1][3]
Combustibility	Combustible solid	[1][2]
Decomposition Products (Fire)	Toxic fumes, Carbon oxides, Sodium oxides	[1][3]
Aqueous Solution Stability	Decomposes in a few days, accelerated by light, oxygen, and high pH.	[7]
Recommended Disposal for Solid	Flinn Scientific Method #26a (Landfill)	[1][5][6]

Logical Workflow for Sodium Rhodizonate Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of sodium rhodizonate.

Disposal Workflow for Sodium Rhodizonate

Disclaimer: This information is intended for guidance and is based on currently available data. Always consult your institution's specific safety protocols and local, state, and federal regulations before proceeding with any chemical disposal.

References

• 1. forestry-suppliers.com [forestry-suppliers.com]
• 2. datapdf.com [datapdf.com]
• 3. Sodium rhodizonate - Safety Data Sheet [chemicalbook.com]
• 4. dl.astm.org [dl.astm.org]
• 5. vsbit.org [vsbit.org]
• 6. Demo [flinnsci.com]
• 7. Rhodizonic acid - Wikipedia [en.wikipedia.org]

Safeguarding Your Research: A Guide to Handling Sodium Rhodizonate

Essential guidance for the safe handling and disposal of sodium rhodizonate in a laboratory setting.

This document provides critical safety and logistical information for researchers, scientists, and drug development professionals working with sodium rhodizonate. Adherence to these protocols is essential for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)

When handling sodium rhodizonate, a comprehensive approach to personal protection is paramount. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical splash goggles or safety glasses with side protection.[1][2][3][4]	Protects against dust particles and potential splashes.
Skin Protection	Chemical-resistant gloves (inspect before use).[1][3] A lab coat or apron is also recommended.[3][4]	Prevents direct skin contact with the chemical.
Respiratory Protection	Generally not required with adequate ventilation.[4] If dust is generated, a NIOSH/MSHA-approved respirator or a particulate filter device (EN 143, P1) should be used.[2][4]	Minimizes inhalation of airborne particles.

Operational Plan: Handling Sodium Rhodizonate

1. Preparation:

• Ensure a well-ventilated work area, such as a fume hood, is available and operational.[1][5]

• Assemble all necessary materials: sodium rhodizonate, required solvents, glassware, and waste containers.

• Don the appropriate PPE as outlined in the table above.

2. Handling:

• Avoid creating dust when handling the solid form of sodium rhodizonate.[1]

• Measure and dispense the chemical carefully.

• If preparing a solution, add the solid to the solvent slowly to prevent splashing. Note that the solution has a poor shelf life.[3]

• Avoid contact with eyes, skin, and clothing.[3][4]

3. Post-Handling:

• Thoroughly wash hands and any exposed skin with soap and water after handling.[4][5]

• Clean the work area, and decontaminate any equipment used.

• Remove and properly store or dispose of PPE.

Storage and Incompatibilities

Proper storage is crucial to maintain the stability of sodium rhodizonate and prevent hazardous reactions.

Storage Condition	Recommendation
Temperature	Store in a cool, dry place.[1][5] Recommended storage temperature is 15–25 °C.[2]
Container	Keep the container tightly closed and store in the original container.[5]
Incompatible Materials	Avoid contact with strong oxidizing agents.[1]
Environmental	Protect from moisture, direct sunlight, and air contact.[5]

Disposal Plan

Dispose of sodium rhodizonate and its waste in accordance with local, state, and federal regulations.

• Solid Waste:

  • Collect waste sodium rhodizonate in a sealed, labeled container.

  • Dispose of as chemical waste through a licensed disposal company.[1][6]

• Contaminated Materials:

  • Dispose of contaminated gloves, weigh papers, and other materials in the same manner as the chemical waste.[1]

• Empty Containers:

  • Handle contaminated packages in the same way as the substance itself.[2] Do not reuse empty containers.[5]

Emergency Procedures

In the event of an accidental release or exposure, follow these procedures:

• Spill:

  • Evacuate unnecessary personnel from the area.[5]

  • Ventilate the area.[5]

  • Wearing appropriate PPE, sweep or vacuum the spilled material and place it in a suitable, closed container for disposal.[1][4]

  • Wash the spill site after material pickup is complete.[3][4]

• First Aid:

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[4]

  • Skin Contact: Wash the affected area with plenty of soap and water.[1]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[4]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][4]

Workflow for Handling Sodium Rhodizonate

Caption: Workflow for the safe handling and disposal of sodium rhodizonate.

References

• 1. Sodium rhodizonate - Safety Data Sheet [chemicalbook.com]
• 2. carlroth.com [carlroth.com]
• 3. wcs.mi.safeschoolssds.com [wcs.mi.safeschoolssds.com]
• 4. aldon-chem.com [aldon-chem.com]
• 5. lobachemie.com [lobachemie.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]